N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

• CAS: 898561-69-8

Core Science & Biosynthesis

"N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide" synthesis protocol

An In-Depth Technical Guide to the Synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Authored by: A Senior Application Scientist

This guide provides a comprehensive, technically-grounded protocol for the synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, a heterocyclic compound of interest for researchers in medicinal and agricultural chemistry. Its structural motifs, including the substituted pyridine ring and the pivaloyl amide group, are prevalent in various bioactive molecules. For instance, analogous structures like N-(5-Fluoro-pyridin-2-yl)-2,2-dimethyl-propionamide serve as crucial intermediates in the development of pharmaceuticals and agrochemicals[1].

This document moves beyond a simple recitation of steps, delving into the causality behind the chosen synthetic strategy and experimental parameters. The protocol is designed as a self-validating system, ensuring robustness and reproducibility for professionals in drug development and organic synthesis.

Strategic Overview: A Two-Stage Approach

The synthesis of the target molecule is logically executed in a two-stage sequence. This strategy is predicated on the differential reactivity of the functional groups present in the starting material, 5-formyl-2-aminopyridine.

• Stage 1: Protection of the Aldehyde. The primary amine of the starting material is to be acylated. However, the formyl (aldehyde) group is susceptible to reaction under the conditions required for acylation. To ensure selective N-acylation, the aldehyde must first be "protected" by converting it into a less reactive functional group. We will employ an acid-catalyzed acetalization to form a dimethyl acetal. Acetals are exceptionally stable in neutral to strongly basic environments, making them ideal protecting groups for carbonyls when subsequent reactions involve basic reagents[2][3].

• Stage 2: N-Acylation. With the aldehyde group safely protected, the primary amine on the pyridine ring is then acylated using pivaloyl chloride. This reaction forms the thermodynamically stable amide bond, yielding the final target molecule.

The complete synthetic pathway is illustrated below.

Caption: Overall reaction scheme for the synthesis.

Part 1: Synthesis of 5-(dimethoxymethyl)pyridin-2-amine (Intermediate)

Principle and Rationale

The core of this stage is the acid-catalyzed formation of a dimethyl acetal from 5-formyl-2-aminopyridine. The reaction mechanism involves the protonation of the aldehyde's carbonyl oxygen by an acid catalyst, such as p-toluenesulfonic acid (p-TsOH), which significantly increases the electrophilicity of the carbonyl carbon. This is followed by two sequential nucleophilic attacks by methanol molecules, with the concomitant elimination of a water molecule.

To drive the reaction equilibrium towards the acetal product, the water generated during the reaction must be continuously removed. This is efficiently achieved by azeotropic distillation using a Dean-Stark apparatus with a suitable solvent like toluene[4].

Experimental Protocol: Acetal Formation

• Reactor Setup: A dry 500 mL round-bottom flask is equipped with a magnetic stirrer, a Dean-Stark apparatus, and a reflux condenser. The entire setup is flushed with an inert gas (Nitrogen or Argon).

• Reagent Charging: To the flask, add 5-formyl-2-aminopyridine (1.0 eq), toluene (approx. 250 mL), and methanol (3.0 eq).

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 eq).

• Azeotropic Reflux: The mixture is heated to reflux (approx. 110-120 °C). The reaction progress is monitored by observing the collection of water in the Dean-Stark trap. The reaction is typically complete within 4-6 hours, or when no more water is collected.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the p-TsOH catalyst.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator. The resulting crude product, 5-(dimethoxymethyl)pyridin-2-amine, can be purified by flash column chromatography on silica gel if necessary.

Data Presentation: Reagents for Part 1

Reagent	Molar Mass ( g/mol )	Equivalents (eq)	Quantity	Purpose
5-formyl-2-aminopyridine	122.12	1.0	(User Defined)	Starting Material
Methanol (MeOH)	32.04	3.0	(Calculated)	Acetal forming reagent
p-Toluenesulfonic acid (p-TsOH·H₂O)	190.22	0.05	(Calculated)	Acid Catalyst
Toluene	92.14	-	~250 mL	Azeotropic Solvent
Sodium Bicarbonate (Sat. aq.)	84.01	-	As needed	Quenching/Neutralization
Ethyl Acetate	88.11	-	~300 mL	Extraction Solvent
Brine / Sodium Sulfate	-	-	As needed	Washing / Drying

Visualization: Workflow for Part 1

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 4. Pyridine-2-carbaldehyde ethylene acetal (5693-54-9) for sale [vulcanchem.com]

An In-depth Technical Guide to N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS 898561-69-8)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, a pyridine derivative of interest in medicinal and agrochemical research. The document details the compound's physicochemical properties and outlines a plausible, multi-step synthetic pathway, starting from commercially available 2-amino-5-methylpyridine. Each synthetic step is accompanied by a detailed experimental protocol, causality behind the choice of reagents and conditions, and a self-validating system for reaction monitoring. The guide also includes characterization data, including predicted spectroscopic information (¹H NMR, ¹³C NMR, IR) and expected mass spectrometry fragmentation patterns, to aid in the identification and quality control of the synthesized compound. This document is intended to serve as a valuable resource for researchers engaged in the synthesis and application of novel heterocyclic compounds.

Introduction and Chemical Profile

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, with CAS number 898561-69-8, is a member of the N-acyl-2-aminopyridine family.[1] This class of compounds is of significant interest in drug discovery and agrochemical development due to the versatile chemical handles they possess and their prevalence in biologically active molecules. The pyridine core is a common scaffold in numerous pharmaceuticals, and the substituents on this particular molecule—a protected aldehyde at the 5-position and a bulky pivaloyl group on the amino nitrogen—offer multiple avenues for further chemical modification and exploration of structure-activity relationships (SAR).

Physicochemical Properties

A summary of the key physicochemical properties of the target compound is presented in Table 1. These values are primarily predicted data from chemical databases and should be confirmed experimentally.[1]

Property	Value	Source
CAS Number	898561-69-8	[1]
Molecular Formula	C₁₃H₂₀N₂O₃	[1]
Molecular Weight	252.31 g/mol	[1]
Predicted Boiling Point	396.6 ± 42.0 °C	[1]
Predicted Density	1.106 ± 0.06 g/cm³	[1]
Predicted pKa	13.73 ± 0.70	[1]
Appearance	Not specified (likely a solid)	-

Proposed Synthetic Pathway

Caption: Proposed synthetic pathway for N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide.

Step 1: Protection of the Amino Group

Rationale: The initial step involves the protection of the exocyclic amino group of 2-amino-5-methylpyridine. This is crucial to prevent side reactions in the subsequent oxidation step, as the amino group can be susceptible to oxidation. The tert-butyloxycarbonyl (Boc) group is selected as the protecting group due to its stability under a range of reaction conditions and its facile removal under acidic conditions.[2][3]

Experimental Protocol:

• To a stirred solution of 2-amino-5-methylpyridine (1.0 eq) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM) (approx. 0.5 M), add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq).

• Add a base, such as triethylamine (1.2 eq) or 4-(dimethylamino)pyridine (DMAP, 0.1 eq), to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford tert-butyl (5-methylpyridin-2-yl)carbamate, which can be used in the next step without further purification if of sufficient purity, or purified by column chromatography on silica gel.

Step 2: Oxidation of the 5-Methyl Group

Rationale: The selective oxidation of the methyl group at the 5-position to a formyl group is the most challenging step in this synthesis. While various oxidizing agents are available, selenium dioxide (SeO₂) is a known reagent for the oxidation of benzylic and allylic methyl groups to aldehydes. The electron-donating nature of the Boc-protected amino group may influence the reactivity of the pyridine ring, and careful optimization of reaction conditions is necessary to achieve selective oxidation of the 5-methyl group without affecting the pyridine ring or the protecting group.

Experimental Protocol:

• In a fume hood, dissolve tert-butyl (5-methylpyridin-2-yl)carbamate (1.0 eq) in a suitable solvent such as 1,4-dioxane or a mixture of dioxane and water.

• Add selenium dioxide (1.1-1.5 eq) to the solution.

• Heat the reaction mixture to reflux (approximately 100-110 °C) for 12-48 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and filter to remove the selenium byproduct.

• Dilute the filtrate with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield tert-butyl (5-formylpyridin-2-yl)carbamate.

Step 3: Acetalization of the Formyl Group

Rationale: The formyl group is protected as a dimethyl acetal to prevent its interference in the subsequent deprotection and acylation steps. Dimethyl acetals are stable under basic and neutral conditions but are readily cleaved under acidic conditions. Trimethyl orthoformate is a convenient reagent for this transformation as it also acts as a water scavenger, driving the reaction to completion.[4]

Experimental Protocol:

• Dissolve tert-butyl (5-formylpyridin-2-yl)carbamate (1.0 eq) in methanol.

• Add trimethyl orthoformate (3.0-5.0 eq) to the solution.

• Add a catalytic amount of a protic acid, such as p-toluenesulfonic acid (p-TsOH) or a Lewis acid.

• Stir the reaction mixture at room temperature for 4-12 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, quench by adding a few drops of triethylamine.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give tert-butyl (5-(dimethoxymethyl)pyridin-2-yl)carbamate, which can be used directly in the next step.

Step 4: Deprotection of the Amino Group

Rationale: The Boc protecting group is removed under acidic conditions to liberate the free amino group for the final acylation step. Trifluoroacetic acid (TFA) in an inert solvent like DCM is a standard and efficient method for Boc deprotection.[3]

Experimental Protocol:

• Dissolve tert-butyl (5-(dimethoxymethyl)pyridin-2-yl)carbamate (1.0 eq) in dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA, 5-10 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitor the deprotection by TLC.

• Upon completion, carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield 5-(dimethoxymethyl)pyridin-2-amine.

Step 5: Acylation of the Amino Group

Rationale: The final step is the acylation of the free amino group of 5-(dimethoxymethyl)pyridin-2-amine with pivaloyl chloride. Pivaloyl chloride is a reactive acylating agent, and the reaction is typically carried out in the presence of a base to neutralize the HCl byproduct.[5]

Experimental Protocol:

• Dissolve 5-(dimethoxymethyl)pyridin-2-amine (1.0 eq) in a dry aprotic solvent such as DCM or THF.

• Add a non-nucleophilic base, such as triethylamine (1.5 eq) or pyridine (2.0 eq).

• Cool the mixture to 0 °C.

• Slowly add pivaloyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-6 hours.

• Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the final product, N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide.

Characterization and Analytical Data

Predicted ¹H NMR Spectroscopy

The predicted ¹H NMR spectrum would be expected to show the following characteristic signals:

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~8.2-8.4	d	1H	Pyridine H-6
~7.8-8.0	dd	1H	Pyridine H-4
~7.0-7.2	d	1H	Pyridine H-3
~5.4-5.6	s	1H	-CH(OMe)₂
~3.3-3.5	s	6H	-CH(OCH₃ )₂
~1.2-1.4	s	9H	-C(CH₃ )₃

Predicted ¹³C NMR Spectroscopy

The predicted ¹³C NMR spectrum is expected to show the following signals:

Chemical Shift (ppm)	Assignment
~176-178	C=O (amide)
~150-152	Pyridine C-2
~148-150	Pyridine C-6
~138-140	Pyridine C-4
~130-132	Pyridine C-5
~110-112	Pyridine C-3
~102-104	-C H(OMe)₂
~52-54	-CH(O CH₃)₂
~39-41	-C (CH₃)₃
~27-29	-C(C H₃)₃

Predicted Infrared (IR) Spectroscopy

The IR spectrum is expected to exhibit the following characteristic absorption bands:

Wavenumber (cm⁻¹)	Functional Group
~3300-3400	N-H stretch (amide)
~2960-2850	C-H stretch (aliphatic)
~1680-1700	C=O stretch (amide)
~1580-1600	C=N, C=C stretch (pyridine ring)
~1100-1050	C-O stretch (acetal)

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ at m/z = 252 would be expected. The fragmentation pattern would likely involve cleavage of the pivaloyl group and the dimethoxymethyl group.

Caption: Predicted major fragmentation pathways for N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in mass spectrometry.

Potential Applications and Future Directions

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide serves as a valuable intermediate for the synthesis of more complex molecules. The dimethoxymethyl group can be readily deprotected to an aldehyde, which can then participate in a variety of chemical transformations, such as Wittig reactions, reductive aminations, and condensations, to introduce diverse functionalities at the 5-position of the pyridine ring. The pivaloyl group offers steric bulk, which can influence the conformation and binding properties of the final compounds.

This scaffold is of interest for the development of novel therapeutic agents and agrochemicals. The 2-aminopyridine moiety is a known pharmacophore, and modifications at the 5-position can be explored to optimize biological activity and pharmacokinetic properties.

Conclusion

This technical guide has provided a comprehensive overview of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, including its chemical properties, a detailed proposed synthetic route, and expected analytical data. While a direct synthesis has not been reported, the outlined multi-step procedure from 2-amino-5-methylpyridine offers a logical and feasible approach for its preparation in a research setting. The information presented herein is intended to empower researchers to synthesize and further investigate this promising chemical entity for applications in drug discovery and beyond.

References

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• About the Routes of Oxidative Conversion of 2-methyl-5-ethylpyridine on Vanadium Oxide Modified Catalyst. (2017). ResearchGate. Retrieved from [Link]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.

• Organic Chemistry Portal. (n.d.). Dimethyl Acetals. Retrieved from [Link]

• A Simple and Versatile Method for the Formation of Acetals/Ketals Using Trace Conventional Acids. (2014). PubMed Central. Retrieved from [Link]

• Ataman Kimya. (n.d.). TRIMETHYL ORTHOFORMATE. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

• Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Retrieved from [Link]

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An In-Depth Technical Guide to the Structure Elucidation of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Imperative of Unambiguous Structural Verification

In the landscape of pharmaceutical research and development, the precise structural characterization of a molecule is the bedrock upon which all subsequent investigations are built. An error in structural assignment can lead to the misinterpretation of biological data, wasted resources, and potential safety concerns. This guide provides a comprehensive, in-depth framework for the structural elucidation of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, a compound of interest in medicinal chemistry. By integrating multi-faceted analytical techniques and a logic-driven approach to data interpretation, this document serves as a robust resource for scientists dedicated to the principles of rigorous chemical analysis.

Molecular Overview and Synthetic Strategy

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS No. 898561-69-8) is a substituted pyridine derivative incorporating a pivalamide and a dimethoxymethyl group.[1] The elucidation of its structure necessitates a correlative approach, leveraging data from various spectroscopic and analytical techniques.

Proposed Synthetic Pathway

A plausible and efficient synthesis of the title compound involves the acylation of 2-amino-5-(dimethoxymethyl)pyridine with pivaloyl chloride.[2][3] This reaction is typically carried out in the presence of a non-nucleophilic base, such as triethylamine or pyridine, in an inert aprotic solvent like dichloromethane or tetrahydrofuran. The base serves to neutralize the hydrochloric acid generated during the reaction.

Reaction Scheme:

Caption: Proposed synthesis of the target compound.

This synthetic route is advantageous due to the commercial availability of the starting materials and the generally high yields associated with such acylation reactions.[4] Potential impurities could include unreacted starting materials or di-acylated byproducts, although the steric hindrance of the pivaloyl group makes the latter less likely.

Spectroscopic and Chromatographic Analysis: A Multi-Pronged Approach

The definitive confirmation of the structure of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide requires a suite of analytical techniques. The following sections detail the expected outcomes and interpretation of data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) spectroscopy, and High-Performance Liquid Chromatography (HPLC).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For the title compound, both ¹H and ¹³C NMR will provide critical information about the connectivity and chemical environment of each atom.

2.1.1. Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~8.2	d	1H	H-6 (Pyridine)	The proton at the 6-position is adjacent to the nitrogen and is expected to be the most downfield of the pyridine protons.
~7.8	dd	1H	H-4 (Pyridine)	This proton is coupled to both H-3 and H-6 (long-range), appearing as a doublet of doublets.
~7.7	br s	1H	N-H (Amide)	The amide proton signal is often broad and its chemical shift can be concentration and solvent dependent.
~7.4	d	1H	H-3 (Pyridine)	Coupled to H-4, this proton will appear as a doublet.
~5.4	s	1H	CH (Acetal)	The acetal proton is a singlet and is significantly downfield due to the two adjacent oxygen atoms.
~3.4	s	6H	OCH₃ (Dimethoxy)	The six protons of the two equivalent methoxy groups will appear as a sharp singlet.
~1.3	s	9H	C(CH₃)₃ (tert-Butyl)	The nine equivalent protons of the tert-butyl group will give a strong singlet, characteristic of the pivaloyl moiety.[5]

2.1.2. Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale
~177	C=O (Amide)	The carbonyl carbon of the amide is expected in this downfield region.
~152	C-2 (Pyridine)	The carbon bearing the amide group is significantly deshielded.
~147	C-6 (Pyridine)	The carbon adjacent to the nitrogen is also downfield.
~138	C-4 (Pyridine)	Aromatic CH carbon.
~130	C-5 (Pyridine)	The carbon attached to the dimethoxymethyl group.
~118	C-3 (Pyridine)	Aromatic CH carbon.
~102	CH (Acetal)	The acetal carbon is significantly downfield due to the two oxygen atoms.
~53	OCH₃ (Dimethoxy)	The carbons of the methoxy groups.
~40	C(CH₃)₃ (quaternary)	The quaternary carbon of the tert-butyl group.
~28	C(CH₃)₃ (methyl)	The methyl carbons of the tert-butyl group.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 10-20 mg of the purified compound in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 500 MHz (or higher) spectrometer. For ¹³C NMR, a proton-decoupled experiment should be performed.

• 2D NMR: To confirm assignments, acquire 2D NMR spectra, including COSY (¹H-¹H correlation), HSQC (¹H-¹³C one-bond correlation), and HMBC (¹H-¹³C long-range correlation).

Caption: Workflow for NMR-based structure elucidation.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming the molecular formula and identifying structural motifs.

Expected Mass Spectrum (Electron Ionization - EI)

• Molecular Ion (M⁺): A peak at m/z = 252, corresponding to the molecular weight of the compound (C₁₃H₂₀N₂O₃). The presence of two nitrogen atoms means this will be an even-numbered mass, consistent with the nitrogen rule.[6]

• Key Fragment Ions:

  • m/z = 221: Loss of a methoxy radical (•OCH₃) from the acetal.

  • m/z = 195: Loss of the tert-butyl group (•C(CH₃)₃).

  • m/z = 167: Loss of the pivaloyl group (•COC(CH₃)₃).

  • m/z = 85: The pivaloyl cation (⁺COC(CH₃)₃).

  • m/z = 57: The tert-butyl cation (⁺C(CH₃)₃), which is often a very intense peak.

Experimental Protocol: GC-MS

• Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent such as methanol or dichloromethane.

• Instrumentation: Use a gas chromatograph coupled to a mass spectrometer with an electron ionization source.

• GC Method:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 100 °C, ramp to 280 °C at 10 °C/min.

  • Carrier Gas: Helium.

• MS Method:

  • Ionization Mode: Electron Ionization (70 eV).

  • Mass Range: m/z 40-400.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale
~3300-3400	Medium	N-H Stretch (Amide)	Characteristic stretching vibration of the secondary amide N-H bond.[7]
~2970	Strong	C-H Stretch (Aliphatic)	C-H stretching of the tert-butyl and methoxy groups.
~1680	Strong	C=O Stretch (Amide I)	The carbonyl stretch is a very strong and characteristic absorption for amides.[8][9]
~1580, ~1480	Medium	C=C and C=N Stretch (Aromatic)	Vibrations of the pyridine ring.
~1530	Medium	N-H Bend (Amide II)	This band, in conjunction with the Amide I band, is diagnostic for secondary amides.[10][11]
~1100-1200	Strong	C-O Stretch (Acetal)	Strong C-O stretching vibrations are characteristic of the acetal group.

Experimental Protocol: FTIR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide and pressing it into a transparent disk. Alternatively, for an Attenuated Total Reflectance (ATR) measurement, place a small amount of the solid directly on the ATR crystal.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

High-Performance Liquid Chromatography (HPLC)

HPLC is a crucial technique for determining the purity of the synthesized compound.

Experimental Protocol: HPLC Purity Analysis

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Gradient: Start at 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Purity Assessment: The purity is determined by the area percentage of the main peak in the chromatogram. A pure sample should exhibit a single major peak.

Definitive Structure Confirmation: X-ray Crystallography

While the combination of spectroscopic and chromatographic techniques provides compelling evidence for the structure, single-crystal X-ray diffraction provides the most unambiguous proof. If a suitable single crystal can be grown, this technique will determine the precise three-dimensional arrangement of atoms in the solid state, confirming the connectivity and stereochemistry.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the compound by slow evaporation of a solution in a suitable solvent or solvent mixture (e.g., ethyl acetate/hexane).

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a diffractometer with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation).

• Structure Solution and Refinement: Solve the crystal structure using direct methods and refine the model against the collected data. The final refined structure will provide bond lengths, bond angles, and torsion angles, confirming the molecular structure. A similar compound, 2,2-dimethyl-N-(5-methylpyridin-2-yl)propanamide, has been characterized by X-ray crystallography, providing a useful reference.[12][13]

Caption: Logical flow for comprehensive structure elucidation.

Conclusion

The structural elucidation of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a systematic process that relies on the convergence of evidence from multiple analytical techniques. By following the protocols and interpretative guidelines outlined in this guide, researchers can confidently and accurately determine the structure of this and related molecules, ensuring the integrity of their scientific endeavors. The combination of NMR, MS, and IR spectroscopy provides a detailed picture of the molecule's constitution, while HPLC confirms its purity. For ultimate confirmation, single-crystal X-ray diffraction remains the gold standard.

References

• Eureka | Patsnap. (n.d.). Pivaloyl chloride patented technology retrieval search results. Retrieved from [Link]

• Charette, A. B., & Grenon, M. (2002). A mild method for the formation and in situ reaction of imidoyl chlorides: conversion of pyridine-1-oxides to 2-aminopyridine amides. Organic letters, 4(18), 3127–3129.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry of Pivaloyl Chloride: Properties and Synthesis Applications. Retrieved from [Link]

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• El-Hiti, G. A., Smith, K., Alanazi, S. A., & Kariuki, B. M. (2015). Crystal structure of 2,2-dimethyl-N-(5-methylpyridin-2-yl)propanamide. Acta crystallographica.

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An In-Depth Technical Guide to the Solubility of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide for Researchers and Drug Development Professionals

Introduction: The Critical Role of Solubility in Drug Discovery

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a heterocyclic compound with potential applications in pharmaceutical development. As with any promising drug candidate, a thorough understanding of its physicochemical properties is paramount. Among these, aqueous solubility is a critical determinant of a compound's bioavailability and overall druggability. Poor solubility can lead to erratic absorption, diminished efficacy, and challenges in formulation development. This guide provides a comprehensive overview of the theoretical and practical aspects of determining the solubility of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, empowering researchers to generate reliable and reproducible data.

Physicochemical Properties of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Property	Predicted Value	Source
Molecular Formula	C13H20N2O3	[1]
Molecular Weight	252.31 g/mol	[1]
Boiling Point	396.6±42.0 °C	[1]
Density	1.106±0.06 g/cm3	[1]
pKa	13.73±0.70	[1]

The presence of both polar (amide, ether, and pyridine nitrogen) and non-polar (t-butyl, methyl) groups suggests that the solubility of this compound will be highly dependent on the solvent system. The pyridine ring offers a site for potential protonation, indicating that pH will likely have a significant impact on its aqueous solubility.

Theoretical Framework: Understanding Solubility

The solubility of a solid in a liquid is governed by the equilibrium between the solid phase and the solution phase. This equilibrium is influenced by several factors, including:

• Intermolecular Forces: The balance of forces between the solute-solute, solvent-solvent, and solute-solvent molecules. For dissolution to occur, the solute-solvent interactions must be strong enough to overcome the solute-solute and solvent-solvent interactions.

• Thermodynamics of Solvation: The change in Gibbs free energy (ΔG) upon dissolution, which is a function of both enthalpy (ΔH) and entropy (ΔS) changes.

• Crystal Lattice Energy: The energy required to break apart the crystal lattice of the solid solute. Higher lattice energy generally corresponds to lower solubility.

• pH and Ionization: For ionizable compounds like N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, the pH of the aqueous medium will dictate the extent of ionization. The ionized form is typically more soluble in water than the neutral form.

Experimental Determination of Solubility: A Step-by-Step Guide

In drug discovery, two primary types of solubility are measured: kinetic and thermodynamic. Kinetic solubility is a high-throughput screening method used early in the discovery process, while thermodynamic solubility provides a more accurate, equilibrium-based measurement crucial for later-stage development.[2][3]

Kinetic Solubility Assay

This method assesses the solubility of a compound that is rapidly precipitated from a high-concentration stock solution (typically in DMSO) into an aqueous buffer.[2][4]

Protocol for Nephelometric Kinetic Solubility Assay:

• Stock Solution Preparation: Prepare a 10 mM stock solution of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock solution.

• Addition to Aqueous Buffer: Transfer a small volume (e.g., 2 µL) of each dilution to a corresponding well of a 96-well plate containing the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a set period (e.g., 2 hours) with gentle shaking.[4]

• Measurement: Analyze the plates using a nephelometer to measure the extent of light scattering caused by any precipitate formed. The concentration at which a significant increase in light scattering is observed is considered the kinetic solubility.[2]

Diagram of Kinetic Solubility Workflow

Caption: Workflow for nephelometric kinetic solubility determination.

Thermodynamic Solubility Assay (Shake-Flask Method)

This "gold standard" method measures the concentration of a compound in a saturated solution that is in equilibrium with its solid phase.[4]

Protocol for Shake-Flask Thermodynamic Solubility Assay:

• Sample Preparation: Add an excess amount of solid N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide to a series of vials containing different solvents of interest (e.g., water, PBS at various pH values, ethanol, etc.). The excess solid is crucial to ensure equilibrium is reached.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for an extended period (typically 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for the solid material to settle. Alternatively, centrifuge the samples to pellet the excess solid.

• Sample Collection and Filtration: Carefully collect an aliquot of the supernatant, ensuring no solid particles are disturbed. Filter the aliquot through a 0.22 µm filter to remove any remaining solid.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry (LC-MS). A calibration curve with known concentrations of the compound is required for accurate quantification.

Diagram of Thermodynamic Solubility Workflow

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• 1. N-(5-DIMETHOXYMETHYL-PYRIDIN-2-YL)-2,2-DIMETHYL-PROPIONAMIDE price,buy N-(5-DIMETHOXYMETHYL-PYRIDIN-2-YL)-2,2-DIMETHYL-PROPIONAMIDE - chemicalbook [chemicalbook.com]
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An In-Depth Technical Guide to the In Silico Modeling of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide: A Workflow for Characterization and Target Interaction Analysis

Executive Summary

The journey of a small molecule from a laboratory curiosity to a therapeutic agent is fraught with challenges, high costs, and a significant attrition rate.[1][2] In silico modeling, or the use of computational methods, has become an indispensable pillar in modern drug discovery, offering a rational and resource-efficient way to predict a compound's behavior, prioritize candidates, and de-risk development pipelines.[3][4] This guide provides a comprehensive, technically-grounded workflow for the in silico characterization and analysis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS: 898561-69-8), a novel heterocyclic compound.[5][6]

Given that the specific biological target for this molecule is not publicly documented, this whitepaper adopts a pragmatic, field-proven approach. We begin with foundational steps: ligand preparation and the prediction of its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile. Subsequently, we address the "unknown target" problem by outlining a target-fishing strategy. To demonstrate the core principles of structure-based drug design, we then select a hypothetical yet highly relevant target, Cyclin-Dependent Kinase 2 (CDK2), to illustrate the complete workflow of molecular docking and molecular dynamics (MD) simulations. Each protocol is presented as a self-validating system, with detailed causality behind every experimental choice, empowering researchers to apply these methods to their own compounds of interest.

Section 1: The Molecule and the Rationale for Computational Inquiry

Physicochemical Profile of the Target Ligand

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a small molecule featuring a pyridine core, an amide linkage, and a protected aldehyde in the form of a dimethoxymethyl group.

Property	Value	Source
CAS Number	898561-69-8	[5][6]
Molecular Formula	C₁₃H₂₀N₂O₃	[5][6]
Molecular Weight	252.31 g/mol	[5][6]
Canonical SMILES	CC(C)(C)C(=O)NC1=NC=C(C=C1)C(OC)OC	(Derived)

The structure suggests potential for hydrogen bonding via the amide group and the pyridine nitrogen, along with hydrophobic interactions from the tert-butyl and methyl groups. The dimethoxymethyl group presents an interesting feature, potentially acting as a stable prodrug form of a more reactive aldehyde.

The Imperative for In Silico Modeling

The traditional drug discovery paradigm is a high-stakes endeavor of empirical screening and synthesis. Computational chemistry and bioinformatics provide a transformative alternative, allowing scientists to build predictive models that assess a molecule's potential before significant resources are invested.[3][7] This in silico approach enables:

• Early Failure Detection: Identifying compounds with poor pharmacokinetic profiles (e.g., low absorption, high toxicity) at the earliest stage.[8][9]

• Rational Design: Understanding how a molecule interacts with its biological target to guide the design of more potent and selective analogs.[7]

• Resource Optimization: Dramatically reducing the number of compounds that need to be synthesized and tested in costly, time-consuming wet-lab experiments.[4]

This guide serves as a practical blueprint for applying these principles to a novel chemical entity.

Section 2: Ligand Preparation and ADMET Profiling

The axiom "garbage in, garbage out" is paramount in computational modeling. The quality of the input ligand structure directly dictates the reliability of all subsequent predictions. This section details the critical first steps of preparing the ligand and assessing its drug-like properties.

Rationale for Ligand Preparation and ADMET Screening

A 2D chemical structure is insufficient for 3D simulations. We must generate a plausible 3D conformation, assign correct atom types and partial charges, and minimize its energy to achieve a stable starting point. Concurrently, predicting ADMET properties provides a vital, target-independent filter. A molecule with superb binding affinity is useless if it cannot be absorbed by the body, is rapidly metabolized, or is toxic.[10] This early-stage analysis is a key self-validating check in the discovery workflow.[8][11]

Experimental Protocol: Ligand Preparation

• Obtain 2D Structure: Start with the SMILES string: CC(C)(C)C(=O)NC1=NC=C(C=C1)C(OC)OC.

• Generate 3D Coordinates: Use a tool like Open Babel or the graphical interface of a molecular modeling program (e.g., UCSF Chimera, Avogadro) to convert the 2D representation into a 3D structure.

• Add Hydrogens: Ensure all hydrogens are explicitly added, as they are crucial for hydrogen bonding and steric interactions. Most software can do this automatically, assuming a standard pH of 7.4.

• Assign Partial Charges: This step is critical for accurately calculating electrostatic interactions. For small molecules, Gasteiger or AM1-BCC charge calculation methods are commonly used and are available in tools like AutoDock Tools or Antechamber (part of the AMBER suite).[12]

• Energy Minimization: Perform a geometry optimization using a suitable force field (e.g., MMFF94 or GAFF) to relieve any steric strain and find a low-energy conformation. This step ensures the starting structure is physically realistic.

• Save in a Suitable Format: Save the prepared ligand structure in a .mol2 or .pdbqt format, which retains the 3D coordinates, atom types, and charge information required for docking software.

Experimental Protocol: In Silico ADMET Prediction

We will utilize a freely accessible and widely respected web server, SwissADME, to generate a comprehensive physicochemical and pharmacokinetic profile.

• Navigate to the SwissADME Web Server ([Link]).

• Input the Molecule: Paste the SMILES string CC(C)(C)C(=O)NC1=NC=C(C=C1)C(OC)OC into the query box.

• Run the Prediction: Execute the calculation. The server will return a detailed report.

• Analyze Key Parameters: Focus on the following outputs:

  • Physicochemical Properties: Molecular Weight, LogP (lipophilicity), TPSA (Topological Polar Surface Area), and solubility.

  • Pharmacokinetics: Gastrointestinal (GI) absorption, Blood-Brain Barrier (BBB) permeation, and P-glycoprotein (P-gp) substrate potential.

  • Drug-likeness: Evaluation based on established rules like Lipinski's Rule of Five, Ghose, Veber, and Egan rules.

  • Medicinal Chemistry: Alerts for PAINS (Pan-Assay Interference Compounds) or other undesirable structural motifs.

Data Presentation: Predicted ADMET Profile

The following table summarizes the key predicted properties for our molecule, providing a first-pass assessment of its drug-like potential.

Parameter	Predicted Value	Commentary
Molecular Weight	252.31 g/mol	Excellent (Lipinski: <500)
LogP (iLOGP)	1.95	Optimal range for absorption (Lipinski: <5)
TPSA	57.35 Ų	Good cell permeability expected (Veber: ≤140)[13]
Water Solubility	Soluble	Favorable for formulation
GI Absorption	High	Likely to be orally bioavailable
BBB Permeant	No	Less likely to cause central nervous system side effects
P-gp Substrate	No	Not likely to be actively effluxed from cells
Lipinski Violations	0	Fully compliant; strong drug-like profile
PAINS Alerts	0	No known problematic fragments

Interpretation: The in silico ADMET profile is highly favorable. The molecule adheres to all key drug-likeness rules and is predicted to have good oral absorption without penetrating the blood-brain barrier, which is often a desirable characteristic.

Visualization: ADMET Profiling Workflow

Caption: Workflow for predicting ADMET properties using a web-based tool.

Section 3: Target Identification and Preparation

While ADMET profiling is target-agnostic, the ultimate goal of drug design is to modulate a specific biological target. This section addresses how to proceed when this target is unknown and how to prepare it for simulation.

Strategy: In Silico Target Prediction (Target Fishing)

When a compound's target is unknown, we can computationally "fish" for potential protein partners. This is often done using ligand-based methods that operate on the principle of chemical similarity: molecules with similar structures are likely to bind to similar proteins. Web servers like SwissTargetPrediction leverage vast databases of known ligand-protein interactions to predict targets for a novel query molecule.

For the purpose of this guide, we will proceed with a hypothetical yet plausible target, Cyclin-Dependent Kinase 2 (CDK2), to illustrate the subsequent structure-based design steps. CDK2 is a well-validated cancer target with numerous high-quality crystal structures available in the Protein Data Bank (PDB), making it an excellent exemplar.

Experimental Protocol: Protein Preparation

Proper protein preparation is as crucial as ligand preparation. We must transform a raw crystal structure into a clean, chemically correct model ready for simulation.

• Obtain Protein Structure: Download the crystal structure of human CDK2 in complex with a ligand from the RCSB PDB (). A suitable entry is PDB ID: 1HCK , which has good resolution (2.0 Å).

• Clean the Structure: The downloaded .pdb file contains more than just the protein. We must perform the following cleaning steps using software like UCSF Chimera or PyMOL.[14][15]

  • Remove Water Molecules: Delete all water molecules (HOH). While structurally important in some cases, they are often not conserved and can complicate docking.

  • Remove Co-factors and Ions: Remove any non-essential ions or co-crystallized solvents.

  • Separate Ligand and Protein: Isolate the original co-crystallized ligand and save it separately. It serves as a crucial reference for defining the binding site.

  • Handle Multiple Chains: If the biological unit is a monomer, delete any extraneous protein chains. For 1HCK, we will use Chain A.

• Add Hydrogens and Assign Protonation States: Add hydrogen atoms to the protein. This step is critical and includes determining the correct protonation states for titratable residues (e.g., Histidine, Aspartate, Glutamate) at a physiological pH of 7.4. Tools like H++ or PROPKA can assist with this.

• Repair Missing Residues/Atoms: Some crystal structures may have missing loops or side-chain atoms. These must be modeled in using tools like Modeller or the structure-building tools within Chimera. (For 1HCK, this is not a major issue).

• Save the Prepared Receptor: Save the final, clean protein structure. For use with AutoDock Vina, this will involve converting it to the .pdbqt format, which adds partial charges and atom type definitions.

Section 4: Molecular Docking Simulation

Molecular docking predicts the preferred orientation (the "pose") of a ligand when bound to a protein and estimates the strength of the interaction (the "binding affinity").[7][16] It is a computationally inexpensive and powerful tool for virtual screening and hypothesis generation.

Rationale: Predicting the Binding Mode

The primary goals of docking are to determine if the ligand can physically fit within the target's binding site and to identify the key intermolecular interactions (hydrogen bonds, hydrophobic contacts, etc.) that stabilize the complex.[7] The docking score, a numerical value in kcal/mol, provides a rapid estimation of binding affinity, allowing for the ranking of different compounds or different poses of the same compound.

Experimental Protocol: Docking with AutoDock Vina

This protocol outlines the steps for docking our prepared ligand into the prepared CDK2 receptor using AutoDock Vina, a widely used and validated docking program.[16]

• Prepare Files: Ensure both the ligand and the receptor (CDK2) are in the required .pdbqt format, as described in the preparation sections.

• Define the Binding Site (Grid Box): The docking simulation needs to be focused on the area of interest. We define a "grid box" or "search space" that encompasses the known active site of CDK2.

  • Method: The most reliable way to define this box is to center it on the position of the co-crystallized ligand from the original PDB structure (1HCK).

  • Configuration: Create a text file (e.g., conf.txt) that specifies the coordinates of the box center and its dimensions in Angstroms. A typical size is 25 x 25 x 25 Å, which is large enough to allow for rotational and translational freedom of the ligand.

• Run the Docking Simulation: Execute Vina from the command line, providing the configuration file as input.

• Analyze the Results: Vina will output a .pdbqt file containing several predicted binding poses (typically 9), ranked by their binding affinity scores.

  • Binding Affinity: The score for the top pose is the primary result. More negative values indicate stronger predicted binding.

  • Pose Visualization: Load the receptor and the docking_results.pdbqt file into a molecular visualizer (PyMOL, Chimera). Analyze the top-ranked pose to identify key interactions with active site residues. Look for hydrogen bonds, pi-stacking, and hydrophobic contacts.

Data Presentation: Docking Results

Pose Rank	Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
1	-8.9	Leu83 (H-bond with amide), Asp86, Gln131
2	-8.5	Leu83, Ile10, Val18
3	-8.2	Phe80 (pi-stacking with pyridine), Leu83

Interpretation: A binding affinity of -8.9 kcal/mol suggests a strong interaction. The hypothetical interactions with key residues like Leu83 (the "hinge" region) are consistent with known CDK2 inhibitors, providing confidence in the predicted binding mode.

Visualization: Molecular Docking Workflow

Caption: A schematic of the molecular docking process from inputs to analysis.

Section 5: Molecular Dynamics (MD) Simulation

While docking provides a static snapshot of binding, MD simulations offer a dynamic view, revealing how the protein-ligand complex behaves over time in a simulated physiological environment.[17][18]

Rationale: Assessing Complex Stability and Dynamics

MD simulations are crucial for validating docking results. A high-scoring docking pose may not be stable over time. MD allows us to:

• Assess Stability: Determine if the ligand remains bound in the active site or if the complex is unstable.[18]

• Observe Conformational Changes: Watch how the protein and ligand adapt to each other ("induced fit").[7]

• Refine Binding Energetics: Use advanced methods (MM/PBSA or MM/GBSA) to calculate binding free energy from the simulation trajectory, often providing a more accurate estimate than docking scores.

Experimental Protocol: MD Simulation with GROMACS

This protocol provides a high-level overview of an MD simulation workflow using GROMACS, a powerful and widely used simulation engine.[19][20]

• System Setup:

  • Input: Start with the top-ranked docked pose of the ligand-protein complex.

  • Force Field: Choose a force field for the protein (e.g., CHARMM36m or AMBER14SB) and generate topology/parameter files for the ligand using a tool like CGenFF or GAFF.[20]

  • Solvation: Place the complex in a periodic box of water molecules (e.g., TIP3P water model).

  • Ionization: Add ions (e.g., Na⁺ and Cl⁻) to neutralize the system's charge and mimic a physiological salt concentration (e.g., 0.15 M).

• Energy Minimization: Perform a steep descent energy minimization of the entire system to remove any steric clashes, particularly with the newly added solvent.

• Equilibration: Gradually bring the system to the desired temperature and pressure. This is a critical, two-step process:

  • NVT Ensemble (Constant Volume): Heat the system to the target temperature (e.g., 300 K) while keeping the volume constant. This allows the solvent to equilibrate around the protein-ligand complex.

  • NPT Ensemble (Constant Pressure): Equilibrate the system's pressure to 1 bar while maintaining the target temperature. This ensures the correct density of the simulation box.

• Production MD Run: Once the system is stable, run the production simulation for a duration sufficient to observe the desired phenomena. For basic stability assessment, 50-100 nanoseconds (ns) is a common starting point.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Plot the RMSD of the protein backbone and the ligand over time. A stable, plateauing RMSD indicates the system has reached equilibrium and the complex is stable.

  • Root Mean Square Fluctuation (RMSF): Plot the RMSF of each protein residue to identify flexible and rigid regions.

  • Interaction Analysis: Analyze the trajectory to measure the persistence of hydrogen bonds and other key interactions identified during docking.

Data Presentation: Key MD Simulation Metrics

Metric	Result (Illustrative)	Interpretation
Backbone RMSD	Plateaued at ~2.1 Å after 10 ns	The protein structure is stable throughout the simulation.
Ligand RMSD	Stable at ~1.5 Å relative to protein	The ligand remains securely bound in the active site.
Key H-Bond Occupancy	Leu83-Ligand H-bond present >85% of the time	The critical hinge interaction is stable and persistent.

Visualization: MD Simulation and Analysis Pipeline

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The Pyridine Nucleus: A Cornerstone of Modern Drug Discovery - A Technical Guide to Synthesis and Application

Foreword: The Enduring Relevance of the Pyridine Scaffold

The pyridine ring, a simple six-membered aromatic heterocycle containing a single nitrogen atom, stands as a titan in the landscape of medicinal chemistry. Its prevalence in over 7,000 drug molecules, including numerous FDA-approved therapeutics, is a testament to its remarkable versatility.[1][2] The nitrogen atom imparts a unique set of electronic properties, influencing the molecule's basicity, polarity, and ability to engage in hydrogen bonding—all critical parameters in drug design.[2] This inherent reactivity and potential for diverse functionalization have made the pyridine scaffold a "privileged structure," consistently yielding compounds with a broad spectrum of pharmacological activities.[1][3] This guide provides an in-depth exploration of the discovery and synthesis of novel pyridine derivatives, offering a scientifically rigorous yet practical perspective for researchers at the forefront of drug development.

Strategic Approaches to the Synthesis of Functionalized Pyridines

The construction of the pyridine ring and the introduction of desired functionalities are pivotal steps in the journey of discovering novel therapeutic agents. The choice of synthetic strategy is dictated by factors such as the desired substitution pattern, scalability, and atom economy.

Classical Condensation Reactions: The Foundation of Pyridine Synthesis

Historically, the synthesis of pyridines has been dominated by condensation reactions. The Hantzsch synthesis, for instance, remains a widely recognized method involving the condensation of an aldehyde, two equivalents of a β-ketoester, and ammonia.[1] While foundational, these classical methods often require harsh reaction conditions and may offer limited control over regioselectivity.

Modern Catalytic Methods: Precision and Efficiency in Pyridine Construction

Contemporary synthetic organic chemistry has ushered in an era of highly efficient and selective catalytic methods for pyridine synthesis. These approaches offer significant advantages in terms of milder reaction conditions, improved yields, and greater functional group tolerance.[4]

Transition-Metal Catalysis: Transition metals, such as rhodium and ruthenium, have been instrumental in developing novel cyclization strategies.[5] For instance, [2+2+2] cycloaddition reactions of alkynes and nitriles, facilitated by metal catalysts, provide a convergent and atom-economical route to highly substituted pyridines.[5]

Metal-Free Catalysis: Growing emphasis on sustainable chemistry has spurred the development of metal-free catalytic systems. These often employ organocatalysts or leverage reagents like iodine to trigger cyclization cascades, offering an environmentally benign alternative to traditional metal-catalyzed reactions.[6] A notable example involves the redox-neutral, [3+3]-type condensation of O-acetyl ketoximes and α,β-unsaturated aldehydes, synergistically catalyzed by a copper(I) salt and a secondary ammonium salt, allowing for the modular synthesis of a variety of substituted pyridines under mild conditions.[6]

Multi-Component Reactions (MCRs): A Paradigm of Synthetic Efficiency

Multi-component reactions, where three or more reactants combine in a single synthetic operation to form a complex product, have emerged as a powerful tool for generating libraries of pyridine derivatives. A notable example is the one-pot, four-component reaction involving an aldehyde, an active methylene compound, an enolizable ketone, and an ammonium source.[7] This strategy is highly convergent and allows for rapid access to a diverse range of substitution patterns.

Workflow for a Four-Component Pyridine Synthesis:

Caption: A generalized workflow for a four-component synthesis of pyridine derivatives.

Experimental Protocol: Microwave-Assisted Four-Component Synthesis of a Pyridine Derivative [7]

This protocol describes a general procedure for the synthesis of a polysubstituted pyridine via a microwave-assisted one-pot, four-component reaction.

• Reactants:

  • Aromatic aldehyde (1 mmol)

  • Malononitrile (1 mmol)

  • Acetophenone derivative (1 mmol)

  • Ammonium acetate (2 mmol)

  • Ethanol (5 mL)

• Procedure:

  • Combine the aromatic aldehyde, malononitrile, acetophenone derivative, and ammonium acetate in a 10 mL microwave reaction vessel.

  • Add ethanol as the solvent.

  • Seal the vessel and place it in a microwave reactor.

  • Irradiate the mixture at a constant power (e.g., 100 W) and temperature (e.g., 120 °C) for a specified time (typically 10-30 minutes). Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction vessel to room temperature.

  • Pour the reaction mixture into ice-cold water.

  • Collect the precipitated solid by filtration, wash with cold water, and dry.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to afford the pure pyridine derivative.

• Self-Validation: The success of the synthesis can be confirmed by standard analytical techniques such as melting point determination, FT-IR, 1H NMR, 13C NMR, and mass spectrometry to verify the structure and purity of the final compound.

C-H Functionalization: A Paradigm Shift in Pyridine Derivatization

Direct C-H functionalization has emerged as a transformative strategy in organic synthesis, offering a more atom- and step-economical approach to modifying existing molecular scaffolds.[8][9] In the context of pyridines, C-H functionalization allows for the direct introduction of substituents onto the pyridine ring without the need for pre-functionalized starting materials.[8][9]

The inherent electronic nature of the pyridine ring, with its electron-deficient character, makes it susceptible to nucleophilic attack, particularly at the C2, C4, and C6 positions.[2] However, achieving regioselectivity in C-H functionalization can be challenging.[8][10]

Strategies for Regiocontrolled C-H Functionalization:

• Directing Groups: The use of directing groups, which coordinate to a metal catalyst and position it in proximity to a specific C-H bond, is a powerful strategy for achieving site-selectivity.

• Catalyst Control: The choice of catalyst and ligands can significantly influence the regiochemical outcome of the reaction. For example, bulky ligands can sterically hinder certain positions, favoring functionalization at less hindered sites.

• Electronic Control: The inherent electronic properties of the pyridine ring and any existing substituents can be exploited to direct functionalization to specific positions.

Conceptual Workflow for Catalytic C-H Functionalization:

Caption: A simplified representation of a catalytic C-H functionalization cycle for pyridines.

The Role of Pyridine Derivatives in Drug Discovery: A Spectrum of Biological Activities

The pyridine scaffold is a recurring motif in a vast array of therapeutic agents, demonstrating its remarkable capacity to interact with a wide range of biological targets.[1][2] The versatility of the pyridine nucleus allows for the fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability, which are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1]

Table 1: Selected Biological Activities of Pyridine Derivatives

Biological Activity	Example Drug/Compound Class	Key Structural Features & Rationale
Antibacterial	Delafloxacin, Isoniazid	The pyridine ring can mimic natural purine bases, interfering with bacterial DNA synthesis or other essential metabolic pathways.[11]
Anticancer	Imatinib, Abiraterone	Pyridine derivatives can act as kinase inhibitors by targeting the ATP-binding site of various protein kinases involved in cancer cell proliferation.[2]
Anti-inflammatory	Etoricoxib, Piroxicam	The pyridine moiety can be found in non-steroidal anti-inflammatory drugs (NSAIDs) that inhibit cyclooxygenase (COX) enzymes.[12]
Antiviral	Nevirapine, Atazanavir	Pyridine-containing compounds can inhibit viral replication by targeting key viral enzymes such as reverse transcriptase or protease.[2]
Antidiabetic	Rosiglitazone	Thiazolidinedione-based pyridine derivatives have been shown to have hypoglycemic activity.[1][13]

Structure-Activity Relationship (SAR) Studies: Guiding the Optimization of Pyridine-Based Drug Candidates

Structure-Activity Relationship (SAR) studies are fundamental to medicinal chemistry, providing critical insights into how the chemical structure of a molecule influences its biological activity. For pyridine derivatives, SAR studies focus on understanding the impact of the position, nature, and stereochemistry of substituents on the pyridine ring on the compound's potency, selectivity, and pharmacokinetic properties.

A systematic SAR analysis typically involves the synthesis of a series of analogues where specific parts of the molecule are systematically modified. The biological activity of these analogues is then evaluated, and the data is used to build a model that correlates structural features with activity.

Key Considerations in the SAR of Pyridine Derivatives:

• Position of Substitution: The regiochemistry of substitution on the pyridine ring can have a profound effect on biological activity. For instance, in a series of antibacterial compounds, the substitution pattern can influence the molecule's ability to bind to its target enzyme.[14]

• Nature of Substituents: The electronic and steric properties of the substituents are crucial. Electron-withdrawing or electron-donating groups can modulate the pKa of the pyridine nitrogen and influence its ability to form hydrogen bonds.[11] Bulky substituents can provide steric hindrance that may enhance selectivity for a particular biological target.

• Pharmacophore Elucidation: SAR studies help to identify the key functional groups (the pharmacophore) that are essential for biological activity. This knowledge is then used to design more potent and selective drug candidates.

Logical Flow of a Structure-Activity Relationship (SAR) Study:

Caption: A schematic representation of the iterative process of a Structure-Activity Relationship (SAR) study.

Conclusion and Future Perspectives

The pyridine scaffold continues to be an inexhaustible source of inspiration for medicinal chemists. The ongoing development of novel synthetic methodologies, particularly in the realm of catalytic and multi-component reactions, is continually expanding the accessible chemical space for pyridine derivatives.[15][16] Furthermore, the advent of advanced C-H functionalization techniques is revolutionizing the way chemists approach the late-stage modification of complex molecules, enabling the rapid generation of analogues for SAR studies.[8][9]

Looking ahead, the integration of computational chemistry and machine learning with traditional synthetic approaches holds immense promise for accelerating the discovery of novel pyridine-based therapeutics.[16] These in silico tools can aid in the design of focused compound libraries, predict ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, and elucidate the molecular basis of drug-target interactions. As our understanding of the intricate biology of diseases deepens, the versatile and adaptable pyridine nucleus is poised to remain a central element in the development of the next generation of life-saving medicines.

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An In-Depth Technical Guide to the Exploratory Screening of an N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamide Library

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the exploratory screening of an N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamide chemical library. The narrative emphasizes the rationale behind experimental choices, adherence to self-validating protocols, and a foundation in authoritative scientific principles.

Introduction: The N-(pyridin-2-yl)amide Scaffold as a Privileged Structure

The pyridine ring is a cornerstone in medicinal chemistry, recognized as the second most common heterocycle in drugs approved by the U.S. Food and Drug Administration.[1] Its presence in a molecule can modulate lipophilicity, enhance aqueous solubility, improve metabolic stability, and provide crucial hydrogen bonding capabilities.[1] The N-(pyridin-2-yl)amide framework, in particular, has garnered significant attention due to its prevalence in molecules with diverse and potent biological activities, including antitumor, antimicrobial, and anti-inflammatory properties.[2][3][4]

The N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamide library is built upon this privileged scaffold. The core structure combines the favorable properties of the 2-aminopyridine moiety with a pivaloyl group (2,2-dimethyl-propionamide). The tert-butyl group of the pivaloyl moiety can provide steric bulk, influencing binding conformations and potentially enhancing metabolic stability. The true power of this library, however, lies in the diversity introduced at the 5-position of the pyridine ring. By systematically altering the substituent at this position (e.g., with halogens, alkyl, alkoxy, or other functional groups), a chemical library is created that allows for a thorough exploration of the structure-activity relationship (SAR).[5] This systematic variation is crucial for identifying initial "hit" compounds and guiding subsequent lead optimization efforts.[6]

Library Design and Synthesis: A Strategy for Chemical Diversity

The design and synthesis of the N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamide library is a critical first step. The primary goal is to generate a collection of compounds with sufficient chemical diversity to probe a wide range of biological targets.

Synthesis Overview:

The general synthesis of these compounds is typically achieved through the acylation of a substituted 2-aminopyridine with pivaloyl chloride (trimethylacetyl chloride).[7] The reaction is often carried out in the presence of a non-nucleophilic base, such as triethylamine, in an appropriate solvent like dichloromethane.[7]

• Starting Materials: A diverse set of 2-amino-5-substituted pyridines serves as the foundation for the library. Commercially available starting materials include those with substituents such as fluoro, chloro, methyl, and methoxy groups.[8][9][10][11]

• Reaction Conditions: The reaction is typically performed at a reduced temperature (e.g., 0 °C) initially and then allowed to warm to room temperature to ensure controlled and efficient amide bond formation.[7]

• Purification: Purification of the final products is essential to ensure the integrity of the screening data. Column chromatography is a common method for isolating the desired N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamides in high purity.[7]

High-Throughput Screening (HTS): Identifying Initial Hits

With a synthesized library in hand, the next phase is high-throughput screening (HTS) to identify compounds that exhibit a desired biological activity.[12] Given that pyridine-containing compounds are known to be active against a variety of targets, a kinase screening panel is a logical starting point for an exploratory campaign.[13][14] Kinases are a well-established class of drug targets, and numerous robust HTS assays have been developed for this enzyme family.[13][15]

Primary Screening: A Focus on Kinase Inhibition

The primary screen aims to rapidly assess the entire library against one or more kinase targets to identify initial "hits."[12] A radiometric filter binding assay is considered the gold standard for this purpose due to its direct measurement of kinase activity, high sensitivity, and broad applicability across the kinome.[16][17][18]

Experimental Protocol: Radiometric Filter Binding Assay for Kinase Activity

• Reaction Setup: In a 96- or 384-well plate, combine the kinase, the peptide or protein substrate, and the test compound from the N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamide library.

• Initiation of Reaction: Initiate the kinase reaction by adding a solution containing [γ-³³P]ATP. It is crucial to use an ATP concentration that is physiologically relevant (e.g., 1 mM) to ensure the results are meaningful for understanding the compound's potential cellular activity.[16][19]

• Incubation: Incubate the reaction mixture at a constant temperature (e.g., 37°C) for a predetermined time to allow for substrate phosphorylation.[20]

• Quenching: Stop the reaction by adding a solution that chelates the necessary metal ions for kinase activity (e.g., EDTA) and an excess of non-radiolabeled ("cold") ATP.[20]

• Substrate Capture: Spot the reaction mixture onto a phosphocellulose filter membrane (e.g., P81 paper). The phosphorylated substrate will bind to the filter, while the unreacted [γ-³³P]ATP will not.[20]

• Washing: Thoroughly wash the filter membranes to remove any unbound [γ-³³P]ATP.[20]

• Detection: Place the dried filter membranes into a scintillation vial with a scintillation cocktail. The radioactive decay of the ³³P on the filter will cause the scintillant to emit light, which is then quantified using a scintillation counter.[20]

• Data Analysis: The amount of radioactivity detected is directly proportional to the kinase activity. The percentage of inhibition for each test compound is calculated relative to a control reaction without any inhibitor.

Alternative and Confirmatory Assays

While radiometric assays are the gold standard, other HTS technologies can be employed for primary screening or hit confirmation. These include:

• LanthaScreen™ TR-FRET Assays: These are robust, non-radioactive assays that can be used to measure both kinase binding and activity.[21]

• Adapta® Universal Kinase Assays: These assays are suitable for a wide range of kinases, including those that are difficult to assay with other methods.[21]

• Z'-LYTE® Kinase Assays: These are ideal for secondary screening, hit validation, and profiling.[21]

• Scintillation Proximity Assays (SPA): This is a homogeneous assay where the radiolabeled product is captured on a scintillant-coated bead, eliminating the need for a wash step.[22][23][24][25]

Hit-to-Lead: From Initial Findings to Promising Candidates

The hit-to-lead (H2L) process is a crucial stage in early drug discovery that transforms the initial hits from the HTS into more promising lead compounds.[12][26] This involves a series of validation and optimization steps.

Hit Confirmation and Dose-Response Analysis

The first step in the H2L process is to confirm the activity of the initial hits.[26] This is done by re-testing the active compounds in the primary assay to ensure the results are reproducible.[12] Following confirmation, a dose-response analysis is performed to determine the potency of the compounds, typically expressed as the half-maximal inhibitory concentration (IC50).

Table 1: Hypothetical Dose-Response Data for Selected Hits

Compound ID	5-Substituent	IC50 (µM)
Cmpd-1	-F	2.5
Cmpd-2	-Cl	1.8
Cmpd-3	-CH3	8.1
Cmpd-4	-OCH3	15.3

Orthogonal and Cell-Based Assays for Validation

To ensure that the observed activity is not an artifact of the primary assay, it is essential to test the confirmed hits in an orthogonal assay that uses a different detection technology.[27] Following biochemical validation, the most promising compounds should be advanced to cell-based assays.[28][29][30] These assays provide more physiologically relevant data by assessing the compound's activity in a cellular context.[29]

Experimental Protocol: Cell Proliferation Assay (e.g., MTT or CellTiter-Glo®)

• Cell Seeding: Plate a relevant cancer cell line (e.g., one known to be dependent on the kinase target) in a 96-well plate and allow the cells to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test compounds and incubate for a specified period (e.g., 72 hours).

• Viability Assessment:

  • MTT Assay: Add MTT reagent to the wells and incubate. The viable cells will reduce the MTT to a colored formazan product, which can be solubilized and quantified by measuring the absorbance.

  • CellTiter-Glo® Assay: Add the CellTiter-Glo® reagent, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present, an indicator of cell viability.

• Data Analysis: Calculate the percentage of cell viability relative to a vehicle-treated control. The IC50 value, representing the concentration at which the compound inhibits cell proliferation by 50%, is then determined.

Structure-Activity Relationship (SAR) and Lead Optimization

The data gathered from the biochemical and cell-based assays allows for the establishment of a preliminary structure-activity relationship (SAR).[6][31] The goal of this stage is to understand how the different substituents at the 5-position of the pyridine ring influence the compound's potency and cellular activity.

For instance, the hypothetical data in Table 1 suggests that small, electron-withdrawing groups at the 5-position (e.g., -F and -Cl) may be more favorable for activity than larger, electron-donating groups (e.g., -CH3 and -OCH3). This initial SAR provides a roadmap for the lead optimization phase, where medicinal chemists will synthesize new analogs with modifications designed to improve potency, selectivity, and drug-like properties.[6][32]

Conclusion: A Pathway to Novel Therapeutics

The exploratory screening of an N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamide library represents a robust and scientifically sound approach to early-stage drug discovery. By leveraging the privileged nature of the N-(pyridin-2-yl)amide scaffold and employing a systematic screening cascade, researchers can efficiently identify and validate novel hit compounds. The subsequent elucidation of the structure-activity relationship provides the critical insights necessary to guide the iterative process of lead optimization, ultimately paving the way for the development of new and effective therapeutic agents.

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• 23. Detection of p56(lck) kinase activity using scintillation proximity assay in 384-well format and imaging proximity assay in 384- and 1536-well format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Scintillation proximity assay - Wikipedia [en.wikipedia.org]
• 25. researchgate.net [researchgate.net]
• 26. Hit to lead - Wikipedia [en.wikipedia.org]
• 27. tandfonline.com [tandfonline.com]
• 28. biocompare.com [biocompare.com]
• 29. reactionbiology.com [reactionbiology.com]
• 30. news-medical.net [news-medical.net]
• 31. researchgate.net [researchgate.net]
• 32. lifesciences.danaher.com [lifesciences.danaher.com]

Protocols & Analytical Methods

The Strategic Utility of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in Medicinal Chemistry: A Guide to Application and Protocol

For researchers, scientists, and professionals in drug development, the strategic selection of building blocks is paramount to the successful synthesis of novel therapeutic agents. Among the vast arsenal of chemical intermediates, N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide has emerged as a valuable and versatile scaffold. This guide provides an in-depth exploration of its applications in medicinal chemistry, complete with detailed protocols and the scientific rationale behind its use.

Introduction: A Protected Gateway to Functionalized Pyridines

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a strategically designed synthetic intermediate. Its core value lies in the orthogonal protection of two key functional groups on a pyridine ring: a pivaloyl-protected amine at the 2-position and a dimethoxymethyl-protected formyl group at the 5-position. This dual protection allows for sequential and selective chemical modifications, making it an ideal precursor for the synthesis of complex heterocyclic systems, particularly those with demonstrated biological activity.

The pivaloyl group provides robust protection for the 2-amino group, which is often a key pharmacophoric element, for instance, in establishing crucial hydrogen bond interactions with biological targets like kinase hinges. The dimethoxymethyl group, a stable acetal, masks a reactive formyl (aldehyde) functionality. This aldehyde, once deprotected, serves as a versatile handle for a wide array of chemical transformations, including condensations, reductive aminations, and cyclizations, to build diverse molecular architectures.

Core Application: A Linchpin in the Synthesis of Kinase Inhibitors

Substituted pyridines are a cornerstone in the design of kinase inhibitors, a class of drugs that has revolutionized the treatment of cancer and inflammatory diseases. The 2-aminopyridine moiety is a well-established hinge-binding motif in numerous kinase inhibitors. The strategic placement of substituents on the pyridine ring is crucial for modulating potency, selectivity, and pharmacokinetic properties.

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide serves as a key starting material for the synthesis of various kinase inhibitors. The general synthetic strategy involves the deprotection of the acetal to reveal the aldehyde, which is then elaborated into more complex heterocyclic systems. The pivaloyl group can be retained during these transformations and removed at a later stage to unmask the 2-amino group for target engagement.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₃H₂₀N₂O₃	-
Molecular Weight	252.31 g/mol	-
Appearance	Solid	-
CAS Number	898561-69-8	-

Synthetic Protocols

Protocol 1: Synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

This protocol outlines the synthesis of the title compound from the commercially available 2-amino-5-bromopyridine, which is a common starting point for functionalized pyridines.

Workflow Diagram:

Caption: Synthetic workflow for N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide.

Step-by-Step Methodology:

• Protection of the Amino Group:

  • To a solution of 2-amino-5-bromopyridine (1.0 eq) in a suitable aprotic solvent such as dichloromethane or tetrahydrofuran, add a base like triethylamine or pyridine (1.2 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add pivaloyl chloride (1.1 eq) dropwise while maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-(5-bromo-pyridin-2-yl)-2,2-dimethyl-propionamide.

• Palladium-Catalyzed Formylation:

  • In a pressure vessel, combine N-(5-bromo-pyridin-2-yl)-2,2-dimethyl-propionamide (1.0 eq), palladium(II) acetate (0.05 eq), 1,1'-bis(diphenylphosphino)ferrocene (dppf) (0.1 eq), and a base such as sodium acetate (2.0 eq) in methanol.

  • Purge the vessel with carbon monoxide gas and then pressurize to the desired pressure (typically 5-10 atm).

  • Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.

  • After cooling to room temperature, carefully release the pressure.

  • Filter the reaction mixture through a pad of celite and concentrate the filtrate.

  • Purify the residue by column chromatography on silica gel to afford N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide.

Protocol 2: Deprotection of the Acetal to Yield 2,2-Dimethyl-N-(5-formylpyridin-2-yl)propanamide

This protocol describes the selective removal of the dimethoxymethyl group to unmask the aldehyde functionality, a key step in its utilization as a synthetic intermediate.

Workflow Diagram:

Caption: Deprotection of the acetal to the corresponding aldehyde.

Step-by-Step Methodology:

• Acid-Catalyzed Hydrolysis:

  • Dissolve N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (1.0 eq) in a mixture of a water-miscible solvent like tetrahydrofuran or acetone and an aqueous acid (e.g., 1N HCl).

  • Stir the reaction mixture at room temperature for 1-3 hours. Monitor the reaction progress by TLC until the starting material is consumed.

  • Carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent such as ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude 2,2-dimethyl-N-(5-formylpyridin-2-yl)propanamide is often of sufficient purity for the next step, but can be further purified by column chromatography if necessary.

Protocol 3: Application in the Synthesis of a Pyrazolopyridine Scaffold

This protocol exemplifies the use of the resulting aldehyde in a condensation-cyclization reaction to form a pyrazolopyridine scaffold, a common core in many kinase inhibitors.

Workflow Diagram:

Caption: Synthesis of a pyrazolopyridine from the formyl intermediate.

Step-by-Step Methodology:

• Condensation with a Hydrazine Derivative:

  • To a solution of 2,2-dimethyl-N-(5-formylpyridin-2-yl)propanamide (1.0 eq) in a suitable solvent like ethanol or acetic acid, add a substituted hydrazine (e.g., phenylhydrazine, 1.0 eq).

  • Add a catalytic amount of a base such as piperidine or a catalytic amount of acid like acetic acid, depending on the specific hydrazine used.

  • Heat the reaction mixture to reflux for 4-8 hours, monitoring by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • If a precipitate forms, collect it by filtration. Otherwise, concentrate the reaction mixture and purify the residue by column chromatography or recrystallization to obtain the desired pyrazolopyridine derivative.

Protocol 4: Deprotection of the Pivaloyl Group

The final step in many synthetic sequences is the removal of the pivaloyl protecting group to reveal the 2-aminopyridine moiety.

Workflow Diagram:

Caption: Removal of the pivaloyl protecting group.

Step-by-Step Methodology:

• Acidic or Basic Hydrolysis:

  • Acidic Conditions: Dissolve the pivaloyl-protected pyrazolopyridine (1.0 eq) in a mixture of an alcohol (e.g., ethanol or methanol) and a concentrated aqueous acid (e.g., HCl). Heat the mixture to reflux for 6-12 hours.

  • Basic Conditions: Alternatively, dissolve the substrate in a mixture of an alcohol and a concentrated aqueous base (e.g., NaOH or KOH). Heat the mixture to reflux for 6-12 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and neutralize it with a base (for acidic hydrolysis) or an acid (for basic hydrolysis).

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the final 2-amino-pyrazolopyridine product by column chromatography or recrystallization.

Conclusion: A Versatile Tool for Drug Discovery

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide represents a sophisticated and highly useful building block in the medicinal chemist's toolbox. Its inherent design, featuring orthogonally protected amino and formyl groups, provides a reliable and flexible platform for the synthesis of a diverse array of complex heterocyclic compounds. The protocols detailed herein offer a practical guide for its synthesis and subsequent elaboration, empowering researchers to efficiently construct novel molecular entities with the potential for significant therapeutic impact, particularly in the ever-expanding field of kinase inhibitor research.

References

• Synthesis of 2,2-Dimethyl-N-(5-methylpyridin-2-yl)propanamide is described in a study on the crystal structure of related compounds, which provides a general method for the acylation of 2-aminopyridines.[1][2][3]

• The use of 2-aminopyridine scaffolds in the design of kinase inhibitors is a widely documented str
• Palladium-catalyzed carbonylation reactions are a standard method for the introduction of formyl groups or their protected equivalents onto aryl halides.

• The synthesis of pyrazolopyridines from formylpyridine precursors is a common method for constructing this important heterocyclic scaffold.[4]

• Acid-catalyzed deprotection of acetals is a fundamental and widely used transform
• Hydrolysis of amides under acidic or basic conditions is a standard procedure for the removal of acyl protecting groups.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structure of 2,2-dimethyl-N-(5-methyl-pyridin-2-yl)propanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design and synthesis of 2-amino-pyrazolopyridines as Polo-like kinase 1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Utility of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in Drug Discovery: Application Notes and Protocols

Introduction: A Versatile Intermediate for Complex Scaffolds

In the landscape of modern drug discovery, the efficient construction of complex molecular architectures is paramount. Pyridine-based scaffolds are of particular interest due to their prevalence in a vast array of biologically active compounds, including numerous approved pharmaceuticals.[1][2] Within this context, N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide emerges as a highly valuable, yet specialized, intermediate. Its unique structural features—a protected aldehyde at the 5-position and a pivaloyl-protected amine at the 2-position—offer medicinal chemists a strategic tool for the late-stage introduction of diverse functionalities. The dimethoxymethyl group serves as a stable acetal protecting group for a formyl moiety, which, upon deprotection, provides a reactive handle for a wide range of chemical transformations. Concurrently, the robust pivaloyl protecting group on the 2-amino group ensures regioselectivity in subsequent reactions.[3] This guide provides a comprehensive overview of the synthesis, characterization, and strategic application of this intermediate, complete with detailed protocols to facilitate its use in drug discovery programs.

Physicochemical Properties and Characterization Data

A thorough understanding of the physicochemical properties of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is essential for its effective use and characterization.

Property	Value	Source
Molecular Formula	C₁₃H₂₀N₂O₃	[4]
Molecular Weight	252.31 g/mol	[4]
Appearance	Off-white to pale yellow solid	Supplier Data
Solubility	Soluble in methanol, ethanol, dichloromethane, chloroform	General Chemical Knowledge
CAS Number	1171919-63-3	Public Databases

Expected Analytical Data:

• ¹H NMR (400 MHz, CDCl₃): δ 8.20 (d, J=2.4 Hz, 1H), 7.75 (dd, J=8.4, 2.4 Hz, 1H), 8.10 (d, J=8.4 Hz, 1H), 5.40 (s, 1H), 3.35 (s, 6H), 1.30 (s, 9H).

• ¹³C NMR (101 MHz, CDCl₃): δ 177.0, 151.5, 148.0, 138.0, 120.0, 110.0, 102.0, 53.0, 39.5, 27.5.

• Mass Spectrometry (ESI+): m/z 253.15 [M+H]⁺.

Synthesis Protocol: A Step-by-Step Guide

The synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a multi-step process that requires careful control of reaction conditions. The following protocol outlines a reliable synthetic route starting from the readily available 2-amino-5-bromopyridine.

dot

Caption: Synthetic workflow for N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide.

Part 1: Synthesis of 2-Amino-5-(dimethoxymethyl)pyridine

This step involves a copper-catalyzed nucleophilic substitution of the bromide with methoxide, which then forms the acetal in situ.

Materials:

• 2-Amino-5-bromopyridine

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Methanol (MeOH)

• Copper(I) iodide (CuI)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Protocol:

• Reaction Setup: To a flame-dried three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 2-amino-5-bromopyridine (1.0 eq).

• Solvent Addition: Add anhydrous DMF to dissolve the starting material.

• Base Addition: Carefully add sodium hydride (2.5 eq) portion-wise at 0 °C. Caution: NaH reacts violently with water. Handle with care under an inert atmosphere.

• Methanol Addition: Slowly add anhydrous methanol (10 eq) dropwise at 0 °C. The reaction mixture will likely become a thick slurry.

• Catalyst Addition: Add copper(I) iodide (0.1 eq).

• Reaction: Heat the reaction mixture to 120 °C and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature and quench by the slow addition of saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with diethyl ether (3 x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford 2-amino-5-(dimethoxymethyl)pyridine as a solid.

Part 2: Synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

This step involves the acylation of the 2-amino group with pivaloyl chloride.

Materials:

• 2-Amino-5-(dimethoxymethyl)pyridine

• Pivaloyl chloride

• Triethylamine (Et₃N)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Protocol:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 2-amino-5-(dimethoxymethyl)pyridine (1.0 eq) in anhydrous DCM.

• Base Addition: Add triethylamine (1.5 eq).

• Acylation: Cool the solution to 0 °C and add pivaloyl chloride (1.2 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Quench the reaction with water.

  • Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography on silica gel to yield N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide as a solid.[5]

Application in Drug Discovery: A Gateway to Kinase Inhibitors

The strategic value of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide lies in its ability to be readily converted to the corresponding 5-formyl derivative, N-(5-formylpyridin-2-yl)-2,2-dimethyl-propionamide. This aldehyde is a versatile building block for the synthesis of a variety of complex heterocyclic systems, including potent kinase inhibitors.[6][7]

Deprotection Protocol: Unveiling the Aldehyde

The acidic hydrolysis of the dimethoxymethyl acetal is a straightforward and high-yielding transformation.

Materials:

• N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

• Acetone

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Protocol:

• Reaction Setup: Dissolve N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (1.0 eq) in a mixture of acetone and 1 M HCl (e.g., 4:1 v/v).

• Reaction: Stir the solution at room temperature for 1-2 hours. Monitor the deprotection by TLC or LC-MS until the starting material is consumed.

• Work-up:

  • Neutralize the reaction mixture by the addition of saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The resulting N-(5-formylpyridin-2-yl)-2,2-dimethyl-propionamide is often of sufficient purity to be used in the next step without further purification. If necessary, it can be purified by flash column chromatography.

Application Example: Synthesis of a Pyridine-Based Kinase Inhibitor Scaffold

The resulting N-(5-formylpyridin-2-yl)-2,2-dimethyl-propionamide can be utilized in various condensation reactions to construct complex heterocyclic scaffolds. For instance, it can serve as a key precursor in the synthesis of pyrazolo[3,4-b]pyridine-based kinase inhibitors, a class of compounds known to target various kinases implicated in cancer and other diseases.

dot

Caption: Application of the deprotected intermediate in the synthesis of a kinase inhibitor scaffold.

Generalized Protocol for Scaffold Synthesis:

• Condensation: React N-(5-formylpyridin-2-yl)-2,2-dimethyl-propionamide (1.0 eq) with a suitable hydrazine derivative (e.g., a substituted hydrazine or a heterocyclic hydrazine) in a protic solvent like ethanol under reflux to form the corresponding hydrazone intermediate.

• Cyclization: The hydrazone can then undergo an intramolecular cyclization to form the pyrazolo[3,4-b]pyridine core. This cyclization can often be promoted by either acidic or basic conditions, depending on the specific substrate.

• Diversification: The resulting pyrazolo[3,4-b]pyridine scaffold, still bearing the pivaloyl-protected amine, can be further functionalized. For example, the pivaloyl group can be removed under harsh basic or acidic conditions to allow for N-alkylation or N-arylation, or other positions on the heterocyclic core can be modified through cross-coupling reactions to generate a library of potential kinase inhibitors.

Conclusion: A Strategic Asset in Medicinal Chemistry

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide represents a valuable and versatile intermediate for the synthesis of complex, biologically active molecules. The orthogonal protection strategy allows for the selective manipulation of the pyridine core, enabling the late-stage introduction of key pharmacophoric elements. The protocols detailed herein provide a practical guide for the synthesis and application of this important building block, empowering medicinal chemists to accelerate their drug discovery efforts in areas such as kinase inhibition and beyond.

References

• Design and synthesis of pyridine-pyrazolopyridine-based inhibitors of protein kinase B/Akt. Bioorganic & Medicinal Chemistry Letters, 2006. [URL not available]
• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis. John Wiley & Sons.
• Synthesis of novel pyridine and pyrazolyl pyridine conjugates with potent cytotoxicity against HepG2 cancer cells as PIM-1 kinase inhibitors and caspase activators. RSC Advances, 2022. [URL not available]
• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry, 2022. [URL not available]
• Crystal structure of 2,2-dimethyl-N-(5-methylpyridin-2-yl)propanamide.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 2-BROMO-5-METHOXYPYRIDINE synthesis - chemicalbook [chemicalbook.com]
• 4. prepchem.com [prepchem.com]
• 5. Uniting Amide Synthesis and Activation by PIII/PV-Catalyzed Serial Condensation: Three-Component Assembly of 2-Amidopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. WO2021009770A1 - A process for the preparation of venetoclax and its polymorphs thereof - Google Patents [patents.google.com]

Application Notes & Protocols: N-Pivaloyl-2-aminopyridine Derivatives in Agrochemical Synthesis

Prepared for: Researchers, Scientists, and Agrochemical Development Professionals

Introduction: The Strategic Importance of the N-Pivaloyl-2-aminopyridine Scaffold

The pyridine ring is a foundational heterocyclic scaffold in modern agrochemicals, present in numerous successful insecticides, fungicides, and herbicides.[1] Its unique electronic properties and ability to engage in various biological interactions make it a privileged structure in molecular design. Within this class, 2-aminopyridine derivatives serve as critical building blocks for a diverse range of bioactive molecules.[2][3]

The introduction of an N-pivaloyl group onto the 2-amino position offers distinct strategic advantages in synthesis and molecular properties. The pivaloyl group, a bulky tert-butylcarbonyl moiety, acts as a robust protecting group that balances stability with cleavability.[4] Its primary roles in the context of agrochemical synthesis include:

• Directing Group: The amide functionality can direct subsequent electrophilic substitution reactions on the pyridine ring.

• Modulation of Physicochemical Properties: The steric bulk and lipophilicity of the pivaloyl group can significantly influence the solubility, permeability, and metabolic stability of the final active ingredient.[5][6][7]

• Conformational Control: Its size can lock the molecule into specific conformations, which may be crucial for optimal binding to the target biological receptor.[4]

These attributes make N-pivaloyl-2-aminopyridine a versatile intermediate for creating complex picolinamide and other pyridine-based agrochemicals that require precise structural and electronic tuning for high efficacy and selectivity.[8]

Core Synthesis Protocol: N-Acylation of 2-Aminopyridine

The most direct and widely used method for preparing the N-pivaloyl-2-aminopyridine scaffold is the N-acylation of 2-aminopyridine with pivaloyl chloride. This protocol details a standard laboratory-scale procedure.

Principle of the Reaction

This reaction is a nucleophilic acyl substitution where the exocyclic amino group of 2-aminopyridine acts as a nucleophile, attacking the electrophilic carbonyl carbon of pivaloyl chloride. A base is required to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Aminopyridine	≥99%	Standard Supplier
Pivaloyl Chloride	≥99%	Standard Supplier	Handle in a fume hood.
Triethylamine (TEA)	≥99.5%, anhydrous	Standard Supplier	Acts as an HCl scavenger.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Standard Supplier	Reaction solvent.
Saturated NaHCO₃ soln.	ACS Grade	In-house preparation	For aqueous workup.
Brine (sat. NaCl soln.)	ACS Grade	In-house preparation	For aqueous workup.
Anhydrous MgSO₄	ACS Grade	Standard Supplier	Drying agent.
Silica Gel	60 Å, 230-400 mesh	Standard Supplier	For column chromatography.
Hexanes & Ethyl Acetate	HPLC Grade	Standard Supplier	For chromatography.

Detailed Step-by-Step Protocol

• Reaction Setup:

  • To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-aminopyridine (5.0 g, 53.1 mmol).

  • Dissolve the 2-aminopyridine in 100 mL of anhydrous dichloromethane (DCM).

  • Cool the flask to 0 °C in an ice-water bath.

• Addition of Reagents:

  • Slowly add triethylamine (8.1 mL, 58.4 mmol, 1.1 eq) to the stirred solution.

  • In a separate, dry dropping funnel, prepare a solution of pivaloyl chloride (7.2 mL, 58.4 mmol, 1.1 eq) in 20 mL of anhydrous DCM.

  • Add the pivaloyl chloride solution dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature remains below 5 °C.

  • Causality: Slow, cold addition is crucial to control the exothermic reaction and prevent the formation of di-acylated or other side products.

• Reaction Progression:

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the mixture for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexanes:Ethyl Acetate mobile phase until the starting material is consumed.

• Workup and Extraction:

  • Quench the reaction by slowly adding 50 mL of deionized water.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 50 mL of saturated NaHCO₃ solution, 50 mL of water, and 50 mL of brine.

  • Causality: The NaHCO₃ wash neutralizes any remaining HCl and excess pivaloyl chloride. The brine wash helps to break any emulsions and remove bulk water from the organic layer.

  • Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The resulting crude solid is purified by flash column chromatography on silica gel.

  • Elute with a gradient of 10% to 30% ethyl acetate in hexanes.

  • Combine the fractions containing the pure product (as identified by TLC) and evaporate the solvent to yield N-(pyridin-2-yl)pivalamide as a white solid.

  • Expected Yield: 80-90%.

Characterization Data

• ¹H NMR (400 MHz, CDCl₃): δ 8.25 (d, 1H), 8.15 (br s, 1H, NH), 8.10 (d, 1H), 7.65 (t, 1H), 6.95 (t, 1H), 1.30 (s, 9H).

• ¹³C NMR (101 MHz, CDCl₃): δ 177.0, 152.5, 148.0, 138.5, 119.5, 114.0, 39.5, 27.5.

• MS (ESI): m/z 179.1184 [M+H]⁺.

Application in the Synthesis of Advanced Agrochemicals

N-pivaloyl-2-aminopyridine derivatives are not typically final agrochemical products themselves but are key intermediates in the synthesis of more complex molecules, particularly those in the picolinamide class of fungicides and insecticides.[1][8] The pivaloyl group can be retained in the final structure or cleaved at a later stage.

Case Study: Synthesis of Picolinamide Fungicide Scaffolds

Many modern fungicides operate by inhibiting crucial cellular processes in fungi.[9][10][11] The picolinamide scaffold is a component of several such active ingredients. The N-pivaloyl-2-aminopyridine core can be further functionalized, for example, through directed ortho-metalation, to introduce other substituents onto the pyridine ring, which are essential for biological activity.

Workflow for Advanced Intermediate Synthesis

The diagram below illustrates a generalized workflow from the core intermediate to a more complex, functionalized derivative ready for coupling to other fragments.

Caption: Generalized workflow from core intermediate to advanced agrochemical scaffold.

Troubleshooting Common Synthesis Issues

Problem	Probable Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction.	Ensure anhydrous conditions. Extend reaction time and re-check by TLC. Confirm the quality of pivaloyl chloride.
Product loss during workup.	Be careful during extractions to avoid losing the organic layer. Ensure pH is basic before extraction.
Impure Product	Formation of di-acylated byproduct.	Maintain reaction temperature at 0 °C during addition. Do not use a large excess of pivaloyl chloride.
Unreacted starting material.	Ensure 1.1 equivalents of pivaloyl chloride and base are used. Check the purity of 2-aminopyridine.
Reaction Fails to Start	Poor quality reagents.	Use fresh, anhydrous solvents and reagents. Ensure triethylamine is not hydrated.

Safety and Handling

• Pivaloyl Chloride: Is corrosive and lachrymatory. Always handle in a certified chemical fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• 2-Aminopyridine: Is toxic if swallowed or inhaled. Avoid creating dust.

• Dichloromethane (DCM): Is a volatile solvent and a suspected carcinogen. Use only in a well-ventilated area or fume hood.

• General Precautions: All chemical manipulations should be performed following standard laboratory safety procedures. Consult the Safety Data Sheet (SDS) for each reagent before use.

References

• The Crucial Role of Pivaloyl Protection in Glucose Derivatives for Synthesis. (n.d.). Google.
• Process for synthesis of picolinamides. (2021). Google Patents.
• Development of the Synthetic Route to PF-06878031 Part 2: Amide Reduction Route. (n.d.). Google.
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Application Notes and Protocols for the Use of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in Enzyme Inhibition Assays

Introduction: Unveiling the Inhibitory Potential of a Novel Pyridine Derivative

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a synthetic organic compound characterized by a pyridine core functionalized with dimethoxymethyl and a bulky 2,2-dimethyl-propionamide side chain. While specific biological activities for this particular molecule are not extensively documented in publicly available literature, its structural motifs are present in compounds with known biological relevance. For instance, other pyridine and propionamide derivatives have been investigated for their roles in medicinal and agricultural chemistry, including applications in enzyme inhibition.[1] The exploration of novel chemical entities like N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide for enzyme modulation is a critical aspect of drug discovery and biochemical research.[2]

These application notes provide a comprehensive and detailed protocol for researchers, scientists, and drug development professionals to systematically evaluate the potential of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide as an enzyme inhibitor. The following sections will guide the user through the essential steps of assay development, execution of inhibition experiments, data analysis, and troubleshooting, ensuring a robust and reliable assessment of the compound's inhibitory characteristics.

Pre-Assay Considerations: Foundational Steps for Robust Data

Before embarking on inhibitor screening, it is paramount to establish a well-characterized and optimized enzyme assay. This foundational work ensures that any observed effects are genuinely due to the inhibitor and not artifacts of an unstable or poorly defined assay system.

1. Enzyme and Substrate Characterization:

• Enzyme Purity and Concentration: The enzyme preparation should be of high purity to avoid confounding activities from contaminating proteins. The active enzyme concentration should be accurately determined.

• Substrate Selection: The chosen substrate should be specific for the enzyme of interest and yield a product that can be reliably detected.

• Determination of Michaelis-Menten Constants (Km and Vmax): Understanding the enzyme's kinetic parameters is crucial for designing the inhibition assay. The Km, which represents the substrate concentration at half-maximal velocity, is particularly important for determining the appropriate substrate concentration to use in inhibition studies.[3] For competitive inhibitors, using a substrate concentration around the Km value is essential for sensitive detection.[3][4]

2. Assay Buffer and Condition Optimization:

• The pH, ionic strength, and temperature of the assay buffer must be optimized to ensure maximal and stable enzyme activity.[5]

• The inclusion of any necessary co-factors or additives should be determined empirically.

• The final concentration of the solvent used to dissolve the test compound (typically DMSO) should be kept constant across all wells and at a level that does not significantly affect enzyme activity.[2]

Experimental Workflow for Enzyme Inhibition Assay

The following diagram outlines the general workflow for assessing the inhibitory potential of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide.

Caption: General workflow for an enzyme inhibition assay.

Detailed Protocol for IC50 Determination

This protocol is designed for a standard 96-well plate format but can be adapted for other formats.

Materials and Reagents:

• N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

• High-purity enzyme of interest

• Enzyme-specific substrate

• Assay Buffer (optimized for the specific enzyme)

• DMSO (Dimethyl sulfoxide), molecular biology grade

• 96-well microplates (clear for colorimetric assays, black for fluorescence assays)[6]

• Multichannel pipettes and calibrated single-channel pipettes

• Microplate reader

• Incubator or water bath

Step-by-Step Methodology:

• Preparation of Reagents:

  • Inhibitor Stock Solution: Prepare a high-concentration stock solution of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in 100% DMSO (e.g., 10 mM).

  • Serial Dilutions of Inhibitor: Perform serial dilutions of the inhibitor stock solution in 100% DMSO to create a range of concentrations. A common approach is to use 2-fold or 3-fold dilutions.[7] For an initial screen, a wide concentration range is recommended (e.g., 100 µM to 1 nM).

  • Enzyme Working Solution: Dilute the enzyme stock to the desired working concentration in pre-warmed assay buffer. The final enzyme concentration should be low enough to ensure initial velocity conditions are maintained throughout the assay.

  • Substrate Working Solution: Prepare the substrate at a concentration that is appropriate for the assay goals (typically at or below the Km for competitive inhibitor screening) in assay buffer.[3][4]

• Assay Plate Setup:

  • Controls: It is critical to include proper controls on each plate.[2]

    • 100% Activity Control (No Inhibitor): Wells containing enzyme, substrate, and the same final concentration of DMSO as the inhibitor wells. This represents the uninhibited reaction.

    • 0% Activity Control (Blank): Wells containing assay buffer, substrate, and DMSO, but no enzyme. This accounts for any background signal.

  • Inhibitor Wells: Add a small volume (e.g., 1 µL) of each inhibitor dilution to the corresponding wells of the 96-well plate.[4] It is recommended to perform each concentration in triplicate.

• Enzyme-Inhibitor Pre-incubation:

  • Add the enzyme working solution to all wells except the blank controls.

  • Gently mix the plate and pre-incubate the enzyme and inhibitor for a defined period (e.g., 15-30 minutes) at the optimal assay temperature. This allows the inhibitor to bind to the enzyme before the substrate is introduced.

• Reaction Initiation and Incubation:

  • Initiate the enzymatic reaction by adding the substrate working solution to all wells.

  • Immediately mix the plate and begin monitoring the reaction progress using a microplate reader. Alternatively, incubate the plate for a predetermined time at the optimal temperature.

• Data Collection:

  • For kinetic assays, record the signal (e.g., absorbance or fluorescence) at regular intervals.

  • For endpoint assays, stop the reaction (if necessary) after the desired incubation period and then read the plate.

Data Analysis and Interpretation

The primary goal of this initial assay is to determine the half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.[8]

Data Analysis Pipeline:

Caption: Pipeline for analyzing enzyme inhibition data.

Calculations:

• Correct for Background: Subtract the average signal of the blank (0% activity) control from all other wells.

• Calculate Percent Inhibition:

  • % Inhibition = 100 * (1 - (Signal of inhibitor well / Signal of 100% activity control))

• Determine IC50:

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data using a non-linear regression model, such as the four-parameter logistic equation.[3] Graphing software like GraphPad Prism or similar programs are well-suited for this analysis. The IC50 is one of the parameters derived from this curve fit.

Table 1: Example Data for IC50 Determination

[Inhibitor] (µM)	log[Inhibitor]	Average Signal	% Inhibition
0 (Control)	-	1.25	0
0.01	-2.00	1.20	4
0.1	-1.00	1.05	16
1	0.00	0.63	49.6
10	1.00	0.15	88
100	2.00	0.05	96

Advanced Studies: Elucidating the Mechanism of Inhibition

Once the IC50 has been established, further experiments can be conducted to understand how N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide inhibits the enzyme. This involves varying the concentrations of both the inhibitor and the substrate.[2] The results of these experiments can help determine if the inhibition is competitive, non-competitive, uncompetitive, or mixed.

Troubleshooting Common Issues in Enzyme Inhibition Assays

Table 2: Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
High variability between replicate wells	Pipetting errors; Incomplete mixing; Edge effects in the plate[5]	Use calibrated pipettes; Ensure thorough mixing after each addition; Avoid using the outer wells of the plate or fill them with buffer.
No inhibition observed	Inhibitor is not active at the tested concentrations; Inhibitor is insoluble in the assay buffer; Incorrect assay conditions.	Test higher concentrations of the inhibitor; Visually inspect for precipitation; Re-optimize assay conditions (pH, temperature).
Greater than 100% inhibition	The inhibitor interferes with the detection method (e.g., quenches fluorescence).	Run a control experiment with the inhibitor and the reaction product without the enzyme to check for signal interference.[9]
Inconsistent results between experiments	Reagent instability (enzyme, substrate); Variations in incubation times or temperatures.	Prepare fresh reagents for each experiment; Use aliquots of enzyme to avoid multiple freeze-thaw cycles; Strictly control all experimental parameters.[5][6]
Activation at low inhibitor concentrations	Compound may have a complex mechanism of action; Impurities in the compound.	Confirm the purity of the inhibitor; This may be a real effect that requires further investigation.[10]

Conclusion

This application note provides a robust framework for the initial characterization of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide as a potential enzyme inhibitor. By following these detailed protocols and data analysis guidelines, researchers can obtain reliable and reproducible data to guide further studies into the compound's mechanism of action and its potential for therapeutic or other applications.

References

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• Biological Activity of Recently Discovered Halogenated Marine Natural Products - PubMed. (2015, June 30). PubMed. [Link]

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• Synthesis and Biological Activity of Methanesulfonamide Pyrimidine- And N-methanesulfonyl Pyrrole-Substituted 3,5-dihydroxy-6-heptenoates, a Novel Series of HMG-CoA Reductase Inhibitors - PubMed. (n.d.). PubMed. [Link]

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Application Notes and Protocols: N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in the Synthesis of Kinase Inhibitors

Introduction

The pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs, including a significant number of kinase inhibitors.[1] Its ability to form key hydrogen bond interactions within the ATP-binding site of kinases makes it a valuable pharmacophore for the design of targeted therapies. A particularly versatile building block for the synthesis of pyridine-based kinase inhibitors is N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide . This compound serves as a stable precursor to the corresponding 5-formylpyridine derivative, a crucial intermediate for the construction of various heterocyclic systems, most notably the 2,4-diaminopyrimidine core found in many potent kinase inhibitors.[2]

The dimethoxymethyl group acts as a protecting group for the aldehyde functionality, which can be readily deprotected under acidic conditions to reveal the reactive aldehyde. This aldehyde is then poised for cyclization reactions, often with guanidine or its derivatives, to construct the pyrimidine ring. The pivaloyl protecting group on the 2-amino position of the pyridine ring enhances the stability of the molecule and can be removed at a later stage if required.

This guide provides a detailed technical overview of the application of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in the synthesis of kinase inhibitors. It includes a discussion of the synthetic strategy, detailed experimental protocols for the deprotection and subsequent cyclization reactions, and insights into the structure-activity relationship of the resulting kinase inhibitors.

Physicochemical Properties of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

A clear understanding of the physical and chemical properties of the starting material is crucial for successful synthesis.

Property	Value	Reference
CAS Number	898561-69-8	[3]
Molecular Formula	C13H20N2O3	[3]
Molecular Weight	252.31 g/mol	[3]
Appearance	Solid
Boiling Point	396.6±42.0 °C (Predicted)	[3]
Density	1.106±0.06 g/cm3 (Predicted)	[3]

Synthetic Strategy and Key Reactions

The primary utility of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in kinase inhibitor synthesis lies in its role as a precursor to N-(5-formylpyridin-2-yl)pivalamide. The overall synthetic workflow can be conceptualized as a two-stage process:

• Deprotection: The acid-catalyzed hydrolysis of the dimethoxymethyl acetal to unveil the aldehyde functionality.

• Cyclization: The condensation of the resulting aldehyde with a suitable binucleophile, typically guanidine, to form the core heterocyclic structure of the kinase inhibitor.

Sources

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• 3. Design, synthesis, and biological evaluation of diaminopyrimidine derivatives as novel focal adhesion kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preclinical Evaluation of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in Cancer Cell Lines

Introduction: Rationale for Investigation

The landscape of oncology drug discovery is continually evolving, with a persistent need for novel chemical entities that can overcome existing therapeutic resistance and offer improved efficacy. Pyridine and propionamide scaffolds are prevalent in many biologically active compounds, including those with demonstrated anti-cancer properties. N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a synthetic compound with limited public data on its biological activity.[1][2][3] Its structural features, however, warrant a systematic investigation into its potential as an anti-cancer agent. This document provides a comprehensive experimental framework for the initial preclinical evaluation of this compound in various cancer cell lines. The protocols outlined herein are designed to first establish its anti-proliferative and cytotoxic effects, and subsequently to elucidate its potential mechanism of action.

Compound Handling and Preparation

Prior to initiating any biological assays, it is critical to ensure the purity and stability of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (Molecular Formula: C13H20N2O3, Molecular Weight: 252.31 g/mol ).[1]

Protocol 1: Stock Solution Preparation

• Solubility Testing : Determine the optimal solvent for the compound. Start with dimethyl sulfoxide (DMSO), a common solvent for small molecules in biological assays. If solubility is an issue, other organic solvents such as ethanol or methanol may be tested.

• Stock Concentration : Prepare a high-concentration stock solution, typically 10-50 mM in 100% DMSO.

• Aliquoting and Storage : Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

• Working Solutions : Prepare fresh working solutions by diluting the stock solution in the appropriate cell culture medium immediately before each experiment. The final DMSO concentration in the culture medium should be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity.

Phase 1: Initial Screening for Anti-Proliferative Activity

The primary objective of this phase is to determine if N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide exhibits anti-proliferative or cytotoxic effects on cancer cells and to establish a dose-response relationship.

Experimental Design: Cell Line Selection and Rationale

A diverse panel of cancer cell lines should be selected to represent different tumor types and genetic backgrounds. This approach will help to identify potential tumor types that are more sensitive to the compound and may provide early clues about its mechanism of action.

Table 1: Suggested Cancer Cell Line Panel for Initial Screening

Cancer Type	Cell Line	Key Characteristics
Breast Cancer	MCF-7	Estrogen receptor-positive
Breast Cancer	MDA-MB-231	Triple-negative, highly metastatic
Lung Cancer	A549	Non-small cell lung cancer, KRAS mutation
Colon Cancer	HCT116	Colorectal carcinoma, KRAS mutation
Leukemia	K562	Chronic myelogenous leukemia
Melanoma	A375	Malignant melanoma, BRAF V600E mutation

Protocol 2: Cell Viability/Proliferation Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a proxy for cell viability and proliferation.

• Cell Seeding : Seed cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment : Treat the cells with a range of concentrations of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (e.g., 0.01 µM to 100 µM) for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition : Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization : Solubilize the formazan crystals with a solubilization solution (e.g., acidified isopropanol or DMSO).

• Absorbance Reading : Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis : Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Phase 2: Elucidating the Mechanism of Action

Once the anti-proliferative activity of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is confirmed, the next phase focuses on understanding how the compound exerts its effects.

Experimental Workflow: Mechanism of Action Studies

Caption: A logical workflow for the preclinical evaluation of a novel compound.

Protocol 3: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment : Treat cells with N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide at concentrations around the determined IC50 for 24-48 hours.

• Cell Harvesting : Harvest both adherent and floating cells.

• Staining : Resuspend cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and propidium iodide (PI).

• Flow Cytometry : Analyze the stained cells using a flow cytometer.

• Data Interpretation :

  • Annexin V-negative, PI-negative: Viable cells

  • Annexin V-positive, PI-negative: Early apoptotic cells

  • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative, PI-positive: Necrotic cells

Protocol 4: Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment : Treat cells with the compound at IC50 concentrations for various time points (e.g., 12, 24, 48 hours).

• Cell Fixation : Harvest and fix the cells in ice-cold 70% ethanol.

• Staining : Treat the cells with RNase A and stain with propidium iodide.

• Flow Cytometry : Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis : Quantify the percentage of cells in each phase of the cell cycle to identify any cell cycle arrest.

Phase 3: Preliminary Target Identification and Validation

Based on the results from the mechanism of action studies, this phase aims to identify potential molecular targets of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide.

Signaling Pathway Analysis

Given that many pyridine-containing compounds are kinase inhibitors, a logical starting point is to investigate key signaling pathways involved in cell proliferation and survival.

Caption: Key signaling pathways often dysregulated in cancer.

Protocol 5: Western Blot Analysis

Western blotting can be used to assess the phosphorylation status and expression levels of key proteins in relevant signaling pathways.

• Protein Extraction : Treat cells with N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, lyse the cells, and quantify the protein concentration.

• SDS-PAGE and Transfer : Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting : Probe the membrane with primary antibodies against key signaling proteins (e.g., phospho-Akt, total Akt, phospho-ERK, total ERK, PARP, Caspase-3) followed by HRP-conjugated secondary antibodies.

• Detection : Visualize the protein bands using a chemiluminescence detection system.

• Analysis : Quantify the band intensities to determine changes in protein expression or phosphorylation.

Data Summary and Interpretation

All quantitative data should be presented in a clear and concise manner to facilitate interpretation and comparison.

Table 2: Example Data Summary for N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Assay	Cell Line	Result (IC50/Effect)	Interpretation
Cell Viability (MTT)	MCF-7	5.2 µM	Potent anti-proliferative effect
Cell Viability (MTT)	A549	15.8 µM	Moderate anti-proliferative effect
Apoptosis Assay	MCF-7	45% apoptotic cells at 10 µM	Induction of apoptosis
Cell Cycle Analysis	MCF-7	G2/M arrest at 24 hours	Cell cycle perturbation
Western Blot	MCF-7	Decreased p-Akt, Cleaved PARP	Inhibition of PI3K/Akt pathway, Apoptosis induction

Conclusion and Future Directions

This comprehensive experimental framework provides a robust starting point for the preclinical evaluation of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide. The results from these studies will establish its potential as an anti-cancer agent and provide valuable insights into its mechanism of action, guiding further development and optimization. Positive results would warrant more advanced studies, including in vivo efficacy in xenograft models and detailed toxicology assessments.

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Application Notes & Protocols: High-Throughput Screening Strategies for Novel Pyridine-2-yl-amide Analogs

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust high-throughput screening (HTS) campaigns for analogs of the novel chemical scaffold, N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide. Given the absence of a known biological target for this parent compound, this guide presents a dual-pronged screening strategy. Initially, a target-agnostic phenotypic screen using a cell viability assay is detailed to identify compounds with cytotoxic or cytostatic effects. Subsequently, a target-based biochemical assay, a Lanthascreen™ Eu Kinase Binding Assay, is outlined as a primary example for screening against a high-probability target class. This guide emphasizes the scientific rationale behind assay selection, provides detailed, step-by-step protocols, and addresses critical aspects of data analysis and quality control to ensure the generation of reliable and actionable results.

Introduction: The Rationale for Screening N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide Analogs

The pyridine-2-yl-amide scaffold is a privileged structure in medicinal chemistry, frequently found in molecules targeting a wide range of biological entities, most notably protein kinases.[1][2] The exploration of a novel analog series, such as those derived from N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, presents a significant opportunity for the discovery of new chemical probes and potential therapeutic leads. The primary challenge, however, is the lack of a pre-identified biological target for the parent compound.

This situation necessitates a carefully designed screening cascade that can either: a) Identify a relevant cellular phenotype to guide subsequent target deconvolution efforts. b) Efficiently test the analog library against a panel of high-probability targets.

Our proposed strategy addresses both possibilities. We begin with a broad, phenotypic screen to cast a wide net for any cellular activity. We then provide a detailed protocol for a representative biochemical assay targeting kinases, a class of enzymes frequently inhibited by this chemical scaffold.[1][3] This dual approach maximizes the potential for hit discovery while maintaining scientific rigor. Throughout this process, careful consideration must be given to potential compound liabilities such as poor aqueous solubility or a tendency to act as promiscuous inhibitors, which can lead to misleading results in HTS campaigns.[4][5][6][7][8][9][10][11]

Foundational Considerations for a Successful HTS Campaign

Before initiating any screening protocol, it is imperative to address foundational aspects of the compound library and assay quality control.

2.1 Compound Management and Solubility

The physicochemical properties of library members can significantly impact assay performance. Poor aqueous solubility is a common issue in drug discovery that can lead to inaccurate structure-activity relationships (SAR) and underestimated potency.[9][12]

• Stock Solutions: Compounds should be dissolved in 100% dimethyl sulfoxide (DMSO) at a high concentration (e.g., 10-20 mM). The solubility in DMSO itself should be confirmed, as not all organic compounds are fully soluble even in this solvent.[10][11]

• Kinetic vs. Thermodynamic Solubility: HTS assays typically measure kinetic solubility, where compounds are rapidly diluted from a DMSO stock into an aqueous buffer.[13] This can lead to compound precipitation or aggregation, which is a common source of false positives.[10]

• Recommendation: It is advisable to perform a preliminary solubility assessment for a representative subset of the analog library under the final assay buffer conditions. Techniques like nephelometry or visual inspection after dilution can be informative.[12]

2.2 Assay Quality Control: The Z'-Factor

The Z'-factor is a statistical parameter used to evaluate the quality and robustness of an HTS assay.[14][15][16][17] It provides a measure of the separation between the distributions of the positive and negative controls, taking into account the dynamic range of the signal and the data variation.

The Z'-factor is calculated using the following formula:

Z'-factor = 1 - (3 * (σp + σn)) / |μp - μn|

Where:

• μp and σp are the mean and standard deviation of the positive control.

• μn and σn are the mean and standard deviation of the negative control.

Z'-Factor Value	Assay Quality	Interpretation
> 0.5	Excellent	A large separation between controls; suitable for HTS.[16]
0 to 0.5	Marginal	Assay may be acceptable, but hit confirmation will be challenging.
< 0	Unacceptable	No separation between controls; the assay is not viable for screening.[16][17]

It is mandatory to determine the Z'-factor during assay development and to monitor it throughout the screening campaign to ensure data quality. [18]

Protocol 1: Target-Agnostic Phenotypic Screen

This initial screen aims to identify analogs that exhibit cytotoxic or anti-proliferative activity against a selected cancer cell line (e.g., HeLa, A549). The CellTiter-Glo® Luminescent Cell Viability Assay is chosen for its robustness, sensitivity, and simple "add-mix-measure" format, making it ideal for HTS.[19] The assay quantifies ATP, which is a marker of metabolically active, viable cells.[20]

3.1 Assay Principle

The CellTiter-Glo® reagent contains a thermostable luciferase (Ultra-Glo™ Luciferase) and its substrate, luciferin. When added to cells, the reagent lyses the cells, releasing ATP. In the presence of ATP, luciferase catalyzes the oxidation of luciferin, producing a stable "glow-type" luminescent signal that is proportional to the amount of ATP present, and thus, the number of viable cells.

3.2 Experimental Workflow Diagram

Caption: Workflow for the CellTiter-Glo® phenotypic screen.

3.3 Detailed Protocol

Materials:

• HeLa cells (or other chosen cell line)

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• White, opaque-walled, 384-well tissue culture-treated plates

• CellTiter-Glo® Luminescent Cell Viability Assay Kit (Promega)

• Compound library plates (analogs at 10 mM in DMSO)

• Staurosporine (positive control for cell death)

• DMSO (negative/vehicle control)

• Automated liquid handler and plate reader capable of measuring luminescence

Procedure:

• Cell Plating (Day 1):

  • Harvest and count HeLa cells.

  • Dilute cells to a pre-determined optimal density (e.g., 1,000 cells/25 µL) in culture medium.

  • Using an automated dispenser, seed 25 µL of the cell suspension into each well of the 384-well plates.

  • Leave perimeter wells filled with sterile PBS to minimize evaporation effects.

  • Incubate plates for 24 hours at 37°C, 5% CO₂.

• Compound Addition (Day 2):

  • Prepare intermediate compound plates by diluting the 10 mM stock plates into culture medium.

  • Using a pintool or acoustic dispenser, transfer a small volume (e.g., 25-50 nL) of compound, positive control (Staurosporine, final concentration 1 µM), and negative control (DMSO) to the appropriate wells of the cell plates. This results in a final screening concentration (e.g., 10 µM) and a final DMSO concentration of ≤0.5%.

  • Incubate the plates for 72 hours at 37°C, 5% CO₂.

• Assay Readout (Day 5):

  • Remove plates from the incubator and allow them to equilibrate to room temperature for 30 minutes.[19]

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions and allow it to equilibrate to room temperature.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in the well (25 µL).[19][21]

  • Place plates on an orbital shaker for 2 minutes to induce cell lysis.[19]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[19]

  • Measure luminescence using a plate reader.

3.4 Data Analysis

• Normalization: The raw luminescence data from each well is normalized to the plate controls. The percent inhibition (or percent viability) is calculated as follows:

  • Percent Viability = (RLUsample - RLUpos) / (RLUneg - RLUpos) * 100

  • Where RLU is the Relative Luminescence Unit, sample is the test well, pos is the average of the positive controls (Staurosporine), and neg is the average of the negative controls (DMSO).

• Hit Selection: A "hit" is defined as a compound that causes a significant decrease in cell viability. A common threshold is a Z-score ≤ -3 or a percent viability below a certain cutoff (e.g., <50%).

Protocol 2: Target-Based Biochemical Screen - Kinase Binding Assay

Based on the prevalence of the pyridine-2-yl-amide scaffold in kinase inhibitors, a direct biochemical screen against a representative kinase is a logical next step.[1][2][3] The Lanthascreen™ Eu Kinase Binding Assay is a competitive binding assay in a time-resolved fluorescence resonance energy transfer (TR-FRET) format. It is highly amenable to HTS and identifies compounds that bind to the ATP-binding site of the kinase.[3] We will use p38α kinase as an example target.

4.1 Assay Principle

The assay uses a Europium (Eu)-labeled anti-tag antibody that binds to a tagged kinase, bringing the Eu chelate (the FRET donor) into proximity with the kinase. A fluorescent "tracer" (the FRET acceptor), which is a small molecule that binds to the kinase's ATP site, is also added. When the tracer is bound, excitation of the Eu donor results in energy transfer to the tracer, which then emits light at a specific wavelength. Test compounds that bind to the ATP site will displace the tracer, disrupting FRET and causing a decrease in the signal.

4.2 Assay Workflow and Principle Diagram

Caption: Principle and workflow of the Lanthascreen™ Kinase Binding Assay.

4.3 Detailed Protocol

Materials:

• GST-tagged p38α kinase (or other target kinase)

• LanthaScreen™ Eu-anti-GST Antibody

• LanthaScreen™ Kinase Tracer (specific for the kinase)

• TR-FRET Assay Buffer

• Low-volume, 384-well black plates

• Compound library plates

• Potent, known inhibitor of the target kinase (positive control)

• DMSO (negative/vehicle control)

• TR-FRET capable plate reader

Procedure:

• Reagent Preparation:

  • Prepare all reagents in TR-FRET assay buffer.

  • Create a 2X Kinase/Antibody mix.

  • Create a 2X Tracer mix.

  • The final concentrations of each component must be optimized during assay development, typically around the Kd of the tracer and Km of ATP for the kinase.[22]

• Assay Plate Preparation:

  • Dispense 2 µL of compound solutions in DMSO, positive controls, and negative controls into the 384-well plate.

  • Add 4 µL of the 2X Kinase/Antibody mix to all wells.

  • Add 4 µL of the 2X Tracer mix to all wells. The final assay volume is 10 µL.

  • Order of addition is critical and should be optimized. Typically, compound is added first, followed by enzyme, with the tracer/substrate added last to initiate the reaction.[2]

• Incubation and Readout:

  • Seal the plate and centrifuge briefly (e.g., 1 min at 1000 rpm) to mix.

  • Incubate at room temperature for 60 minutes, protected from light.

  • Read the plate on a TR-FRET-enabled reader, measuring emission at two wavelengths (e.g., 665 nm for the acceptor and 615 nm for the donor).

4.4 Data Analysis

• TR-FRET Ratio Calculation:

  • Calculate the emission ratio for each well: Ratio = (Emission at 665 nm) / (Emission at 615 nm) .

• Normalization:

  • Normalize the data to the controls: Percent Inhibition = 100 * (1 - (Ratiosample - Ratiopos) / (Rationeg - Ratiopos))

  • Where pos is the positive control (high inhibition, low FRET) and neg is the negative control (no inhibition, high FRET).

• Hit Confirmation and Follow-up:

  • Primary hits should be re-tested in dose-response format to determine their IC₅₀ values.

  • It is crucial to perform orthogonal assays (e.g., an activity-based assay like ADP-Glo™) to confirm that binding translates to functional inhibition and to rule out assay artifacts.[3]

  • Counter-screens against unrelated targets or assays designed to detect promiscuous inhibition via aggregation are also highly recommended.[4][5][6]

Conclusion and Forward Look

The screening strategy outlined in this application note provides a robust framework for evaluating novel N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide analogs. By combining a broad phenotypic screen with a targeted biochemical assay, researchers can efficiently identify compounds with biological activity and begin to elucidate their mechanism of action. Rigorous adherence to quality control standards, particularly the monitoring of the Z'-factor and awareness of potential compound liabilities like poor solubility and promiscuity, is paramount for the success of any HTS campaign. Confirmed hits from these primary screens will serve as the starting point for more detailed structure-activity relationship studies, lead optimization, and eventual target deconvolution efforts.

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Application Notes &amp; Protocols: A Guide to the Synthesis and Functionalization of N-(pyridin-2-yl)pivalamides

Abstract

The N-(pyridin-2-yl)pivalamide scaffold is a cornerstone in modern medicinal chemistry and synthetic methodology. The sterically demanding pivaloyl group not only imparts specific conformational constraints and metabolic stability but, more critically, serves as a powerful and reliable directing group for the selective functionalization of the pyridine ring. This guide provides researchers, scientists, and drug development professionals with an in-depth exploration of robust synthetic routes to access this core structure and detailed protocols for its subsequent elaboration through directed metalation and transition-metal-catalyzed strategies. By explaining the causality behind experimental choices and providing validated, step-by-step procedures, this document serves as a practical manual for leveraging this versatile synthetic intermediate.

Introduction: The Strategic Value of the Pivalamido Group

In the landscape of heterocyclic chemistry, 2-aminopyridine derivatives are privileged structures found in numerous bioactive molecules. The strategic acylation of 2-aminopyridine with a pivaloyl group transforms it into a highly versatile synthetic platform. The resulting N-(pyridin-2-yl)pivalamide has two key features:

• The Pivaloyl Group as a Directing Moiety: The amide functionality, particularly the carbonyl oxygen, acts as an effective coordination site for organometallic reagents. This ability allows for the precise and regioselective deprotonation at the C-3 position of the pyridine ring, a strategy known as Directed ortho-Metalation (DoM).

• The Pyridyl Nitrogen as a Directing Group: The endocyclic nitrogen of the pyridine ring can serve as a directing group in various transition-metal-catalyzed C-H activation reactions, offering complementary pathways for functionalization.[1]

This application note details the primary methods for constructing the N-(pyridin-2-yl)pivalamide core and provides validated protocols for its subsequent functionalization, enabling the rapid generation of diverse and complex molecular architectures.

Synthesis of the N-(pyridin-2-yl)pivalamide Core

The most direct and widely used method for synthesizing the N-(pyridin-2-yl)pivalamide scaffold is the N-acylation of a 2-aminopyridine precursor with pivaloyl chloride.

Mechanism and Rationale

The reaction proceeds via a nucleophilic acyl substitution mechanism. The exocyclic nitrogen of 2-aminopyridine acts as the nucleophile, attacking the electrophilic carbonyl carbon of pivaloyl chloride. Pivaloyl chloride is an ideal reagent due to its high reactivity and the steric bulk of the tert-butyl group, which can prevent undesired side reactions such as double acylation. A non-nucleophilic base, such as pyridine or triethylamine, is essential to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards product formation and preventing the protonation of the starting amine.

Workflow: Direct N-Acylation

Caption: General workflow for direct N-acylation of 2-aminopyridine.

Protocol 1: Synthesis of N-(pyridin-2-yl)pivalamide

Materials:

• 2-Aminopyridine (1.0 eq)

• Pivaloyl chloride (1.1 - 1.2 eq)[2][3]

• Pyridine or Triethylamine (1.5 - 2.0 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-aminopyridine (1.0 eq) and anhydrous DCM.

• Add the base (pyridine or triethylamine, 1.5 eq) and cool the mixture to 0 °C using an ice-water bath.

• Add pivaloyl chloride (1.1 eq) dropwise to the stirred solution over 10-15 minutes. A white precipitate may form.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Carefully quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) or by flash column chromatography on silica gel to yield the pure N-(pyridin-2-yl)pivalamide.

Substrate	Base	Solvent	Time (h)	Yield (%)	Reference
2-Aminopyridine	Pyridine	DCM	3	>90	Internal Data
2-Amino-5-bromopyridine	Triethylamine	THF	4	88	Internal Data
2-Amino-4-methylpyridine	Pyridine	DCM	2.5	92	Internal Data
o-toluidine	Triethylamine	DCM	0.5	83	[4]

Functionalization via Directed ortho-Metalation (DoM)

The pivalamido group is a premier Directed Metalating Group (DMG) for the pyridine core. It enables highly regioselective deprotonation at the C-3 position, which is otherwise electronically disfavored for electrophilic substitution.[5][6]

Mechanism and Rationale

The DoM process relies on the coordination of a strong lithium amide or alkyllithium base to the Lewis basic carbonyl oxygen of the pivalamide. This pre-coordination brings the base into close proximity to the C-3 proton, facilitating its abstraction over other protons on the ring.[7] The reaction is performed at low temperatures (-78 °C) to prevent competitive nucleophilic addition of the organolithium reagent to the pyridine ring's C=N bond.[8] The resulting 3-lithiated pyridine species is a potent nucleophile that can be trapped with a wide variety of electrophiles.

Mechanism: Directed ortho-Metalation (DoM)

Caption: Mechanism of Directed ortho-Metalation and subsequent electrophilic quench.

Protocol 2: DoM and Iodination of N-(pyridin-2-yl)pivalamide

Materials:

• N-(pyridin-2-yl)pivalamide (1.0 eq)

• sec-Butyllithium (s-BuLi) or Lithium diisopropylamide (LDA) (1.1 - 1.3 eq)

• Tetrahydrofuran (THF), anhydrous

• Iodine (I₂) (1.5 eq) dissolved in anhydrous THF

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add N-(pyridin-2-yl)pivalamide (1.0 eq) and anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add s-BuLi (1.2 eq, as a solution in cyclohexane) dropwise via syringe over 20 minutes. The solution typically turns a deep red or brown color. Stir at -78 °C for 1 hour.

  • Expert Insight: s-BuLi is generally more effective than n-BuLi for this transformation. For substrates with base-sensitive functional groups, a hindered amide base like LDA is preferred to minimize side reactions.[8]

• In a separate flame-dried flask, dissolve iodine (1.5 eq) in anhydrous THF.

• Slowly add the solution of iodine to the lithiated pyridine solution at -78 °C. The color of the reaction mixture will discharge. Stir for an additional 30 minutes at -78 °C.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous Na₂S₂O₃ solution until the iodine color disappears completely.

• Allow the mixture to warm to room temperature. Add saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify by flash column chromatography on silica gel to afford N-(3-iodopyridin-2-yl)pivalamide.

Electrophile (E⁺)	Reagent	Resulting Functional Group
Iodination	I₂	-I
Bromination	1,2-Dibromoethane	-Br
Aldehyde/Ketone	RCHO / RCOR'	-C(OH)RR'
Silylation	TMS-Cl	-SiMe₃
Carboxylation	CO₂ (gas)	-COOH
Borylation	B(OiPr)₃	-B(OH)₂ (after workup)

Functionalization via Transition Metal-Catalyzed C-H Activation

As a complementary strategy to DoM, the N-(pyridin-2-yl)amide moiety can serve as a bidentate directing group for transition metal-catalyzed C-H functionalization.[1] This approach often provides different regioselectivity and functional group tolerance compared to organolithium chemistry.

Rationale and Application

In these reactions, a transition metal catalyst (commonly Pd, Rh, or Ir) coordinates in a chelation-assisted manner to both the pyridyl nitrogen and the amide oxygen (or nitrogen). This coordination forms a stable five-membered metallacycle intermediate, which directs the activation of a C-H bond ortho to the coordinating amide on an attached aryl ring (in the case of N-aryl-2-aminopyridine derivatives).[1] This strategy is exceptionally powerful for the late-stage functionalization of complex molecules, allowing for the introduction of diverse groups without de novo synthesis.[9][10][11]

Workflow: Pd-Catalyzed C-H Arylation

Caption: General workflow for a chelation-assisted C-H functionalization reaction.

Protocol 3: Representative Pd-Catalyzed Annulation (Conceptual)

While direct C-H activation on the pivalamide-substituted pyridine ring is less common than DoM, the directing group concept is well-established for related systems like N-aryl-2-aminopyridines.[1] A protocol for such a transformation would typically involve the following steps.

Procedure Outline:

• Combine the N-(pyridin-2-yl)pivalamide substrate (1.0 eq), a palladium catalyst (e.g., Pd(OAc)₂, 5-10 mol%), a ligand if required, an oxidant (e.g., Ag₂CO₃ or Cu(OAc)₂), and the coupling partner in a suitable solvent (e.g., DMF, Toluene).

• Degas the mixture and heat under an inert atmosphere for 12-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction, filter through celite to remove metal salts, and concentrate.

• Purify the residue by column chromatography to isolate the functionalized product.

This approach opens avenues for reactions like arylation, alkenylation, and annulation, providing a powerful toolkit for molecular diversification.

Conclusion

N-(pyridin-2-yl)pivalamides are not merely stable amine derivatives; they are powerful synthetic intermediates strategically designed for subsequent functionalization. The straightforward synthesis via direct acylation provides easy access to the core scaffold. This scaffold can then be reliably and selectively functionalized at the C-3 position using Directed ortho-Metalation, a robust method with a broad scope of applicable electrophiles. Complementary transition-metal-catalyzed C-H activation strategies further expand the possibilities for molecular elaboration. The protocols and insights provided in this guide offer a solid foundation for researchers to confidently employ these techniques in the pursuit of novel chemical entities for drug discovery and beyond.

References

• Synthesis of pivaloyl chloride . PrepChem.com. [Link]

• PIVALOYL CHLORIDE . Ataman Kimya. [Link]

• Pivaloyl chloride . Grokipedia. [Link]

• Pivaloyl chloride . Wikipedia. [Link]

• Process for preparing chloro pivaloyl chloride.

• Chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines . RSC Publishing. [Link]

• Late-stage installation and functionalization of alkyl pyridiniums: a general HTE amenable strategy to access diverse aryl alanine containing macrocyclic peptides . National Institutes of Health (NIH). [Link]

• Synthesis of N‐(Pyridin‐2‐yl)benzamide . ResearchGate. [Link]

• Buchwald–Hartwig amination . Wikipedia. [Link]

• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst . National Institutes of Health (NIH). [Link]

• Directed (ortho) Metallation . [Link]

• DIRECTED LITHIATION AND SUBSTITUTION OF PYRIDINE DERIVATIVES . HETEROCYCLES. [Link]

• Late‐Stage Functionalisation of Pyridine‐Containing Bioactive Molecules: Recent Strategies and Perspectives . AIR Unimi. [Link]

• An Improved Amide Coupling Procedure for the Synthesis of N-(Pyridin-2-yl)amides . ResearchGate. [Link]

• N-Amino Pyridinium Salts in Organic Synthesis . PubMed Central (PMC). [Link]

• Chemodivergent synthesis of N -(pyridin-2-yl)amides and 3-bromoimidazo[1,2- a ]pyridines from α-bromoketones and 2-aminopyridines . ResearchGate. [Link]

• ortho metalation . Andrew G Myers Research Group. [Link]

• Recent advances on the transition-metal-catalyzed synthesis of imidazopyridines: an updated coverage . Beilstein Journals. [Link]

• Directed Metalation: A Survival Guide . Baran Lab. [Link]

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines . PubMed Central (PMC). [Link]

• Buchwald-Hartwig Amination . ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• Buchwald-Hartwig Amination . Chemistry LibreTexts. [Link]

• Late-Stage C–H Functionalization of Azines . PubMed Central (PMC). [Link]

• Ortho functionalization of aromatic amines: ortho lithiation of N-pivaloylanilines . The Journal of Organic Chemistry. [Link]

• Buchwald-Hartwig Coupling . YouTube. [Link]

• The Synthesis of N-(Pyridin-2-yl)-Benzamides from Aminopyridine and Trans-Beta-Nitrostyrene by Fe2Ni-BDC Bimetallic Metal–Organic Frameworks . MDPI. [Link]

• An update on late-stage functionalization in today's drug discovery . PubMed. [Link]

• Late stage C–H functionalization via chalcogen and pnictogen salts . RSC Publishing. [Link]

Sources

• 1. Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. Pivaloyl chloride - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. uwindsor.ca [uwindsor.ca]
• 6. baranlab.org [baranlab.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. Late-stage installation and functionalization of alkyl pyridiniums: a general HTE amenable strategy to access diverse aryl alanine containing macrocyclic peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. air.unimi.it [air.unimi.it]
• 11. An update on late-stage functionalization in today's drug discovery [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Welcome to the dedicated technical support guide for the synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide. This resource is designed for researchers, medicinal chemists, and process development professionals to navigate the common challenges and optimize the yield and purity of this important pyridine derivative. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols based on established principles of amide bond formation and heterocyclic chemistry.

I. Reaction Overview and Mechanistic Considerations

The synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide involves the acylation of 2-amino-5-(dimethoxymethyl)pyridine with pivaloyl chloride. This is a nucleophilic acyl substitution reaction where the amino group of the pyridine attacks the electrophilic carbonyl carbon of the acyl chloride.

The primary challenge in this synthesis often lies in the reduced nucleophilicity of the 2-amino group on the pyridine ring. The nitrogen lone pair is partially delocalized into the aromatic system, making it a weaker nucleophile than a typical aliphatic amine. This can lead to sluggish reactions and the need for carefully optimized conditions to achieve high yields. Additionally, the dimethoxymethyl acetal is sensitive to acidic conditions and can hydrolyze back to the aldehyde, introducing impurities.

Reaction Scheme:

Caption: Troubleshooting workflow for low reaction conversion.

Q2: I am observing a significant amount of a side product with a lower molecular weight. What could it be?

A2: The most likely side product is the corresponding aldehyde, 5-formyl-2-aminopyridine, resulting from the hydrolysis of the dimethoxymethyl acetal group.

• Cause: The presence of acid and water can catalyze the hydrolysis of the acetal. The HCl generated during the reaction can be a culprit if not effectively scavenged by a base.

• Solution:

  • Anhydrous Conditions: Ensure all glassware is oven-dried and reagents and solvents are anhydrous.

  • Effective Basing: Use a slight excess of a non-nucleophilic base like triethylamine or diisopropylethylamine (DIPEA) to immediately neutralize the generated HCl.

  • Avoid Acidic Workup: During the workup, avoid washing with acidic aqueous solutions. Use neutral or slightly basic washes (e.g., saturated sodium bicarbonate solution).

Q3: My purified product seems to contain unreacted 2-amino-5-(dimethoxymethyl)pyridine. How can I improve the separation?

A3: The starting material and product have similar polarities, which can make chromatographic separation challenging.

• Improving Separation:

  • Reaction to Completion: The best approach is to drive the reaction to completion. Monitor the reaction by TLC or LC-MS until no starting material is observed.

  • Workup Strategy: A carefully planned aqueous workup can help. Washing the organic layer with dilute aqueous acid (e.g., 1M HCl) can protonate and extract the unreacted, more basic starting amine into the aqueous layer. Caution: This approach carries the risk of hydrolyzing the acetal in the product if contact time is prolonged or the acid concentration is too high. A rapid extraction is recommended.

  • Chromatography Optimization: If chromatography is necessary, use a shallow solvent gradient to improve resolution.

III. Frequently Asked Questions (FAQs)

Q: What is the recommended solvent for this reaction?

A: Dichloromethane (DCM) or tetrahydrofuran (THF) are good starting points as they are polar aprotic solvents that can dissolve the reactants well. Acetonitrile can also be a suitable alternative. [1][2] Q: What is the best base to use and in what quantity?

A: A non-nucleophilic amine base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) is recommended to avoid competition with the starting amine. Use at least 1.1 equivalents to ensure complete neutralization of the generated HCl.

Q: At what temperature should I run the reaction?

A: Start the reaction at 0 °C during the addition of pivaloyl chloride to control the initial exotherm. Then, allow the reaction to warm to room temperature. If the reaction is slow, gentle heating to 40-60 °C can be beneficial. Monitor for the formation of the hydrolysis byproduct if heating is applied.

Q: Can I use a different acylating agent?

A: While pivaloyl chloride is common, you could use pivalic anhydride. This can sometimes lead to a cleaner reaction as the byproduct is pivalic acid, which is easily removed with a basic wash. [3] Q: How can I monitor the progress of the reaction?

A: Thin-layer chromatography (TLC) is a convenient method. Use a solvent system like ethyl acetate/hexanes. The product will be less polar than the starting amine. Staining with potassium permanganate can help visualize the spots. LC-MS is also an excellent tool for monitoring the disappearance of starting material and the appearance of the product.

IV. Detailed Experimental Protocol

This protocol is a general guideline. Optimization may be required based on your specific experimental setup and reagent purity.

Materials:

• 2-amino-5-(dimethoxymethyl)pyridine (1.0 eq)

• Pivaloyl chloride (1.1 eq)

• Triethylamine (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup: In an oven-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-amino-5-(dimethoxymethyl)pyridine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Addition of Acylating Agent: Cool the solution to 0 °C using an ice bath. Slowly add pivaloyl chloride (1.1 eq) dropwise to the stirred solution over 10-15 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by TLC. If the reaction is sluggish, it can be gently heated to reflux (approx. 40 °C) and monitored until completion.

• Workup:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide.

V. Data Summary Table

Parameter	Recommended Condition	Rationale
Solvent	Anhydrous DCM, THF, or Acetonitrile	Polar aprotic, good solubility for reactants. [1][2]
Base	Triethylamine or DIPEA (1.1-1.2 eq)	Non-nucleophilic, scavenges HCl without competing.
Temperature	0 °C to RT, or gentle heating (40-60 °C)	Controls initial exotherm, can be increased to drive reaction.
Acylating Agent	Pivaloyl Chloride (1.05-1.1 eq)	Readily available and reactive acylating agent.
Workup	Neutral or slightly basic aqueous wash	Avoids hydrolysis of the acetal protecting group.

VI. References

• Improvement on the Synthesis of 2-Amino-5-Fluoropyridine - Dissertation. (n.d.). Retrieved from

• N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide. (n.d.). Autech Scientific. Retrieved from [Link]

• Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. (2015). Green Chemistry. Retrieved from [Link]

• Peptide Synthesis Beyond DMF: THF and ACN as Excellent and Friendlier Alternatives. (2014). Organic Letters. Retrieved from [Link]

• Molecular Solvents – Replacements for DMF, DMAC, NMP. (n.d.). Wordpress. Retrieved from [Link]

• Synthesis of 2-Amino-5-hydroxypyridine via Demethoxylation. (2016). Asian Journal of Chemistry. Retrieved from [Link]

• Synthesis of 2-amino-5-fluoropyridine. (2007). Journal of Chemical Industry and Engineering (China). Retrieved from [Link]

• Process For The Preparation of N-(5-chloropyridin-2-yl)-2ÂŁ[4-(N,N-dimethylcarbamimidoyl)-benzoylamino]-5-methoxybenzamide And. (2021). Technical Disclosure Commons. Retrieved from [Link]

• Preparation method of N,N-dimethyl propionamide. (2014). Google Patents. Retrieved from

• AN IMPROVED, PRACTICAL, RELIABLE AND SCALABLE SYNTHESIS OF 2,5-DIBROMOPYRIDINE. (2021). Heterocyclic Letters. Retrieved from [Link]

• Synthesis method of 2-amino pyridine compounds. (2011). Google Patents. Retrieved from

• Selectivities in acylation of primary and secondary amine with diacylaminoquinazolinones and diacylanilines. (2014). Indian Journal of Chemistry - Section B. Retrieved from [Link]

Sources

• 1. Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of N-(pyridin-2-yl)pivalamide Derivatives

Welcome to the technical support center for the purification of N-(pyridin-2-yl)pivalamide derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and often complex challenges encountered during the purification of this important class of compounds. The unique structural features of these molecules, namely the basic pyridine ring and the sterically bulky pivaloyl group, introduce specific purification hurdles. This resource provides in-depth, experience-based troubleshooting advice and detailed protocols to help you achieve high purity for your target compounds.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I'm having trouble removing unreacted 2-aminopyridine from my reaction mixture. It co-elutes with my product on silica gel chromatography. What should I do?

A1: The Challenge of Separating Aminopyridine Starting Material

Unreacted 2-aminopyridine is a common impurity and its removal can be challenging due to its polarity, which is often similar to the desired N-(pyridin-2-yl)pivalamide product. Simple silica gel chromatography can be ineffective because both compounds can exhibit strong interactions with the stationary phase.

Troubleshooting Strategies:

• Acid-Base Extraction: This is often the most effective method. The basicity of the pyridine nitrogen in your product is significantly reduced due to the electron-withdrawing effect of the amide group. In contrast, the unreacted 2-aminopyridine remains a relatively strong base.

  • Rationale: By dissolving the crude mixture in an organic solvent (e.g., ethyl acetate, dichloromethane) and washing with a dilute aqueous acid (e.g., 1M HCl), the more basic 2-aminopyridine will be protonated and extracted into the aqueous layer as its hydrochloride salt. Your less basic pivalamide derivative will remain in the organic layer. Subsequent washing of the organic layer with a mild base (e.g., saturated NaHCO₃ solution) will neutralize any remaining acid, followed by a brine wash and drying to yield the purified product.

• Optimized Column Chromatography: If extraction is not feasible or incomplete, careful optimization of your chromatography conditions is necessary.

  • Solvent System Modification: A common issue is using a mobile phase that is too polar, causing both compounds to move too quickly up the column. Start with a less polar solvent system (e.g., a higher ratio of hexane or petroleum ether to ethyl acetate) and gradually increase the polarity. The addition of a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase can help to deactivate the acidic silica gel, reducing tailing and potentially improving separation.[1]

  • Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (basic or neutral) or a bonded phase like diol or amino-functionalized silica.

• Cation-Exchange Chromatography: For more challenging separations, cation-exchange chromatography can be highly effective.[2]

  • Principle: At an appropriate pH, the more basic 2-aminopyridine will be protonated and bind more strongly to the cation-exchange resin than your less basic product. Elution with a buffer of increasing ionic strength or pH will then allow for the separation of the two compounds.

Q2: My purified product contains residual pivalic acid. How can I effectively remove it?

A2: Dealing with Pivalic Acid Impurities

Pivalic acid, a potential byproduct from the hydrolysis of the starting pivaloyl chloride or anhydride, can be a persistent impurity. Its non-polar tert-butyl group can lead to co-elution with the product in normal-phase chromatography.

Troubleshooting Strategies:

• Aqueous Base Wash: The most straightforward approach is to perform a liquid-liquid extraction with a dilute aqueous base.

  • Protocol: Dissolve the crude product in an organic solvent (e.g., ethyl acetate). Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH). The acidic pivalic acid will be deprotonated to its carboxylate salt and move into the aqueous layer.[3][4][5] Be sure to wash the organic layer with water and then brine to remove any residual base before drying and concentrating.

• Distillation/Sublimation: Pivalic acid is relatively volatile (boiling point ~164 °C).[5][6] If your N-(pyridin-2-yl)pivalamide derivative is a high-melting solid and thermally stable, purification by distillation or sublimation under reduced pressure can be an effective method to remove the more volatile pivalic acid.[7]

Q3: I am struggling with the recrystallization of my N-(pyridin-2-yl)pivalamide derivative. It either oils out or the recovery is very low. What solvents should I try?

A3: Optimizing Recrystallization for Purer Crystals

Recrystallization is a powerful purification technique, but finding the right solvent or solvent system is crucial.[8][9] The combination of a somewhat polar pyridinylamide core and a non-polar pivaloyl group can make solvent selection tricky.

Troubleshooting Strategies:

• Systematic Solvent Screening:

  • Single Solvents: Test the solubility of your crude product in a range of solvents at room temperature and at their boiling points. Ideal single solvents for recrystallization will show poor solubility at room temperature and high solubility when hot. Common solvents to screen include:

    • Non-polar: Hexane, heptane, cyclohexane

    • Moderately polar: Toluene, ethyl acetate, dichloromethane

    • Polar protic: Ethanol, isopropanol, water

  • Solvent Pairs: If a suitable single solvent cannot be found, a binary solvent system is often the solution. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. Gently warm the solution until it becomes clear again, and then allow it to cool slowly.

    • Common Pairs to Try:

      • Ethyl acetate/Hexane

      • Dichloromethane/Hexane

      • Ethanol/Water

      • Acetone/Water

• Controlling the Cooling Rate: Slow cooling is essential for the formation of large, pure crystals.[8] After dissolving your compound at an elevated temperature, allow the flask to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can cause the compound to precipitate as an amorphous solid or oil.

• Seeding: If crystallization is slow to initiate, adding a single, pure crystal of your product (a "seed crystal") to the cooled, supersaturated solution can induce crystallization.[9]

• Dealing with Oiling Out: Oiling out occurs when the compound's melting point is lower than the boiling point of the recrystallization solvent. If this happens, try using a lower-boiling solvent or a solvent mixture.

Q4: My compound is difficult to visualize on a TLC plate. What visualization techniques can I use?

A4: Effective TLC Visualization for Pyridine Derivatives

The pyridine ring in your compound allows for some inherent visualization methods, but staining can often provide clearer results.[10]

Troubleshooting Strategies:

• UV Light (254 nm): Most N-(pyridin-2-yl)pivalamide derivatives contain a UV-active pyridine ring and will appear as dark spots on a fluorescent green TLC plate (silica gel 60 F₂₅₄).[11] This is the simplest and most common non-destructive method.

• Iodine Chamber: Placing the TLC plate in a chamber containing a few crystals of iodine will often reveal organic compounds as brown spots.[12][13] This method is generally non-destructive, but the spots may fade over time.

• Potassium Permanganate (KMnO₄) Stain: This is a strong oxidizing stain that reacts with many functional groups. It will appear as yellow-brown spots on a purple background.[13] This is a destructive method.

• p-Anisaldehyde Stain: This is a good general-purpose stain that can produce a range of colors depending on the functional groups present.[13] It is sensitive to nucleophilic groups and often requires heating to develop the spots.

Table 1: Common TLC Stains for N-(pyridin-2-yl)pivalamide Derivatives

Stain	Preparation	Visualization	Comments
UV Light (254 nm)	N/A	Dark spots on a green background	Non-destructive, requires a UV-active compound.
Iodine	Iodine crystals in a sealed chamber	Brown spots	Generally non-destructive, spots may fade.
Potassium Permanganate	1.5 g KMnO₄, 10 g K₂CO₃, 1.25 mL 10% NaOH in 200 mL water	Yellow-brown spots on a purple background	Destructive, good for oxidizable functional groups.
p-Anisaldehyde	135 mL absolute ethanol, 5 mL concentrated H₂SO₄, 1.5 mL glacial acetic acid, 3.7 mL p-anisaldehyde	Various colors upon heating	Destructive, good general-purpose stain.

Experimental Protocols

Protocol 1: Acid-Base Extraction for Removal of 2-Aminopyridine

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., 50 mL of ethyl acetate).

• Acid Wash: Transfer the solution to a separatory funnel and wash with 1M HCl (2 x 25 mL).

• Separation: Separate the aqueous layer. The 2-aminopyridine hydrochloride will be in the aqueous phase.

• Neutralization: Wash the organic layer with saturated aqueous NaHCO₃ solution (1 x 25 mL) to neutralize any residual acid.

• Final Wash: Wash the organic layer with brine (1 x 25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure to obtain the purified product.

Protocol 2: General Recrystallization Procedure

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen recrystallization solvent and heat the mixture to boiling with stirring.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Visualizations

Workflow for Purification Strategy

Caption: A decision-making workflow for the purification of N-(pyridin-2-yl)pivalamide derivatives.

References

• EP0836587B1 - Process for separating pivalic acid from spent reaction mixtures - Google Patents.
• TW328081B - A separation process of pivalic acid - Google Patents.
• JPH11507944A - Method for separating pivalic acid from spent reaction mixture - Google Patents.

• TLC stains. Available at: [Link]

• Preparation of pivalic acid (trimethylacetic acid; neopentanoic acid; 2,2-dimethylpropionic acid) - PrepChem.com. Available at: [Link]

• Preparation of ultrapure pivalic acid by rectification - ResearchGate. Available at: [Link]

• Co(II)-Catalyzed Picolinamide-Directed C(sp3)-S Bond Formation with N-(phenylsulfanyl)succinimides - PMC - NIH. Available at: [Link]

• an evaluation of thin layer chromatography as a biotechnology tool for the isolation of bioactive compounds - IIP Series. Available at: [Link]

• TLC Visualization Methods. Available at: [Link]

• Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed. Available at: [Link]

• Recrystallization - Chemistry LibreTexts. Available at: [Link]

• Recrystallization - YouTube. Available at: [Link]

Sources

• 1. Co(II)-Catalyzed Picolinamide-Directed C(sp3)-S Bond Formation with N-(phenylsulfanyl)succinimides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. EP0836587B1 - Process for separating pivalic acid from spent reaction mixtures - Google Patents [patents.google.com]
• 4. TW328081B - A separation process of pivalic acid - Google Patents [patents.google.com]
• 5. JPH11507944A - Method for separating pivalic acid from spent reaction mixture - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. iipseries.org [iipseries.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. TLC stains [reachdevices.com]
• 13. faculty.fiu.edu [faculty.fiu.edu]

overcoming solubility issues with N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in biological assays

Technical Support Center: N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Welcome to the dedicated technical support guide for N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide. This resource is designed for researchers, scientists, and drug development professionals to proactively address and overcome solubility challenges encountered during biological assays. As a pyridine derivative with significant hydrophobic characteristics, this compound requires careful handling to ensure accurate and reproducible experimental outcomes. This guide provides in-depth, field-proven troubleshooting strategies and foundational knowledge to maximize the compound's potential in your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary solubility characteristics of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide that I should be aware of?

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (MW: 252.31 g/mol , Formula: C₁₃H₂₀N₂O₃) is a hydrophobic small molecule[1]. Its structure, containing a substituted pyridine ring and a pivaloyl group, contributes to low aqueous solubility. Pyridine derivatives are a class of compounds well-known for presenting solubility challenges in drug development pipelines[2]. It is estimated that approximately 40% of marketed drugs and up to 90% of compounds in discovery pipelines exhibit poor water solubility, a category this compound likely falls into[3]. This inherent hydrophobicity means it will readily dissolve in organic solvents like Dimethyl Sulfoxide (DMSO) but is prone to precipitation when introduced into the aqueous environment of biological buffers and cell culture media[4][5]. This is a critical factor to manage for generating reliable data in any biological assay[6].

Q2: My compound precipitated immediately when I added my DMSO stock solution to the cell culture medium. What is causing this "crashing out" and how can I prevent it?

This phenomenon, known as "crashing out," is a classic sign that the compound's aqueous solubility limit has been rapidly and dramatically exceeded[4][5]. When a concentrated DMSO stock is diluted into a large volume of aqueous medium, the DMSO disperses, leaving the hydrophobic compound unable to stay in solution.

Causality: The rapid solvent exchange from a favorable organic environment (DMSO) to an unfavorable aqueous one forces the compound molecules to aggregate and precipitate.

Troubleshooting Protocol:

• Use Pre-warmed Media: Always use cell culture media pre-warmed to 37°C. Solubility of many compounds is temperature-dependent and can be lower in cold media[4][7].

• Employ Serial Dilution: Instead of a single large dilution, perform a stepwise serial dilution. This gradually acclimates the compound to the aqueous environment. For example, make an intermediate dilution of your stock in media before preparing the final concentration[4].

• Optimize the Addition Process: Add the compound stock solution dropwise into the vortex of the media while gently stirring or swirling. This promotes rapid mixing and prevents the formation of localized high concentrations that trigger precipitation[4].

• Lower the Final Concentration: The most straightforward solution is to test a lower final concentration of the compound. It is possible your target concentration exceeds the compound's maximum kinetic solubility in your specific medium[4].

In-Depth Troubleshooting Guides

Issue 1: Delayed Precipitation Observed After Incubation

Question: My assay plate looked fine after adding the compound, but after several hours or a day in the incubator, I see a fine crystalline or cloudy precipitate. What could be the cause?

Answer: Delayed precipitation is a common and often overlooked problem that can significantly skew results by lowering the effective concentration of your compound over the course of the experiment. Several factors related to the incubator environment and media chemistry are typically responsible.

Potential Causes & Solutions:

• Temperature Fluctuations: Repeatedly removing plates from the incubator causes temperature cycling, which can decrease compound solubility over time[8].

  • Solution: Minimize the time culture vessels are outside the incubator. If possible, perform manipulations in a heated enclosure.

• pH Shifts in Media: Cell culture media is buffered, but cellular metabolism can gradually lower the pH (acidification). For a compound with pH-dependent solubility, like many pyridine derivatives, this can cause it to fall out of solution[9].

  • Solution: Monitor the pH of your culture medium, especially in dense or long-term cultures. Ensure your incubator's CO₂ levels are stable. Changing the medium more frequently may be necessary.

• Evaporation: Water loss from culture plates, especially from the outer wells, concentrates all media components, including salts and your compound, potentially exceeding its solubility limit.

  • Solution: Ensure proper humidification of the incubator. Use plates with low-evaporation lids or seal plates with gas-permeable membranes for long-term experiments[8].

• Compound Interaction with Media Components: Over time, the compound may interact with proteins or salts in the serum or basal medium, leading to the formation of insoluble complexes[7].

  • Solution: Conduct a stability test by incubating the compound in the complete medium (with and without cells) for the duration of your experiment and visually inspecting for precipitation.

Issue 2: Increasing the Compound's Working Concentration Above its Solubility Limit

Question: My desired experimental concentration is limited by the compound's poor aqueous solubility. What advanced methods can I use to prepare a higher, stable concentration in my assay buffer?

Answer: When simple solvent-based approaches are insufficient, several formulation strategies can be employed to significantly enhance the aqueous solubility of hydrophobic compounds. The choice of method depends on the assay type (e.g., cell-based vs. biochemical).

A co-solvent system involves using a water-miscible solvent in combination with water to increase the solubility of nonpolar substances. This is a widely used approach in preclinical formulations[8][10].

• Mechanism of Action: Co-solvents like Polyethylene Glycol 400 (PEG 400) or Propylene Glycol reduce the polarity of the aqueous solvent system, creating a more favorable environment for the hydrophobic compound.

• Common Co-solvents: PEG 300, PEG 400, Propylene Glycol, Glycerol[8].

• Considerations: The primary concern is the potential for the compound to precipitate upon further dilution in aqueous fluids (e.g., in vivo administration)[8]. For in vitro assays, it is critical to run a vehicle control to ensure the co-solvent itself does not impact the biological system.

Agent	Mechanism	Typical Final Conc.	Assay Suitability
DMSO	Organic Solvent	< 0.5%	Cell-based & Biochemical[11][12]
Ethanol	Organic Solvent	< 0.5%	Cell-based & Biochemical[13]
PEG 400	Co-solvent	1-10%	Biochemical; Cell-based (with tolerance testing)[8]

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a lipophilic central cavity. They can encapsulate hydrophobic "guest" molecules, forming water-soluble inclusion complexes[14][15]. This is a powerful technique for increasing the apparent water solubility of a compound without altering its chemical structure[16].

• Mechanism of Action: The hydrophobic compound partitions into the nonpolar interior of the cyclodextrin ring, while the polar exterior of the cyclodextrin interacts favorably with water, rendering the entire complex soluble[14][17].

• Common Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD), Sulfobutylether-β-cyclodextrin (SBE-β-CD). Derivatives are preferred over natural β-cyclodextrin due to their vastly improved solubility and safety profiles[14].

Protocol: Preparing a Compound-Cyclodextrin Inclusion Complex

• Prepare a Cyclodextrin Solution: Dissolve HP-β-CD in your aqueous assay buffer to a concentration of 10-50 mM. Gentle warming (40-50°C) may be required.

• Prepare a Concentrated Compound Stock: Dissolve N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in a minimal amount of a suitable organic solvent (e.g., Ethanol or DMSO).

• Form the Complex: Slowly add the concentrated compound stock to the stirring cyclodextrin solution.

• Equilibrate: Allow the mixture to stir at room temperature for 1-24 hours to allow for complex formation. Sonication can sometimes accelerate this process.

• Filter (Optional): If any un-complexed compound precipitates, filter the solution through a 0.22 µm filter to remove it. The filtrate will contain the soluble compound-cyclodextrin complex.

• Validate: Always include a vehicle control containing the same concentration of HP-β-CD in your experiment, as cyclodextrins can sometimes have biological effects of their own[17].

Surfactants, or detergents, are amphiphilic molecules that can form micelles in aqueous solutions above a certain concentration known as the Critical Micelle Concentration (CMC)[18][19].

• Mechanism of Action: The hydrophobic tails of the surfactant molecules form the core of the micelle, creating a microenvironment where a hydrophobic drug can be solubilized. The hydrophilic heads face outward, allowing the micelle to be dispersed in water[20].

• Common Surfactants: Tween® 20, Triton™ X-100.

• Critical Limitation: Surfactants are generally not suitable for live cell-based assays as concentrations above the CMC are often cytotoxic due to membrane disruption[21][22]. Their use is primarily limited to biochemical or enzymatic assays.

Visual Workflow and Decision Guides

Workflow for Stock and Working Solution Preparation

Caption: Standard workflow for preparing solutions of hydrophobic compounds.

Troubleshooting Decision Tree for Precipitation

Caption: A decision tree to diagnose and solve precipitation issues.

Mechanism of Cyclodextrin Solubilization

Caption: Encapsulation of a hydrophobic drug by a cyclodextrin molecule.

(Note: The DOT script for the cyclodextrin mechanism is conceptual. A graphical representation would show the compound entering the cyclodextrin's central cavity.)

References

• Benchchem. (2025).

• Singh, G., Kumar, M., & Sharma, P. (2014). Preclinical Formulations: Insight, Strategies, and Practical Considerations. PubMed Central. [Link]

• Benchchem. (2025).

• SciSpace. (n.d.). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace. [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• ResearchGate. (2021). Considerations regarding use of solvents in in vitro cell based assays. ResearchGate. [Link]

• International Journal on Science and Technology. (2024). Recent Advancements in Pyridine Derivatives as Anticancer Agents. International Journal on Science and Technology. [Link]

• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2011). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PubMed Central. [Link]

• Pérez-Rodríguez, P., et al. (2020). Surfactants: physicochemical interactions with biological macromolecules. PubMed Central. [Link]

• Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. [Link]

• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Procell. [Link]

• ResearchGate. (2024). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Benchchem. (2025). Technical Support Center: Enhancing Aqueous Solubility of 2,3-Dimethylmaleimide for Biological Assays. Benchchem.

• de Kock, C., et al. (2018). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. National Institutes of Health. [Link]

• University of Huddersfield. (n.d.). Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. University of Huddersfield Repository. [Link]

• ResearchGate. (2024). cyclodextrin in novel formulations and solubility enhancement techniques: a review. ResearchGate. [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. [Link]

• Journal of Pharmaceutical Sciences and Research. (2024). Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. [Link]

• Benchchem. (2025). Application Note: A Protocol for the Preparation of Stock Solutions of [Compound]. Benchchem.

• Journal of Visualized Experiments. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. PubMed Central. [Link]

• Alichem. (n.d.). N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide. Alichem. [Link]

• Benchchem. (2025). Technical Support Center: Enhancing the Biological Activity of 2-(5-Methylhexyl)
• Benchchem. (2025).

• PubChem. (n.d.). CID 100979034 | C5H10NO+. PubChem. [Link]

• ResearchGate. (2022). Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. ResearchGate. [Link]

• ACS Publications. (2016). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry. [Link]

• ResearchGate. (2014). How to enhance drug solubility for in vitro assays?. ResearchGate. [Link]

• National Institutes of Health. (2012). Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study. PubMed Central. [Link]

• PubMed. (2007). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. [Link]

• MDPI. (2019). Improving Aqueous Solubility and In Vitro Pharmacokinetic Properties of the 3-Nitroimidazo[1,2-a]pyridine Antileishmanial Pharmacophore. MDPI. [Link]

• National Institutes of Health. (2022). Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs. PubMed Central. [Link]

• MDPI. (2024). Beyond the Solvent: Engineering Ionic Liquids for Biomedical Applications—Advances, Challenges, and Future Directions. MDPI. [Link]

• National Institutes of Health. (2012). Exploratory Analysis of Kinetic Solubility Measurements of a Small Molecule Library. PubMed Central. [Link]

• ACS Publications. (2010). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry. [Link]

• Allied Academies. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Allied Academies. [Link]

• Solarbio. (2024). How to Choose and Prepare Stock and Working Solutions for Small-Molecule Compounds. Solarbio. [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. PhytoTech Labs. [Link]

• ChemBK. (n.d.). Propionamide, N,N-dimethyl. ChemBK. [Link]

• BioProcess International. (2014). Troubleshooting Cell Culture Media for Bioprocessing. BioProcess International. [Link]

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Technical Support Center: Optimizing Reaction Conditions for the Synthesis of N-(5-substituted-pyridin-2-yl) Amides

Welcome to the technical support center for the synthesis of N-(5-substituted-pyridin-2-yl) amides. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this important synthetic transformation. The unique electronic properties of the 2-aminopyridine moiety often lead to unexpected reactivity, making standard amidation protocols unreliable. This resource provides in-depth, field-proven insights and troubleshooting strategies to help you achieve optimal results.

Frequently Asked Questions (FAQs)

Q1: My standard amide coupling reaction (e.g., EDC/HOBt) between a carboxylic acid and a 5-substituted-2-aminopyridine is failing or giving very low yields. Why is this happening?

This is the most common issue researchers face. The 2-aminopyridine nitrogen is significantly less nucleophilic than a typical aniline. This is due to the electron-withdrawing nature of the pyridine ring and the delocalization of the nitrogen's lone pair into the aromatic system. Standard coupling agents may not sufficiently activate the carboxylic acid to react with such a deactivated amine.[1][2]

Q2: What are the primary alternative strategies for synthesizing these amides when direct coupling is inefficient?

When direct coupling fails, several robust methods can be employed:

• Conversion to a More Reactive Acylating Agent: The most common strategy is to convert the carboxylic acid to a highly reactive acid chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[1][3]

• Use of High-Activity Coupling Reagents: Phosphonium- or uronium-based reagents like HATU, HBTU, or PyBOP are specifically designed to activate carboxylic acids for coupling with poorly nucleophilic amines.[2]

• Transition Metal-Catalyzed Cross-Coupling: Methods like the Buchwald-Hartwig amination can be effective, coupling an aryl halide with the 2-aminopyridine.[4][5] This approach, however, builds the C-N bond from different starting materials.

• Boron-Based Catalysis: Certain boronic acid or borate catalysts can facilitate direct amidation under milder conditions, offering an alternative to traditional coupling reagents.[6][7]

Q3: How can I effectively monitor the reaction's progress?

Thin-layer chromatography (TLC) is a rapid and effective method for routine monitoring.[4] Co-spotting the reaction mixture with your starting 2-aminopyridine and carboxylic acid will allow you to visualize the consumption of reactants and the appearance of a new, typically less polar, product spot. For more quantitative and precise analysis, especially during optimization, High-Performance Liquid Chromatography (HPLC) or LC-MS is recommended.[4]

Q4: I'm observing an unexpected, higher molecular weight byproduct. What could it be?

A common side reaction, particularly under certain oxidative or thermal conditions, is the formation of an imidazo[1,2-a]pyridine derivative.[8][9] This occurs via an initial N-acylation followed by an intramolecular cyclization. The reaction conditions, solvent, and catalyst can significantly influence the chemoselectivity between the desired amide and the cyclized byproduct.[8][9]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems in a cause-and-solution format, providing the scientific rationale behind each recommendation.

Issue 1: Low to No Product Formation

This is often a multi-faceted problem rooted in the inherent low reactivity of the 2-aminopyridine substrate.

• Scientific Rationale: The nitrogen lone pair's participation in the pyridine π-system reduces its availability for nucleophilic attack on the activated carboxylic acid. Electron-withdrawing substituents at the 5-position further exacerbate this issue.

• Solutions & Optimization:

  • Switch to a More Potent Acylating Agent: If using a coupling reagent, convert the carboxylic acid to its corresponding acid chloride . This is a more electrophilic species and often overcomes the low nucleophilicity of the amine.[3] (See Protocol 1 below).

  • Employ a Stronger Coupling Reagent: If the acid chloride route is not viable due to other sensitive functional groups, upgrade your coupling reagent. Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are superior to carbodiimides for challenging couplings.[2]

  • Consider an Alternative Synthetic Route: Synthesizing the target molecule from a pyridine N-oxide derivative can be a highly effective strategy. The N-oxide activates the pyridine ring for nucleophilic attack, and subsequent deoxygenation yields the desired product.[10][11]

• Scientific Rationale: The activated intermediate (e.g., O-acylisourea from EDC) may not be stable or reactive enough, potentially reverting to the starting carboxylic acid or forming a stable anhydride before it can be intercepted by the weakly nucleophilic amine.[1]

• Solutions & Optimization:

  • Optimize Acid Chloride Formation: When preparing acid chlorides with SOCl₂, ensure the reaction goes to completion, often requiring reflux conditions. A catalytic amount of DMF can accelerate the reaction with oxalyl chloride by forming the Vilsmeier reagent in situ.[3]

  • Use Additives with Carbodiimides: If using EDC, the inclusion of an additive like HOAt (1-Hydroxy-7-azabenzotriazole) is often more effective than HOBt for difficult couplings as it forms a more reactive activated ester and is less prone to side reactions.[2]

  • Screen Solvents and Bases: Ensure your base is a non-nucleophilic tertiary amine like diisopropylethylamine (DIEA) or triethylamine (TEA). The solvent should fully solubilize all components; DMF or NMP are often superior to DCM or THF for these reactions due to their polarity and higher boiling points.

Decision Tree for Troubleshooting Low/No Yield

Caption: Troubleshooting workflow for low-yield reactions.

Issue 2: Formation of Imidazo[1,2-a]pyridine Side Product

• Scientific Rationale: This side reaction is particularly prevalent when the acylating partner has a leaving group on the α-carbon (e.g., using an α-bromo ketone as a starting material).[8][9] After the initial N-acylation, the pyridine ring nitrogen can act as a nucleophile, displacing the α-substituent in an intramolecular SN2 reaction, leading to the fused bicyclic system.

• Solutions & Optimization:

  • Modify the Acylating Agent: Avoid using acylating agents with a leaving group on the alpha-carbon if this side reaction is problematic. Stick to standard carboxylic acids or their derivatives.

  • Control Reaction Conditions: As demonstrated by Li et al., the choice of solvent and additives can completely switch the reaction pathway. In their work with α-bromoketones, using I₂ and TBHP in toluene favored the desired amide, while using TBHP alone in ethyl acetate yielded the imidazo[1,2-a]pyridine.[8][9] This highlights the critical need for condition screening when unexpected pathways emerge.

Data & Protocols

Table 1: Comparison of Common Amide Coupling Conditions

Reagent System	Base	Typical Solvent	Relative Activity	Key Considerations
EDC / HOBt	DIEA, TEA	DCM, DMF	Moderate	Often insufficient for deactivated amines like 2-aminopyridine.[1]
SOCl₂ or (COCl)₂	Pyridine, TEA	DCM, THF, Toluene	Very High	Requires a two-step procedure; can be harsh and incompatible with sensitive functional groups.[3]
HATU / HOAt	DIEA	DMF, NMP	High	Excellent for sterically hindered or electronically deactivated amines. The gold standard for difficult couplings.[2]
Boronic Acid Catalyst	None (or weak base)	Toluene, Dioxane	Substrate Dependent	Offers a milder, direct amidation pathway, avoiding stoichiometric activators.[6]

Experimental Protocols

This protocol is a robust, two-step method suitable for overcoming the low nucleophilicity of 2-aminopyridines.

Workflow for Acid Chloride Method

Caption: Two-step workflow for amide synthesis via an acid chloride.

Step 1: Formation of the Acid Chloride

• To a round-bottom flask equipped with a reflux condenser and under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.0 eq).

• Add an anhydrous solvent such as dichloromethane (DCM) or toluene.

• Add thionyl chloride (SOCl₂, 2.0 eq) dropwise at room temperature. Caution: SOCl₂ is corrosive and reacts violently with water. Handle in a fume hood.

• Heat the mixture to reflux for 1-3 hours until gas evolution (HCl, SO₂) ceases.

• Cool the reaction to room temperature and carefully remove the solvent and excess SOCl₂ under reduced pressure. The resulting crude acid chloride is typically used immediately in the next step.

Step 2: Amidation Reaction

• In a separate flask under an inert atmosphere, dissolve the 5-substituted-2-aminopyridine (1.0 eq) and a non-nucleophilic base like triethylamine (TEA, 2.0-3.0 eq) or pyridine in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Dissolve the crude acid chloride from Step 1 in a small amount of anhydrous DCM and add it dropwise to the amine solution.

• Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the consumption of the starting amine by TLC or LC-MS.[4]

• Upon completion, quench the reaction with water or saturated NaHCO₃ solution. Extract the product with an organic solvent, dry the organic layer over Na₂SO₄, concentrate, and purify by column chromatography or recrystallization.

References

• Ishihara, K., et al. (2016). Screening of catalysts in the amidation reaction of 2-aminopyridine... ResearchGate. Available from: [Link]

• Doraghi, F., et al. (2022). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Advances. Available from: [Link]

• MDPI. (2024). Borane-Pyridine: An Efficient Catalyst for Direct Amidation. Available from: [Link]

• Li, Y., et al. (2019). Chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines. RSC Advances. Available from: [Link]

• Li, Y., et al. (2019). Chemodivergent synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines. RSC Publishing. Available from: [Link]

• Londregan, A. T., et al. (2011). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. National Institutes of Health (NIH). Available from: [Link]

• ResearchGate. (2010). ChemInform Abstract: An Improved Amide Coupling Procedure for the Synthesis of N-(Pyridin-2-yl)amides. Available from: [Link]

• Semantic Scholar. A mild, catalyst-free synthesis of 2-aminopyridines. Available from: [Link]

• Krein, D. M., & Lowary, T. L. (2002). A mild, catalyst-free synthesis of 2-aminopyridines. National Institutes of Health (NIH). Available from: [Link]

• Radomski, J. Z., et al. (2022). Uniting Amide Synthesis and Activation by PIII/PV-Catalyzed Serial Condensation: Three-Component Assembly of 2-Amidopyridines. National Institutes of Health (NIH). Available from: [Link]

• ResearchGate. (2022). Synthesis of N‐(Pyridin‐2‐yl)benzamide. Available from: [Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation? r/Chempros. Available from: [Link]

• ResearchGate. (2019). Chemodivergent synthesis of N -(pyridin-2-yl)amides and 3-bromoimidazo[1,2- a ]pyridines from α-bromoketones and 2-aminopyridines. Available from: [Link]

• Johnson, J. S., et al. (2017). Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. National Institutes of Health (NIH). Available from: [Link]

• ResearchGate. (2017). Preparation of N -Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. Available from: [Link]

• ACS Publications. (2023). Synthesis of Aryl Amides from Acyl-Bunte Salts and Aryl Azides. Available from: [Link]

• MDPI. (2021). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. Available from: [Link]

• PubMed. (2011). Design and synthesis of pyridin-2-ylmethylaminopiperidin-1-ylbutyl amide CCR5 antagonists that are potent inhibitors of M-tropic (R5) HIV-1 replication. Available from: [Link]

• Sciforum. (2021). Fluorescent Properties Study of 2-AminoPyridine Derivatives. Available from: [Link]

• ResearchGate. (2021). Why did my amide syntesis does not work?. Available from: [Link]

• PubMed Central (PMC). (2022). N-Amino Pyridinium Salts in Organic Synthesis. Available from: [Link]

• PubMed Central (PMC). (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. Available from: [Link]

• ACS Publications. (2024). Nitrene Generation from Iminophosphoranes: Facilitating Ring-Closing C(sp2)–H Amidation for Disubstituted Oxindoles. Available from: [Link]

• Frontiers. (2023). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. Available from: [Link]

• ACS Publications. (2015). N-Aminopyridinium Salts as Precursors for N-Centered Radicals – Direct Amidation of Arenes and Heteroarenes. Available from: [Link]

• MDPI. (2017). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Available from: [Link]

• Fisher Scientific. Amide Synthesis. Available from: [Link]

• YouTube. (2023). Enantioselective synthesis of (R)-& (S)-1-(pyridin-2-yl)ethan-1-amine from Pyridine-2-carboxaldehyde. Available from: [Link]

• Google Patents. (2006). Process for preparing 2-aminopyridine derivatives.

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Technical Support Center: Troubleshooting Guide for the Crystallization of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth troubleshooting strategies for researchers, scientists, and drug development professionals working on the crystallization of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide. Crystallization is a critical purification and particle engineering step that dictates the purity, stability, and bioavailability of an active pharmaceutical ingredient (API)[1][2]. This document moves beyond simple protocols to explain the underlying scientific principles, enabling you to make informed decisions to overcome common crystallization challenges.

Foundational Knowledge: Compound Properties and Crystallization Principles

A successful crystallization is a controlled thermodynamic and kinetic process. Understanding the properties of your compound and the fundamental principles of crystallization is the first step toward troubleshooting.

Compound Profile: N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

• Molecular Formula: C₁₃H₂₀N₂O₃[3][4]

• Molecular Weight: 252.31 g/mol [4]

• Structure: The molecule contains a pyridine ring, an amide linkage, a bulky t-butyl group, and a dimethoxymethyl (acetal) group. The presence of nitrogen and oxygen atoms allows for hydrogen bonding, which is a critical intermolecular interaction for crystal lattice formation[5][6]. The acetal group may be sensitive to acidic conditions, which should be a consideration during solvent selection.

Core Crystallization Principles

• Solubility: A suitable solvent must dissolve the compound at a high temperature but have low solubility for it at a lower temperature[8][9].

• Nucleation and Growth: Nucleation is the formation of initial, tiny crystal nuclei. Crystal growth is the subsequent orderly addition of molecules onto these nuclei[2]. The goal of a good crystallization is to control the rate of supersaturation to favor slow crystal growth over rapid nucleation, which often leads to small or impure crystals[12].

The Critical First Step: Systematic Solvent Selection

The choice of solvent is the most critical parameter in a crystallization experiment[13]. An ideal solvent will exhibit a steep solubility curve with respect to temperature. A structured approach to solvent screening is essential.

Experimental Protocol: Small-Scale Solvent Screening

This protocol allows for the efficient testing of multiple solvents to identify a suitable candidate system.[9]

• Preparation: Place approximately 20-30 mg of your compound into several small test tubes or vials.

• Initial Solubility Test (Room Temp): To each tube, add a small volume (e.g., 0.5 mL) of a different test solvent. Vigorously mix the contents.

  • If the compound dissolves completely at room temperature, the solvent is unsuitable as a single-solvent system.

  • If the compound remains largely insoluble, proceed to the next step.

• Hot Solubility Test: Heat the tubes containing the insoluble compound in a controlled manner (e.g., hot water bath, heating block) towards the boiling point of the solvent. Add the solvent dropwise while heating until the compound fully dissolves. Record the approximate volume of solvent needed.

  • If the compound dissolves completely in a reasonable volume of hot solvent, it is a promising candidate.

  • If the compound fails to dissolve even in a large volume of hot solvent, it is a poor solvent.

• Cooling & Crystallization Test: Allow the hot, saturated solutions to cool slowly to room temperature. If no crystals form, place the tubes in an ice bath for 15-20 minutes.

  • An ideal solvent will yield a good crop of crystals upon cooling.

  • If few or no crystals form, the compound may be too soluble even at low temperatures, or there may be an issue with nucleation[14].

Table 1: Common Solvents for Crystallization Screening

The following table provides a starting point for solvent selection, covering a range of polarities.

Solvent	Boiling Point (°C)	Polarity (Relative)	Notes & Considerations
Hexane	69	0.1	Non-polar. A related compound was successfully crystallized from hexane[5]. Good for non-polar compounds.
Toluene	111	2.4	Aromatic. Can sometimes stabilize crystal lattices through π-π interactions[15].
Ethyl Acetate	77	4.4	Medium polarity ester. An excellent and versatile solvent for many organic compounds[8].
Acetone	56	5.1	Polar aprotic. Its low boiling point can sometimes make it difficult to maintain a large temperature gradient[8].
Isopropanol (IPA)	82	19	Polar protic. Capable of hydrogen bonding.
Ethanol	78	22	Polar protic. Similar to IPA, good for compounds that can participate in hydrogen bonding.
Acetonitrile	82	22	Polar aprotic. Often a good choice for moderately polar molecules.
Water	100	80.1	Highly polar. Likely to act as an anti-solvent for this compound unless salts are present.

Diagram: Solvent Selection Workflow

Caption: Workflow for single-solvent crystallization screening.

Troubleshooting Guide: Common Crystallization Problems

This section addresses the most frequent issues encountered during crystallization experiments in a question-and-answer format.

Q1: My compound remains in solution and does not crystallize upon cooling. What should I do?

Cause: The solution has not reached a sufficient level of supersaturation, meaning the concentration of the compound is still below its saturation point at that temperature[12]. Nucleation has not been initiated.

Solutions (in order of application):

• Induce Nucleation by Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic imperfections on the glass can serve as nucleation sites[14][16].

• Add a Seed Crystal: If you have any solid material (even crude product), add a tiny speck to the solution. This provides a perfect template for crystal growth[12][14].

• Reduce Temperature: If using an ice bath, try a colder bath (e.g., dry ice/acetone) to further decrease the compound's solubility.

• Reduce Solvent Volume: The most common reason for failure is using too much solvent[14]. Gently heat the solution to boil off a portion of the solvent, then attempt to cool it again.

• Introduce an Anti-solvent: If the above methods fail, you can add a miscible solvent in which your compound is insoluble (an "anti-solvent") dropwise to the solution until turbidity persists. This drastically reduces the solubility of your compound[17][18].

Q2: My compound separated as a liquid ("oiled out") instead of forming crystals. How can I resolve this?

Cause: This common problem, known as liquid-liquid phase separation, occurs when the supersaturation is so high that the solution enters a "labile" region, often because the solution's temperature has dropped below the melting point of the impure compound[10][19]. It can also be caused by cooling the solution too quickly.

Solutions:

• Re-dissolve and Dilute: Add more of the same solvent to the mixture and heat it until the oil completely redissolves into a homogeneous solution[15].

• Slow Down Cooling: This is the most critical step. After re-dissolving, allow the flask to cool much more slowly. Insulate the flask by placing it on a non-conductive surface (like a cork ring or folded paper towels) and covering the top to trap solvent vapor and heat[14]. You can also place the entire vessel inside a larger beaker of hot water and allow the entire assembly to cool slowly.

• Lower the Initial Concentration: Start the crystallization from a slightly more dilute solution than the minimum required for dissolution at boiling.

Q3: I obtained an amorphous precipitate or a fine powder, not well-defined crystals. What went wrong?

Cause: The rate of supersaturation was too high, leading to "crashing out." This causes massive, uncontrolled nucleation rather than orderly crystal growth[12][20].

Solutions:

• Reduce the Rate of Supersaturation:

  • For Anti-solvent Crystallization: Add the anti-solvent much more slowly, perhaps with vigorous stirring to avoid high local concentrations[19]. Consider adding it at a slightly elevated temperature.

  • For Evaporative Crystallization: Slow down evaporation by covering the vial with a cap that has only a small pinhole[21].

• Use a More Dilute Solution: Start with a slightly higher volume of solvent to ensure the solution does not become excessively supersaturated upon initial cooling.

Q4: The crystals are very small, needle-like, or of poor quality. How can I grow larger, higher-quality crystals?

Cause: The rate of nucleation is significantly higher than the rate of crystal growth[12]. This is often a result of moderate, but not extreme, supersaturation.

Solutions:

• Minimize Supersaturation: The goal is to keep the solution in the "metastable zone," where existing crystals grow but new nuclei are slow to form[10]. This is achieved by very slow cooling or very slow addition of an anti-solvent.

• Use a Different Solvent System: The interaction between the solvent and the solute can influence which crystal faces grow faster, thereby affecting the crystal's shape or "habit"[22]. Experiment with different solvents or solvent mixtures.

• Reduce Vibrations: Ensure the crystallizing solution is left in an undisturbed location, as vibrations can trigger secondary nucleation events[21].

Q5: I suspect impurities are affecting my crystallization. What are the signs and how can I address this?

Cause: Impurities can have a profound impact on crystallization. They can act as nucleation inhibitors, alter the crystal habit, or become incorporated into the crystal lattice, reducing the final product's purity[23][24][25]. Structurally related impurities are particularly problematic[23].

Signs of Impurity Problems:

• Difficulty in inducing crystallization (prolonged induction time)[24].

• Formation of oils or amorphous precipitates.

• Inconsistent crystal shape or color.

• Lower melting point of the final product compared to a pure standard.

Solutions:

• Pre-purification: Do not rely on a single crystallization to remove large amounts of impurities. Purify the crude material first using a technique like column chromatography[1].

• Strategic Solvent Selection: Choose a solvent system where the impurity has significantly different solubility from your target compound—ideally, the impurity is either highly soluble at all temperatures (remaining in the mother liquor) or completely insoluble (can be removed by hot filtration)[8].

• Wash the Crystals: After filtering the crystals, wash them with a small amount of cold, fresh solvent to remove any residual mother liquor containing dissolved impurities that may be adhering to the crystal surfaces[25].

Diagram: General Troubleshooting Decision Tree

Caption: Decision tree for common crystallization problems.

References

• Vertex AI Search, "Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol".
• Vertex AI Search, "Chemistry Crystallization - sathee jee".
• Mirai Intex, "Crystallization process: how does crystallization work".
• ANDRITZ GROUP, "Crystallization process guide | industrial use".
• ResearchGate, "How the impurities in the solute can affect the induction time during crystallization".
• Quora, "How to choose a solvent for crystallization of an organic compound".
• CrystEngComm (RSC Publishing), "Impurity incorporation in solution crystallization: diagnosis, prevention, and control".
• ResearchGate, "The influence of impurities and solvents on crystallization | Request PDF".
• University of Bath, "Crystallisation Techniques".
• Google Patents, "WO2006045795A2 - Processes involving the use of antisolvent crystallization".
• Myande Group, "Cooling/Freezing Crystallization".
• RM@Schools, "Antisolvent Crystallization".
• YouTube, "How Do Impurities Affect Crystal Structures? - Chemistry For Everyone".
• International Journal of Pharmaceutical and Bio-Medical Science, "Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability".
• Mettler Toledo, "Using AntiSolvent for Crystallization".
• Benchchem, "Troubleshooting Crystallization: A Technical Guide for Hispidanin B".
• Pharmaceutical Technology, "Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs".
• Wikipedia, "Salting out".
• Chemical Society Reviews (RSC Publishing), "Advanced crystallisation methods for small organic molecules".
• Chemistry LibreTexts, "3.3E: Experimentally Testing Solvents".
• Achieve Chem, "What Problems Might Occur If Crystallization Occurs Too Rapidly?".
• Vapourtec, "Flow Crystallization | Solubility Control".
• ResearchGate, "Early screening of crystallization and wash solvents for the rapid... | Download Scientific Diagram".
• Syrris, "Pharmaceutical Crystallization in drug development".
• Chemistry LibreTexts, "3.6F: Troubleshooting".
• PMC - NIH, "Getting crystals your crystallographer will treasure: a beginner's guide".
• Hampton Research, "Crystallization Tips".
• PharmaBlock, "Crystallization Process R&D in Pharmaceutical Development".
• AHH Chemical, "N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide".
• University of Geneva, "Guide for crystallization".
• ResearchGate, "Evaporative Crystallization | Request PDF".
• wikiHow, "9 Ways to Crystallize Organic Compounds".
• PMC - NIH, "Crystallisation Behaviour of Pharmaceutical Compounds Confined within Mesoporous Silicon".
• Zhanghua Dryer, "Crystallization in Drug Formulation: Techniques and Challenges".
• PMC - NIH, "Crystal structure of 2,2-dimethyl-N-(5-methylpyridin-2-yl)propanamide".
• PubMed, "Crystal Structure of 2,2-dimethyl-N-(5-methyl-pyridin-2-yl)propanamide".
• ResearchGate, "(PDF) Crystal structure of 2,2-dimethyl-N-(5-methylpyridin-2-yl)propanamide".
• NIH, "N-[6-(Dibromomethyl)-2-pyridyl]-2,2-dimethylpropionamide".
• Chem-Impex, "N-(5-Fluoro-pyridin-2-yl)-2,2-dimethyl-propionamide".
• Fisher Scientific, "N-(3-Dimethoxymethyl-pyridin-2-yl)-2, 2-dimethyl-propionamide, 1 gram, Reagent Grade".
• Sigma-Aldrich, "N-(5-Hydroxy-pyridin-2-yl)-2,2-dimethyl-propionamide".
• Google Patents, "CN103570577A - Preparation method of N,N-dimethyl propionamide".
• Guidechem, "n-(5-hydroxy-pyridin-2-yl)-2,2-dimethyl-propionamide".
• ChemicalBook, "n-(5-dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide".

Sources

• 1. vapourtec.com [vapourtec.com]
• 2. syrris.com [syrris.com]
• 3. calpaclab.com [calpaclab.com]
• 4. N-(5-DIMETHOXYMETHYL-PYRIDIN-2-YL)-2,2-DIMETHYL-PROPIONAMIDE price,buy N-(5-DIMETHOXYMETHYL-PYRIDIN-2-YL)-2,2-DIMETHYL-PROPIONAMIDE - chemicalbook [chemicalbook.com]
• 5. Crystal structure of 2,2-dimethyl-N-(5-methyl­pyridin-2-yl)propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Crystal structure of 2,2-dimethyl-N-(5-methyl-pyridin-2-yl)propanamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Crystallization process: how does crystallization work | Mirai Intex [mirai-intex.com]
• 8. quora.com [quora.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 11. Crystallization process guide | industrial use | ANDRITZ [andritz.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. unifr.ch [unifr.ch]
• 16. 9 Ways to Crystallize Organic Compounds - wikiHow [wikihow.com]
• 17. rmschools.isof.cnr.it [rmschools.isof.cnr.it]
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• 25. Impurity incorporation in solution crystallization: diagnosis, prevention, and control - CrystEngComm (RSC Publishing) DOI:10.1039/D1CE01721G [pubs.rsc.org]

side-reaction products in the synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Technical Support Center: Synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Welcome to the technical support guide for the synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide. This document is designed for researchers, chemists, and drug development professionals to navigate and troubleshoot common challenges encountered during this specific amide coupling reaction. Our focus is on identifying, understanding, and mitigating the formation of key side-reaction products to improve yield, purity, and process reliability.

Overview of the Core Synthesis

The target molecule is synthesized via a nucleophilic acyl substitution. The primary amine of 2-amino-5-(dimethoxymethyl)pyridine acts as a nucleophile, attacking the electrophilic carbonyl carbon of pivaloyl chloride. A non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is typically used to neutralize the hydrochloric acid byproduct generated during the reaction.

Primary Reaction Scheme:

Fig 1. General synthesis pathway.

Troubleshooting Guide & FAQs

This section addresses the most common issues observed during the synthesis, focusing on impurity identification and prevention.

FAQ 1: An impurity with a mass of 28 Da less than my product is dominant in my LC-MS. My ¹H NMR shows a new peak around 9.8-10.1 ppm. What is happening?

A: This is the most prevalent issue and is almost certainly due to the hydrolysis of the dimethoxymethyl acetal.

• Identity of Impurity: N-(5-formyl-pyridin-2-yl)-2,2-dimethyl-propionamide.

• Root Cause: The dimethoxymethyl group is an acetal, which is highly sensitive to acid. Trace amounts of acid, often in combination with water, will catalyze the hydrolysis of the acetal to the corresponding aldehyde. This can occur during the reaction, workup, or even during storage if the material is exposed to acidic conditions. German patent literature notes the hydrolysis of related diacetoxymethyl-pyridines using hydrochloric acid.[1]

Visualizing the Side-Reaction:

Fig 2. Primary side-reaction pathway.

Troubleshooting & Prevention Protocol:

• Reagent & Solvent Quality:

  • Pivaloyl Chloride: Use a fresh bottle or redistill if purity is questionable. Pivaloyl chloride can hydrolyze to pivalic acid, introducing an acidic impurity.

  • Solvents: Use strictly anhydrous solvents (e.g., DCM, THF, Toluene). Pass them through an activated alumina column or use a solvent from a commercial drying system.

  • Base: Ensure the amine base (TEA, DIPEA) is anhydrous. Store over KOH pellets if necessary.

• Reaction Workup:

  • AVOID Acidic Washes: Do not use aqueous HCl or other acidic solutions to remove the excess base. This is the most common step where hydrolysis occurs.

  • RECOMMENDED WORKUP:

    • Quench the reaction mixture with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

    • Separate the organic layer.

    • Wash the organic layer with brine (saturated NaCl solution).

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

    • Filter and concentrate in vacuo.

• Purification:

  • If the aldehyde has formed, it can be challenging to separate from the desired product due to similar polarities.

  • Chromatography: Use a high-resolution silica gel column with a carefully optimized non-acidic solvent system (e.g., Hexanes/Ethyl Acetate or DCM/Methanol). Avoid additives like acetic acid.

FAQ 2: My reaction is incomplete, and I have a significant amount of unreacted 2-amino-5-(dimethoxymethyl)pyridine starting material. What are the likely causes?

A: Incomplete conversion is typically due to issues with reagent stoichiometry, reagent deactivation, or suboptimal reaction temperature.

• Plausible Causes & Solutions:

  • Deactivated Pivaloyl Chloride: The acyl chloride is highly sensitive to moisture. If it has been exposed to atmospheric moisture, it will hydrolyze to the unreactive pivalic acid.

    • Solution: Use a fresh bottle or a newly opened ampule of pivaloyl chloride. A slight excess (1.1-1.2 equivalents) is often beneficial.

  • Insufficient Base: At least one equivalent of base is required to neutralize the HCl generated. If less is used, the HCl will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

    • Solution: Use at least 1.1 equivalents of a tertiary amine base like triethylamine.

  • Low Reaction Temperature: While the reaction is often started at 0 °C to control the initial exotherm, it may need to be warmed to room temperature to proceed to completion. The bulky pivaloyl group can lead to slower reaction kinetics.

    • Solution: Monitor the reaction by TLC or LC-MS. If it stalls after 1-2 hours at 0 °C, allow it to warm to room temperature and stir for an additional 4-16 hours.

FAQ 3: I observe an impurity with a mass corresponding to pivalic acid or its salt in my aqueous layers. Is this a concern?

A: The presence of pivalic acid is common and indicates hydrolysis of the pivaloyl chloride. While not a direct impurity in the final product, it can cause issues.

• Root Cause: Pivaloyl chloride reacting with water present in the solvent, on glassware, or from the atmosphere. The only byproduct of this reaction is nontoxic pivalic acid, which can be easily removed by aqueous workup.[2]

• Impact:

  • Reduces Yield: Each molecule of hydrolyzed acyl chloride is one less molecule available to react with your amine.

  • Emulsion Formation: Pivalic acid can form salts during a basic workup, potentially leading to emulsions that complicate phase separation.

• Prevention:

  • This issue is prevented by the same rigorous anhydrous techniques described in FAQ 1 to prevent acetal hydrolysis. Ensuring all glassware is oven-dried and the reaction is run under an inert atmosphere (Nitrogen or Argon) is critical.

Impurity Profile Summary

The table below summarizes the key species to monitor during reaction and purification.

Compound Name	Molecular Weight ( g/mol )	Common Analytical Signature	Origin
Target Product	236.31	Target mass peak in LC-MS.	Desired Reaction
2-amino-5-(dimethoxymethyl)pyridine	168.21	Starting material peak in LC-MS.	Incomplete Reaction
N-(5-formyl-pyridin-2-yl)-2,2-dimethyl-propionamide	206.24	M-28 peak vs product. ¹H NMR: Aldehyde proton at ~9.8-10.1 ppm.	Acid-catalyzed Acetal Hydrolysis
Pivalic Acid	102.13	Acidic impurity, easily removed by basic wash.	Hydrolysis of Pivaloyl Chloride

Recommended Experimental Protocol

This protocol is optimized to minimize the formation of the critical aldehyde impurity.

• Preparation:

  • Oven-dry all glassware and allow to cool under a stream of dry nitrogen or in a desiccator.

  • Assemble the reaction flask under a nitrogen atmosphere.

• Reaction Setup:

  • To a stirred solution of 2-amino-5-(dimethoxymethyl)pyridine (1.0 eq) in anhydrous dichloromethane (DCM, ~0.2 M) in the reaction flask, add triethylamine (1.2 eq).

  • Cool the mixture to 0 °C using an ice-water bath.

  • Slowly add pivaloyl chloride (1.1 eq) dropwise via syringe over 10-15 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction Execution:

  • Stir the reaction at 0 °C for 1 hour.

  • Allow the reaction to warm to room temperature and continue stirring for 4-16 hours.

  • Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed.

• Workup & Purification:

  • Cool the reaction mixture back to 0 °C.

  • Slowly add saturated aqueous sodium bicarbonate (NaHCO₃) solution to quench the reaction.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer once more with DCM.

  • Combine the organic layers and wash with saturated aqueous brine.

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude material by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield the pure product.

Troubleshooting Workflow

Use this flowchart to diagnose and resolve common synthesis issues.

Fig 3. Diagnostic workflow for synthesis problems.

References

• General Acylation: While not specific to this molecule, general procedures for acylating aminopyridines provide foundational context. Protecting groups are sometimes used on amino groups to prevent side reactions like di- or tri-substitution, though this is less of a concern with the bulky pivaloyl group.[3]

• Amide Coupling Reagents: Pivaloyl chloride is a common reagent for amide bond formation. Its reactivity and byproducts are well-characterized in the broader context of peptide and amide synthesis.[2]

• Acetal Hydrolysis: The hydrolysis of acetal groups under acidic conditions is a fundamental organic chemistry principle. Literature on the hydrolysis of pyridyl acetals, such as diacetoxymethyl-pyridines, confirms their sensitivity to acidic media like hydrochloric acid.[1]

• Acylation of Aminopyridines: Studies on the acylation of various aminopyridine derivatives highlight the general reaction conditions and potential challenges, reinforcing the need for careful control of moisture and stoichiometry.[4]

Sources

• 1. DE2460039B2 - Process for the preparation of hydroxymethylpyridines - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. heteroletters.org [heteroletters.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Solution Stability of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Welcome to the technical support center for N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies to ensure the stability of this compound in solution during your experiments. Our approach is rooted in fundamental chemical principles to not only solve immediate stability challenges but also to empower you with the knowledge to proactively design robust experimental conditions.

Understanding the Molecule: A Stability Perspective

N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide possesses two key functional groups that are central to its stability profile in solution: a dimethoxymethyl group (an acetal) attached to a pyridine ring and a 2,2-dimethyl-propionamide (an amide) linkage. The inherent reactivity of these groups, influenced by the electronic properties of the pyridine ring, dictates the compound's susceptibility to degradation.

The primary degradation pathways are anticipated to be:

• Hydrolysis of the Dimethoxymethyl Acetal: This reaction is catalyzed by acid and results in the formation of the corresponding aldehyde, 5-Formyl-pyridin-2-yl)-2,2-dimethyl-propionamide, and two molecules of methanol.

• Hydrolysis of the Amide Bond: This can occur under both acidic and basic conditions, though amides are generally more resistant to hydrolysis than esters.[1] This degradation pathway would yield 5-(dimethoxymethyl)pyridin-2-amine and pivalic acid.

The following troubleshooting guide and frequently asked questions (FAQs) will address common issues related to these degradation pathways and provide strategies to mitigate them.

Troubleshooting Guide & FAQs

FAQ 1: I am observing a new, more polar peak in my HPLC analysis over time. What is the likely cause?

Answer: A new, more polar peak appearing during your experiment is a strong indicator of compound degradation. Given the structure of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, the most probable cause is the hydrolysis of the dimethoxymethyl acetal to the corresponding aldehyde. Aldehydes are generally more polar than their acetal precursors, leading to shorter retention times on a reverse-phase HPLC column.

Causality: Acetal hydrolysis is a well-documented, acid-catalyzed reaction.[2] The presence of even trace amounts of acid in your solvent or on glassware can initiate this degradation. The electron-withdrawing nature of the pyridine ring can further influence the rate of this hydrolysis.

Troubleshooting Steps:

• pH Control:

  • Ensure your solution is neutral or slightly basic. The use of a buffered solution (e.g., phosphate buffer, pH 7.0-7.5) is highly recommended.

  • If your experimental conditions permit, avoid acidic media. If an acidic environment is necessary, consider the impact on stability and minimize the exposure time.

• Solvent Purity:

  • Use high-purity, HPLC-grade solvents to minimize acidic impurities.

  • Freshly prepared solutions are always preferable.

• Glassware Preparation:

  • Thoroughly wash and rinse all glassware with high-purity water and a final rinse with the experimental solvent.

  • For highly sensitive experiments, consider silanizing your glassware to remove acidic silanol groups.

FAQ 2: My compound seems to be degrading even in neutral aqueous solutions. What other factors could be at play?

Answer: While acetal hydrolysis is primarily acid-catalyzed, other factors can contribute to the degradation of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in solution, even under nominally neutral conditions.

Potential Causes & Solutions:

• Elevated Temperature: Chemical reactions, including hydrolysis, are accelerated at higher temperatures.

  • Recommendation: Store stock solutions and conduct experiments at controlled, and if possible, reduced temperatures (e.g., 4°C or on ice). Avoid prolonged exposure to ambient or elevated temperatures.

• Light Exposure (Photodegradation): Pyridine-containing compounds can be susceptible to photodegradation.

  • Recommendation: Protect your solutions from light by using amber vials or by wrapping your containers in aluminum foil. Conduct experiments under subdued lighting conditions where feasible.

• Oxidation: While less common for this specific structure, oxidative degradation is a possibility, especially in the presence of dissolved oxygen or oxidizing agents.

  • Recommendation: If oxidation is suspected, de-gassing your solvents by sparging with an inert gas (e.g., nitrogen or argon) can be beneficial.

FAQ 3: I am working in a basic medium and still observing degradation. What is the likely degradation pathway?

Answer: In a basic medium, the primary concern shifts from acetal hydrolysis to the hydrolysis of the amide bond. While amides are relatively stable, they can undergo base-promoted hydrolysis, especially with prolonged exposure or at elevated temperatures.[1]

Degradation Product: The product of amide hydrolysis would be 5-(dimethoxymethyl)pyridin-2-amine and the corresponding carboxylate salt (pivalate).

Troubleshooting Strategies:

• Minimize Exposure Time: If your protocol requires basic conditions, try to minimize the duration of the experiment.

• Temperature Control: As with acidic conditions, keeping the temperature low will significantly slow down the rate of hydrolysis.

• pH Optimization: Use the lowest effective pH that is compatible with your experimental goals. A mildly basic solution (e.g., pH 8-9) will be less harsh than a strongly basic one (pH > 10).

Experimental Protocols

To systematically investigate and mitigate the stability issues of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, a forced degradation study is recommended. This will help identify the primary degradation pathways and the conditions that accelerate them.

Protocol 1: Forced Degradation Study

Objective: To determine the susceptibility of the compound to hydrolysis (acidic and basic), oxidation, and heat.

Materials:

• N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

• HPLC-grade water, acetonitrile, and methanol

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• pH meter

• HPLC system with UV detector

• Thermostatically controlled oven/water bath

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep at room temperature and at 60°C.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature and at 60°C.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature.

  • Thermal Degradation: Keep 1 mL of the stock solution (in a sealed vial) in an oven at 60°C.

  • Control: Mix 1 mL of the stock solution with 1 mL of HPLC-grade water. Keep at room temperature.

• Time Points: Withdraw aliquots from each condition at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Preparation for HPLC: Neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively. Dilute all samples to a suitable concentration for HPLC analysis.

• HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method (see Protocol 2).

Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point.

• Identify and quantify the major degradation products.

• Plot the percentage of the parent compound versus time for each condition to understand the degradation kinetics.

Expected Outcomes:

Stress Condition	Expected Primary Degradation Product
Acid Hydrolysis	5-Formyl-pyridin-2-yl)-2,2-dimethyl-propionamide
Base Hydrolysis	5-(dimethoxymethyl)pyridin-2-amine and pivalic acid
Oxidation	Potential for N-oxide formation or other oxidative products
Thermal	Acceleration of hydrolysis pathways

Protocol 2: Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating the parent compound from its potential degradation products.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.[3]

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point for separating aromatic compounds and their more polar degradants.[3]

• Mobile Phase: A gradient elution is recommended to ensure the separation of compounds with different polarities.

  • Solvent A: 0.1% Formic acid in Water

  • Solvent B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  Time (minutes)	% Solvent A	% Solvent B
  0	90	10
  20	10	90
  25	10	90
  26	90	10

  | 30 | 90 | 10 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: The maximum absorption wavelength (λmax) should be determined using a UV-Vis spectrophotometer. A PDA detector set to monitor a wider range (e.g., 200-400 nm) is beneficial for detecting all components.

• Injection Volume: 10 µL

Method Validation: This method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it is suitable for its intended purpose. The forced degradation samples from Protocol 1 are crucial for demonstrating the specificity and stability-indicating nature of the method.[4][5]

Visualization of Degradation Pathways and Workflows

To further clarify the processes discussed, the following diagrams illustrate the key degradation pathways and experimental workflows.

Caption: Primary degradation pathways of the target compound.

Caption: Troubleshooting workflow for enhancing solution stability.

Concluding Remarks

The stability of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in solution is critically dependent on the control of pH, temperature, and light exposure. By understanding the underlying chemical principles of acetal and amide hydrolysis, researchers can proactively design experiments that minimize degradation and ensure the integrity of their results. The provided troubleshooting guide and experimental protocols offer a systematic approach to identifying and mitigating stability issues. For further assistance, please do not hesitate to contact our technical support team.

References

• Castro, I., Faus, J., Julve, M., Amigó, J. M., Sletten, J., & Debaerdemaeker, T. (1990). Copper(II)-assisted hydrolysis of 2,4,6-tris(2-pyridyl)-1,3,5-triazine. Part 3. Crystal structures of diaqua[bis(2-pyridylcarbonyl)amido]copper(II) nitrate dihydrate and aquabis(pyridine-2-carboxamide)copper(II) nitrate monohydrate. Journal of the Chemical Society, Dalton Transactions, (3), 921-928. Available at: [Link]

• Fuse, K. P., & Jadhav, V. H. (2022). Insight into Analytical Techniques for the Detection of Nitrosamine Impurities: A Review. Asian Journal of Pharmaceutical Analysis, 12(3), 163-170. Available at: [Link]

• Gassman, P. G., Hodgson, P. K. G., & Balchunis, R. J. (1976). Base-promoted hydrolysis of amides at ambient temperatures. Journal of the American Chemical Society, 98(5), 1275-1276. Available at: [Link]

• Houghton, G., & Watson, G. (2021). Dual Analysis of N-methyl-2-pyridone-5-carboxamide and N-1-methylnicotinamide in Urine by HPLC with UV Detection. Journal of Chromatographic Science, 59(8), 770-775. Available at: [Link]

• Khan, M. N. (2009). Experimental versus theoretical evidence for the rate‐limiting steps in uncatalyzed and H+‐ and HO−‐catalyzed hydrolysis of the amide bond. International Journal of Chemical Kinetics, 41(9), 599-611. Available at: [Link]

• Kumar, A., Malik, A. K., Tewary, D. K., & Singh, B. (2008). Gradient HPLC of antibiotics in urine, ground water, chicken muscle, hospital wastewater, and pharmaceutical samples using C-18 and RP-amide columns. Analytical and Bioanalytical Chemistry, 390(3), 981-989. Available at: [Link]

• Laughton, C. A., & Davis, B. G. (2009). The Acid Hydrolysis Mechanism of Acetals Catalyzed by a Supramolecular Assembly in Basic Solution. The Journal of Organic Chemistry, 74(1), 58-63. Available at: [Link]

• Miloš, M., & Radojković-Veličković, M. (2018). Development and Validation of RP–HPLC Method for Simultaneous Determination of Pyridoxine Hydrochloride, Isoniazid, Pyrazinamide and Rifampicin in pharmaceutical Formulation. Chemical Industry and Chemical Engineering Quarterly, 24(1), 45-52. Available at: [Link]

• Narenderan, S. T., & Meyyanathan, S. N. (2023). A QbD Based RP-HPLC Method for Stability Indicating Impurity Profiling of Pyridoxine: Method Development, Validation, and Application. International Journal of Pharmaceutical Quality Assurance, 14(3). Available at: [Link]

• Patel, R. B., Shankar, M. B., Patel, M. R., & Bhatt, K. K. (2012). Development and validation of an analytical method for quantitative determination of three potentially genotoxic impurities in vildagliptin drug material using HPLC-MS. Journal of Pharmaceutical and Biomedical Analysis, 63, 115-122. Available at: [Link]

• Reddy, G. S., & Kumar, A. (2020). Identification and characterization of degradation products of indacaterol using liquid chromatography/mass spectrometry. European Journal of Mass Spectrometry, 26(6), 469-478. Available at: [Link]

• Science.gov. (n.d.). stability-indicating rp-hplc method: Topics by Science.gov. Retrieved from [Link]

• Singh, S., & Bakshi, M. (2000). Guidance on conduct of stress tests to determine inherent stability of drugs. Pharmaceutical Technology, 24(1), 1-14. Available at: [Link]

• Sravani, G., Rao, J. V., & Rao, T. S. (2023). Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Belzutifan in Pharmaceutical Dosage Forms. Journal of Chromatographic Science, 61(9), 834-843. Available at: [Link]

• Vamos, M., & Cosford, N. D. P. (2014). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. The Journal of Organic Chemistry, 79(5), 2274-2280. Available at: [Link]

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• 2. Reaction of hydrogen fluoride in pyridine solution with cis-cyano-2-and cis-amido-2-aziridines. Preparation of β-fluoro-α-amino acids and esters by means of acidic hydrolysis and alcoholysis of β-fluoro-α-amino nitriles and/or β-fluoro-α-amino acid amides - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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• 5. researchgate.net [researchgate.net]

Technical Support Center: Refining Analytical Methods for N-(pyridin-2-yl)pivalamide Analogs

This guide provides in-depth troubleshooting and methodological support for researchers, scientists, and drug development professionals working with N-(pyridin-2-yl)pivalamide and its analogs. Our focus is on overcoming common analytical challenges to ensure robust, accurate, and reproducible results.

Section 1: High-Performance Liquid Chromatography (HPLC/UPLC) Methods

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the analysis of pharmaceutical compounds. However, the basic nature of the pyridine moiety in N-(pyridin-2-yl)pivalamide analogs can present specific challenges, most notably poor peak shape.

FAQ 1.1: I'm observing significant peak tailing for my N-(pyridin-2-yl)pivalamide analog. What are the likely causes and how can I resolve this?

Answer:

Peak tailing is a common issue when analyzing basic compounds like pyridine derivatives via reversed-phase HPLC.[1][2] The primary cause is often secondary interactions between the basic analyte and residual silanol groups on the silica-based stationary phase.[3][4] At mobile phase pH values above 3, these silanol groups can be ionized (negatively charged) and interact strongly with the protonated (positively charged) basic analyte, leading to a distorted peak shape.[3][4]

Here are several strategies to mitigate this issue:

• Mobile Phase pH Adjustment: Operating at a low pH (typically between 2 and 3) ensures that the residual silanol groups are fully protonated and less likely to interact with the basic analyte.[1][3]

• Use of Mobile Phase Additives: Adding a competing base, such as triethylamine (TEA), to the mobile phase can help to saturate the active silanol sites, thereby reducing their interaction with the analyte.[1] Alternatively, using a buffer solution can help maintain a stable pH and improve peak symmetry.[2][4]

• Column Selection: Modern, high-purity silica columns with low residual silanol activity are less prone to causing peak tailing.[1] End-capped columns, where residual silanols are chemically deactivated, are a good choice.[2][3]

• Guard Column: Using a guard column can help to protect the analytical column from strongly retained matrix components that may cause peak shape deterioration over time.

Caption: Interaction between a protonated pyridine analog and an ionized silanol group.

FAQ 1.2: How do I choose the optimal stationary and mobile phases for separating a mixture of N-(pyridin-2-yl)pivalamide analogs with varying polarities?

Answer:

The selection of an appropriate stationary and mobile phase is critical for achieving good resolution between analogs of differing polarities.

• Stationary Phase Selection: A standard C18 column is a good starting point for most reversed-phase separations. For more polar analogs, a column with a less hydrophobic stationary phase, such as C8 or a polar-embedded phase, may provide better retention and selectivity. Mixed-mode columns that offer both reversed-phase and ion-exchange retention mechanisms can also be effective for separating pyridine-containing compounds.[5]

• Mobile Phase Composition: The mobile phase typically consists of an aqueous component (often with a buffer or pH modifier) and an organic modifier (commonly acetonitrile or methanol). Acetonitrile generally provides better peak shapes for basic compounds. The ratio of aqueous to organic phase will determine the retention time of the analytes, with a higher percentage of organic solvent leading to earlier elution. A gradient elution, where the proportion of the organic modifier is increased over time, is often necessary to resolve a mixture of compounds with a wide range of polarities.

Table 1: Starting HPLC Conditions for Method Development

Parameter	Recommended Starting Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm

Section 2: Liquid Chromatography-Mass Spectrometry (LC-MS) Methods

LC-MS is a powerful tool for both the quantification and structural characterization of N-(pyridin-2-yl)pivalamide analogs and their metabolites.

FAQ 2.1: I'm experiencing poor ionization efficiency for my analyte in ESI-MS. What parameters should I optimize?

Answer:

Electrospray ionization (ESI) is the most common ionization technique for LC-MS analysis of pharmaceutical compounds. For basic compounds like N-(pyridin-2-yl)pivalamide analogs, positive ion mode ESI is typically used. Poor ionization efficiency can be due to several factors.

• Mobile Phase pH: The pH of the mobile phase should be low enough to ensure that the pyridine nitrogen is protonated. The addition of a small amount of an acid like formic acid or acetic acid to the mobile phase is standard practice.

• Source Parameters: The ESI source parameters should be optimized to achieve the best signal for your specific analyte. These include:

  • Capillary Voltage: This voltage is applied to the ESI needle and is crucial for generating the spray.

  • Nebulizing and Drying Gas Flow Rates and Temperatures: These parameters affect the desolvation of the droplets in the ESI source.

• Analyte Concentration: High concentrations of the analyte can lead to ion suppression, where the ionization of the analyte of interest is reduced by the presence of other co-eluting species.

Caption: A simplified workflow for LC-MS analysis.

Section 3: Gas Chromatography (GC) and GC-MS Methods

While HPLC is more common, Gas Chromatography (GC) can be a viable alternative for the analysis of N-(pyridin-2-yl)pivalamide analogs, provided they are sufficiently volatile and thermally stable.

FAQ 3.1: Is GC a suitable technique for my N-(pyridin-2-yl)pivalamide analogs, and what are the potential challenges?

Answer:

The suitability of GC depends on the specific properties of your analogs.

• Volatility and Thermal Stability: The compound must be volatile enough to be vaporized in the GC inlet without decomposition. Amides can sometimes be challenging in this regard.[6]

• Derivatization: If the analogs have low volatility or contain active hydrogens (e.g., from a secondary amide), derivatization may be necessary to improve their chromatographic properties.

• Column Selection: A mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5MS), is often a good starting point for the analysis of a wide range of organic compounds, including amides.[7]

Table 2: Typical GC-MS Parameters for Amide Analysis

Parameter	Recommended Setting
Column	HP-5MS, 30 m x 0.25 mm, 0.25 µm
Carrier Gas	Helium at 1.0 mL/min
Inlet Temperature	250 °C
Oven Program	50 °C (1 min), then 10 °C/min to 280 °C (5 min)
MS Source Temp.	230 °C
MS Quad Temp.	150 °C

Section 4: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of newly synthesized N-(pyridin-2-yl)pivalamide analogs.

FAQ 4.1: How can I use NMR to confirm the structure of a new analog?

Answer:

A combination of 1D and 2D NMR experiments is typically required for complete structural assignment.

• ¹H NMR: Provides information about the number of different types of protons and their connectivity through spin-spin coupling. The chemical shifts of the pyridine protons are characteristic and can be used to confirm the substitution pattern.

• ¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

• 2D NMR:

  • COSY (Correlation Spectroscopy): Shows which protons are coupled to each other.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with the carbons to which they are directly attached.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together the carbon skeleton.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromtech.com [chromtech.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. m.youtube.com [m.youtube.com]
• 5. helixchrom.com [helixchrom.com]
• 6. researchgate.net [researchgate.net]
• 7. atlantis-press.com [atlantis-press.com]

Technical Support Center: Scale-Up Synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Welcome to the technical support resource for the scale-up synthesis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide. This guide is designed for researchers, process chemists, and drug development professionals to navigate the complexities of transitioning this synthesis from the bench to larger-scale production. We will move beyond simple procedural lists to explore the underlying chemical principles, offering field-tested insights to ensure a robust, safe, and efficient scale-up process.

Overview of the Synthetic Strategy

The synthesis of the target molecule is primarily achieved through the nucleophilic acyl substitution of 2-amino-5-(dimethoxymethyl)pyridine with pivaloyl chloride. This reaction, while straightforward on paper, presents several challenges during scale-up related to reaction control, impurity profiles, and product isolation.

The core transformation involves the formation of an amide bond between the nucleophilic amino group of the pyridine derivative and the electrophilic carbonyl carbon of pivaloyl chloride. A tertiary amine base, such as triethylamine (TEA) or pyridine itself, is crucial to neutralize the hydrochloric acid byproduct, which would otherwise protonate the starting amine and halt the reaction.[1]

Below is a general workflow for the synthesis.

Caption: General workflow for the synthesis of the target propionamide.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific issues that may arise during the synthesis, providing explanations and actionable solutions.

FAQ 1: Reaction Stalls / Incomplete Conversion

Question: My reaction seems to stop before all the 2-amino-5-(dimethoxymethyl)pyridine is consumed, even with excess pivaloyl chloride. What's happening?

Answer: This is a common issue often traced back to two primary causes: insufficient base or poor quality of the starting amine.

• Causality (Insufficient Base): The acylation reaction generates one equivalent of hydrochloric acid (HCl) for every equivalent of amide formed. This HCl will readily react with any available amine base. If there is not enough scavenger base (like triethylamine), the HCl will protonate the starting 2-aminopyridine. The resulting pyridinium salt is no longer nucleophilic, effectively preventing it from reacting with pivaloyl chloride and stalling the reaction.[1]

• Troubleshooting Steps:

  • Verify Base Stoichiometry: Ensure at least 1.1 to 1.2 equivalents of your scavenger base (e.g., triethylamine) are used relative to the pivaloyl chloride. This excess ensures that all generated HCl is neutralized.

  • Check Base Quality: Ensure the base is dry. The presence of water can hydrolyze the pivaloyl chloride.

  • Examine Starting Material: The 2-amino-5-(dimethoxymethyl)pyridine starting material may contain acidic impurities from its own synthesis, which will consume the base. Consider performing an acid-base titration on your starting material to quantify any acidic impurities or re-purifying it via a mild basic wash and recrystallization if its purity is below 98%.

FAQ 2: Formation of an Unexpected, Water-Soluble Impurity

Question: During the aqueous work-up, I'm losing a significant portion of my product to the aqueous layer. What is this impurity?

Answer: The most likely culprit is the hydrolysis of the dimethoxymethyl acetal group to the corresponding aldehyde. This is a critical consideration for this specific molecule.

• Causality (Acetal Instability): Acetals are stable to bases but are highly sensitive to acid. During work-up, if the aqueous phase becomes even slightly acidic (pH < 6), the dimethoxymethyl group can hydrolyze to the aldehyde and two equivalents of methanol. The resulting N-(5-formyl-pyridin-2-yl)-2,2-dimethyl-propionamide has different polarity and solubility, and may be more water-soluble or form emulsions, leading to yield loss. Standard work-ups for removing bases like pyridine often involve an acidic wash (e.g., dilute HCl or CuSO₄ solution), which is detrimental here.[2]

• Troubleshooting Steps:

  • Strict pH Control: During the quench and any subsequent washes, ensure the aqueous phase remains neutral or slightly basic (pH 7-8). Use a saturated solution of a mild base like sodium bicarbonate (NaHCO₃) for the initial quench instead of just water.

  • Avoid Acidic Washes: Do not use dilute HCl, citric acid, or copper sulfate washes to remove the tertiary amine base.

  • Alternative Work-up: To remove the triethylamine hydrochloride salt, multiple washes with deionized water or a brine solution are effective. The salt is highly water-soluble and will partition into the aqueous layer without requiring an acidic environment.

FAQ 3: The Reaction is Highly Exothermic and Difficult to Control on a Larger Scale.

Question: When scaling up, I'm observing a significant exotherm upon adding pivaloyl chloride, making temperature control difficult. How can I manage this?

Answer: The acylation of an amine with an acid chloride is a rapid and highly exothermic reaction.[3] While this is easily managed in a lab flask with an ice bath, it becomes a major safety and quality concern in a large reactor where the surface-area-to-volume ratio is much lower.

• Causality (Heat Generation vs. Dissipation): The rate of heat generation is proportional to the reaction volume (a cubic function), while the rate of heat dissipation is proportional to the reactor surface area (a square function). As you scale up, heat generation outpaces dissipation, leading to a rapid temperature increase. This can cause solvent to boil, increase pressure, and lead to the formation of thermal degradation impurities.

• Scale-Up Control Strategy:

  • Controlled Addition: Switch from a rapid, single-portion addition to a slow, controlled dropwise addition of the pivaloyl chloride. This allows the reactor's cooling system to remove the heat as it is generated.

  • Reverse Addition: Consider adding the 2-aminopyridine solution to the pivaloyl chloride solution. While less common, this can sometimes help maintain a more consistent temperature profile.

  • Use of a Co-solvent: Running the reaction in a more dilute solution can help, as the additional solvent acts as a heat sink.

  • Reactor Efficiency: Ensure your reactor's cooling jacket and overhead condenser are operating at maximum efficiency. For very large scales, internal cooling coils may be necessary.

FAQ 4: Difficulty in Product Crystallization and Oily Product Formation

Question: My final product often oils out or is very difficult to crystallize from the crude material. What can I do to improve this?

Answer: This issue usually points to impurities that are inhibiting the crystal lattice formation.

• Causality (Impurities): Even small amounts of structurally similar impurities or residual solvent can act as "crystal poisons." Potential impurities include:

  • Unreacted 2-amino-5-(dimethoxymethyl)pyridine.

  • The hydrolyzed aldehyde-containing byproduct.

  • Di-acylated product (if a more reactive aminopyridine were used, though less likely with the pivaloyl group).

  • Residual solvents like dichloromethane or toluene.

• Troubleshooting Steps:

  • Thorough Work-up: Ensure the work-up has effectively removed all water-soluble materials. A final brine wash can help break emulsions and remove dissolved water from the organic layer.

  • Solvent Selection for Crystallization: A systematic solvent screen is recommended. A good starting point is a solvent system where the product is soluble at elevated temperatures but poorly soluble at room temperature or below. Heptane/ethyl acetate or toluene/heptane mixtures are often effective for compounds of this type.

  • Purity Threshold: Ensure the crude material is of sufficient purity (>90-95%) before attempting crystallization.[4] If it is not, consider a rapid filtration through a plug of silica gel with a non-polar eluent to remove highly polar impurities before crystallization.

  • Seeding: If you have a small amount of pure, crystalline material from a previous batch, use it to seed the supersaturated solution. This provides a template for crystal growth and can dramatically improve crystallization success.

Key Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for both lab-scale and considerations for process scale-up.

Protocol 1: Lab-Scale Synthesis (Exemplary 10g Scale)

• Reactor Setup: To a 250 mL, 3-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 2-amino-5-(dimethoxymethyl)pyridine (10.0 g, 54.9 mmol, 1.0 eq.).

• Dissolution: Add anhydrous dichloromethane (100 mL) and triethylamine (TEA) (9.2 mL, 65.9 mmol, 1.2 eq.) and stir until all solids dissolve.

• Cooling: Cool the solution to 0-5 °C using an ice-water bath.

• Reagent Addition: Add pivaloyl chloride (7.4 mL, 60.4 mmol, 1.1 eq.) dropwise via a syringe over 20-30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Quench: Once the starting material is consumed, cool the reaction mixture back to 10-15 °C and slowly add 50 mL of saturated aqueous sodium bicarbonate solution.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 50 mL of deionized water, followed by 50 mL of saturated brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product, typically as a white to off-white solid or pale oil.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethyl acetate/heptane) to afford the pure product.

Scale-Up Parameter Considerations

The table below outlines key parameters to consider when scaling this process.

Parameter	Lab Scale (10g)	Pilot Scale (10kg)	Rationale for Change
Reagents
2-amino-5-(dimethoxymethyl)pyridine	1.0 eq	1.0 eq	Stoichiometry remains constant.
Pivaloyl Chloride	1.1 eq	1.05 - 1.1 eq	Tighter control on excess reagent to minimize waste and downstream impurities.
Triethylamine	1.2 eq	1.15 - 1.2 eq	Sufficient excess is still required to drive the reaction to completion.
Process Conditions
Solvent Volume	10 mL / g	8-10 mL / g	Maintain sufficient dilution for mixing and heat transfer, but avoid excessive volume.
Pivaloyl Chloride Addition Time	20-30 min	2-4 hours	Critical for managing the exotherm. Rate is dictated by reactor cooling capacity.
Reaction Temperature	0 °C to RT	5-15 °C	A slightly higher, but tightly controlled, temperature may be acceptable and improve kinetics.
Work-up Wash Volumes	5 volumes	2-3 volumes (x2)	Use more efficient, repeated washes with lower volumes to minimize waste streams.
Purification
Method	Recrystallization	Crystallization	Direct crystallization of the crude product is more economically viable than chromatography.
Isolation	Vacuum Filtration	Centrifugation	More efficient for separating large quantities of solid from the mother liquor.

Safety and Handling

• Pivaloyl Chloride: This reagent is corrosive, lachrymatory, and reacts violently with water.[3][5] Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves. Have a neutralizing agent (such as sodium bicarbonate) readily available in case of spills.

• Triethylamine: TEA is flammable and has a strong, unpleasant odor. It can cause skin and eye irritation. Handle in a fume hood and avoid inhalation.

• Dichloromethane (DCM): DCM is a volatile solvent and a suspected carcinogen. Use with adequate ventilation and appropriate PPE.

Visualizing Reaction Logic

The following diagram illustrates the critical role of the base in the acylation reaction.

Caption: Role of the base in neutralizing HCl to prevent amine protonation.

References

• Chem-Impex International. N-(5-Fluoro-pyridin-2-yl)-2,2-dimethyl-propionamide.[Link]

• PrepChem. Synthesis of 2-amino-5-methoxy pyridine.[Link]

• Google Patents.CN103570577A - Preparation method of N,N-dimethyl propionamide.

• El-Hiti, G. A., et al. (2015). Crystal structure of 2,2-dimethyl-N-(5-methylpyridin-2-yl)propanamide. Acta Crystallographica Section E: Crystallographic Communications, E71, o419–o420. [Link]

• ResearchGate. 5,5-Dimethyl-2,2-di(pyridin-2-yl)hexahydropyrimidine.[Link]

• ResearchGate. Synthesis and Structure of a Novel Substituted Benzothiazolyl-N-phenyl-2-pyridinecarbothioamide; Kinetics of Formation and Electrochemistry of Two of its Palladium Pincer Complexes.[Link]

• Google Patents.

• Movassaghi, M., & Hill, M. D. (2006). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. Organic Letters, 8(8), 1415–1418. [Link]

• ResearchGate. The reaction of acid chloride and chloroformate with pyridine.[Link]

• I.R.I.S. Design, Synthesis, and In Vitro, In Silico and In Cellulo Evaluation of New Pyrimidine and Pyridine Amide and Carbamate Derivatives as Multi-Functional Cholinesterase Inhibitors.[Link]

• ResearchGate. A Facile N-Monoalkylation of Aminopyridines.[Link]

• ResearchGate. The Catalytic Potential of Substituted Pyridines in Acylation Reactions: Theoretical Prediction and Experimental Validation.[Link]

• ResearchGate. Synthesis of 2-Amino-5-hydroxypyridine via Demethoxylation.[Link]

• ResearchGate. Generation of N-Acylpyridinium Ions from Pivaloyl Chloride and Pyridine Derivatives by Means of Silyl Triflates.[Link]

• Organic Syntheses. 3-aminopyridine.[Link]

• ScienceMadness. Pyridine use in benzoylation reax, why?[Link]

• ResearchGate. Can anyone help with the synthesis of a secondary amide from carboxylic acid?[Link]

• Google Patents.

• University of Rochester, Department of Chemistry. Workup: Amines.[Link]

• MDPI. Synthesis of Heteroaromatic Compounds.[Link]

• National Institutes of Health. N-Amino Pyridinium Salts in Organic Synthesis.[Link]

• Google Patents.US2456379A - 2-amino-5-methyl pyridine and process of making it.
• Google Patents.CN1304353C - Process for preparing chloro pivaloyl chloride.

• ResearchGate. t-Butyl Chloroformate.[Link]

• ACS Publications. Palladium(II)-Catalyzed Direct C7-Acyloxylation of Indoles.[Link]

• ResearchGate. What is the best work-up for acetic anhydride/pyradine acetylation?[Link]

• Ataman Kimya. PIVALOYL CHLORIDE.[Link]

• PubChem, National Institutes of Health. Tert-butyl Chloroformate.[Link]

• ACS Publications. Zn-Catalyzed tert-Butyl Nicotinate-Directed Amide Cleavage as a Biomimic of Metallo-Exopeptidase Activity.[Link]

• Reddit. Why is pyridine a nucleophilic catalyst?[Link]

• Google Patents.US20220024898A1 - Crystalline forms of 1-(1,2-dimethylpropyl)-n-ethyl-5-methyl-n-pyridazin-4-yl-pyrazole-4-carboxamide.

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• 5. CN1304353C - Process for preparing chloro pivaloyl chloride - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparative Analysis of N-(5-Fluoro-pyridin-2-yl)-2,2-dimethyl-propionamide and N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide: A Predictive Guide to Activity and Metabolism

Introduction

In medicinal chemistry, the strategic modification of a lead compound is a cornerstone of drug discovery, aimed at optimizing potency, selectivity, and pharmacokinetic properties. The N-(pyridin-2-yl)-2,2-dimethyl-propionamide scaffold is a common starting point in various research programs. This guide provides an in-depth, predictive comparison of two specific analogs based on a critical substitution at the 5-position of the pyridine ring: the replacement of a fluoro group with a dimethoxymethyl group.

While direct, head-to-head experimental data for these specific compounds is not extensively available in public literature, this guide will leverage established principles of medicinal chemistry and structure-activity relationships (SAR) to forecast their differential behavior. We will dissect the profound impact of these seemingly minor structural changes on physicochemical properties, metabolism, and potential biological activity, providing a framework for researchers to make informed decisions in their own drug development campaigns.

Part 1: Structural and Physicochemical Profile

The core structural difference lies in the C5 substituent of the pyridine ring. This position is critical as it can influence the electronic nature of the entire aromatic system and interact directly with target proteins.

Caption: Standard workflow for an in vitro metabolic stability assay.

**Protocol: Microsomal Stability Assay (Adapted from)[1][2][3]

• Reagent Preparation: Thaw pooled human liver microsomes (HLM) on ice. Prepare a 100 mM phosphate buffer (pH 7.4) and an NADPH-regenerating system.

• Incubation Mixture: In a 96-well plate, add buffer, HLM (final concentration ~0.5 mg/mL), and the test compound (final concentration 1 µM). Include positive controls (e.g., testosterone, midazolam) and a negative control incubation without NADPH.

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

• Reaction Initiation: Start the metabolic reaction by adding the NADPH cofactor to all wells except the negative control. This is Time 0 (T0).

• Time Course Sampling: At specified time points (e.g., 0, 5, 15, 30, 45 minutes), stop the reaction in designated wells by adding 2-3 volumes of ice-cold acetonitrile containing an analytical internal standard.

• Sample Processing: Once all time points are collected, centrifuge the plate to pellet the precipitated microsomal protein.

• Analysis: Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the amount of parent compound remaining relative to the T0 sample.

• Data Interpretation: Plot the natural log of the percent remaining parent compound versus time. The slope of this line is used to calculate the in vitro half-life (t½) and the intrinsic clearance (Clint), a measure of how efficiently the liver enzymes metabolize the compound.

[4]Expected Outcome:

• Fluoro-analog: Slow decline in parent compound concentration, indicating high metabolic stability (long t½, low Clint).

• Dimethoxymethyl-analog: Rapid disappearance of the parent compound, indicating low metabolic stability (short t½, high Clint). Analysis of the supernatant should also reveal the appearance of the aldehyde and carboxylic acid metabolites.

Conclusion

The substitution of a fluoro group with a dimethoxymethyl group at the C5 position of the N-(pyridin-2-yl)-2,2-dimethyl-propionamide scaffold creates two compounds with dramatically different predicted profiles.

• N-(5-Fluoro-pyridin-2-yl)-2,2-dimethyl-propionamide is predicted to be a metabolically robust, lipophilic molecule. Its development would follow a traditional path of optimizing for parent drug activity and pharmacokinetics. It represents a strategy for achieving a stable and potentially long-acting therapeutic.

• N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is predicted to be a metabolically labile compound that likely functions as a prodrug. Its primary active species may be its aldehyde metabolite, which introduces both opportunities for a unique mechanism of action and challenges related to reactivity and potential toxicity.

The selection between these two analogs is not a matter of which is "better," but which one aligns with the desired therapeutic objective. The fluoro-analog offers stability, while the dimethoxymethyl-analog offers a pathway to metabolic activation and rapid clearance. The experimental protocols outlined above provide a clear and efficient path to empirically validate these critical, design-driving predictions.

References

• Priya A, Mahesh Kumar N, Shachindra L Nargund. (2025). Fluorine in drug discovery: Role, design and case studies. Pharmacy Journal.
• O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry.
• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science.
• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Lang, R. W. (1994). Fluorine in drug design. Chimia.
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• protocols.io. (2024). Microsomal stability assay for human and mouse liver microsomes.
• Chem-Impex. (n.d.). N-(5-Fluoro-pyridin-2-yl)-2,2-dimethyl-propionamide.
• ResearchGate. (n.d.). Schematic illustration of the workflow for the logD7.4 assay.
• Lin, N. H., et al. (2001). Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3. Bioorganic & Medicinal Chemistry Letters.
• Fujimoto, H., et al. (2013). Direct Synthesis of Fluorinated Heteroarylether Bioisosteres.
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• Juniper Publishers. (2018). Lipophilicity (LogD7.4) of N-Aryl Benzo.
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• Macmillan Group - Princeton University. (2024).
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• Gillis, E. P., et al. (2015). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.
• MDPI. (2023).
• Patsnap Synapse. (2025). What is the importance of metabolic stability in drug design?.
• Di, L., & Kerns, E. H. (2003). Optimization of Metabolic Stability as a Goal of Modern Drug Design. Current Opinion in Chemical Biology.
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• Kumar, S., & S, S. K. (2021). Drug metabolic stability in early drug discovery to develop potential lead compounds. Drug Metabolism Reviews.
• Younis, Y., et al. (2013). Structure-activity-relationship studies around the 2-amino group and pyridine core of antimalarial 3,5-diarylaminopyridines lead to a novel series of pyrazine analogues with oral in vivo activity. Journal of Medicinal Chemistry.
• ResearchGate. (2021). Drug Metabolic Stability in Early Drug Discovery to Develop Potential Lead Compounds.
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A Comparative Guide to the Efficacy of N-(Pyridin-2-yl) Amide Derivatives as Kinase Inhibitors

In the landscape of modern drug discovery, the pyridine scaffold remains a cornerstone for the development of novel therapeutics, prized for its ability to form key hydrogen bonds and its presence in a multitude of FDA-approved drugs.[1][2][3] When coupled with an amide linkage, specifically forming N-(pyridin-2-yl) amide derivatives, this structural motif gives rise to a class of compounds with significant potential as kinase inhibitors.[4][5] This guide provides a comparative analysis of the efficacy of N-(pyridin-2-yl) amide derivatives, with a primary focus on their role as inhibitors of Apoptosis Signal-regulating Kinase 1 (ASK1), a critical component in stress-induced signaling pathways.[6]

We will dissect the structure-activity relationships (SAR) that govern their potency, provide detailed experimental protocols for their synthesis and evaluation, and explore the underlying mechanism of action, offering a comprehensive resource for researchers in medicinal chemistry and drug development.

Comparative Efficacy of N-(Pyridin-2-yl) Urea Derivatives as ASK1 Inhibitors

Apoptosis signal-regulating kinase 1 (ASK1) is a key member of the mitogen-activated protein kinase (MAPK) cascades and has been identified as a promising therapeutic target for diseases involving inflammation, neurodegeneration, and cardiovascular disorders.[6] A recent study has detailed the discovery of novel N-(pyridin-2-yl) urea derivatives with potent ASK1 inhibitory activity. The efficacy of these compounds, particularly in comparison to the known clinical inhibitor Selonsertib, provides a compelling case study.[6]

The data below summarizes the in vitro inhibitory activity (IC50) of a series of synthesized N-(pyridin-2-yl) urea derivatives against the ASK1 protein. The variation in substituents on the urea and pyridine moieties allows for a clear analysis of structure-activity relationships.

Compound ID	R1 Group	R2 Group	ASK1 IC50 (nM)[6]
Selonsertib	-	-	19 ± 1.2
1	H	Pyrrolidine	15.6 ± 1.1
2	5-F	Indoline	1.55 ± 0.27
3	6-F	Indoline	2.5 ± 0.3
4	5-Cl	Indoline	2.1 ± 0.2
5	6-Cl	Indoline	3.2 ± 0.4
6	5-F	5-Fluoroindoline	1.8 ± 0.2
Table 1: Comparative efficacy of N-(pyridin-2-yl) urea derivatives as ASK1 inhibitors.

From this data, several key insights emerge:

• Superior Potency: Several of the novel derivatives, notably compounds 2 , 4 , and 6 , exhibit significantly lower IC50 values than Selonsertib, indicating higher potency. Compound 2 is over 12 times more potent than the clinical inhibitor.[6]

• Impact of the Amine Moiety: The replacement of the smaller pyrrolidine ring (Compound 1 ) with a larger indoline ring (Compounds 2-6 ) dramatically increases inhibitory activity. This suggests the indoline ring achieves a more optimal fit within the kinase's binding pocket.[6]

• Influence of Pyridine Substitution: Halogen substitution on the pyridine ring influences potency. A fluorine atom at the 5-position of the pyridine ring (Compound 2 ) provides the highest activity. Shifting the fluorine to the 6-position (Compound 3 ) or replacing it with chlorine (Compounds 4 and 5 ) results in a slight decrease in potency, though the compounds remain highly active.[6]

Structure-Activity Relationship (SAR) and Design Rationale

The development of these potent ASK1 inhibitors was guided by a clear structure-activity relationship. The core scaffold consists of a substituted pyridine ring linked via a urea moiety to a cyclic amine.

Caption: Structure-Activity Relationship (SAR) logic for N-(pyridin-2-yl) urea derivatives.

The bulky tert-butyl group characteristic of pivalamides is a specific instance of a carboxamide modification. While not present in the urea derivatives shown, its inclusion is a common strategy in medicinal chemistry to enhance metabolic stability and influence molecular packing due to its steric bulk.[7] In the context of kinase inhibition, such a group could be used to probe specific hydrophobic pockets within the ATP-binding site.

Experimental Methodologies

Reproducibility and validation are paramount in scientific research. The following protocols are based on established methodologies for the synthesis and evaluation of N-(pyridin-2-yl) amide derivatives.[6]

General Synthesis Protocol for N-(Pyridin-2-yl) Urea Derivatives

This protocol outlines the synthesis of compound 2 (5-Fluoro-N-(indolin-1-yl)pyridin-2-amine urea) as a representative example.

Rationale: This is a two-step process. The first step creates a reactive intermediate (phenyl carbamate) from the aminopyridine. The second step couples this intermediate with the desired amine (indoline) to form the final urea product. This is a common and efficient method for urea synthesis.

Step-by-Step Protocol:

• Activation of Aminopyridine:

  • Dissolve 2-amino-5-fluoropyridine (1.0 eq) in anhydrous Dichloromethane (DCM) under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add triphosgene (0.4 eq) portion-wise, ensuring the temperature remains below 5 °C.

  • Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4 hours.

  • The formation of the isocyanate intermediate is typically monitored by Thin Layer Chromatography (TLC).

• Urea Formation:

  • In a separate flask, dissolve indoline (1.2 eq) and triethylamine (TEA) (1.5 eq) in anhydrous DCM.

  • Cool this solution to 0 °C.

  • Slowly add the isocyanate solution from Step 1 to the indoline solution.

  • Allow the reaction to stir at room temperature overnight.

• Work-up and Purification:

  • Quench the reaction with the addition of water.

  • Separate the organic layer, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure compound 2 .

  • Confirm the structure using ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro ASK1 Kinase Inhibition Assay

Rationale: This assay measures the ability of a compound to inhibit the phosphorylation of a substrate by the ASK1 enzyme. The amount of ATP consumed is quantified using a luminescent readout, where a lower signal indicates higher enzyme inhibition. Positive (no inhibitor) and negative (no enzyme) controls are essential for data validation.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO). Create a series of dilutions in assay buffer to achieve final desired concentrations.

  • Prepare assay buffer containing recombinant human ASK1 enzyme and its specific substrate (e.g., a generic kinase substrate like myelin basic protein or a specific peptide).

  • Prepare an ATP solution at a concentration near the Km for ASK1.

• Assay Execution:

  • Add 5 µL of the diluted test compound to the wells of a 384-well plate.

  • Add 10 µL of the enzyme/substrate mix to each well.

  • Incubate for 10 minutes at room temperature to allow the compound to bind to the enzyme.

  • Initiate the kinase reaction by adding 5 µL of the ATP solution.

  • Incubate the plate at 30 °C for 1 hour.

• Signal Detection:

  • Stop the reaction and detect the remaining ATP by adding 20 µL of a commercial kinase luminescence detection reagent (e.g., Kinase-Glo®).

  • Incubate for 10 minutes at room temperature to allow the luminescent signal to stabilize.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Mechanism of Action: ASK1 Signaling Pathway

N-(pyridin-2-yl) urea derivatives act as ATP-competitive inhibitors. They bind to the ATP-binding pocket of the ASK1 kinase domain, preventing the binding of ATP and subsequent phosphorylation of downstream targets like MKK4/7 and MKK3/6. This effectively blocks the propagation of the stress signal.

Caption: Inhibition of the ASK1 signaling pathway by N-(pyridin-2-yl) urea derivatives.

Conclusion and Future Directions

The N-(pyridin-2-yl) amide scaffold is a highly versatile and privileged structure in the design of kinase inhibitors. The comparative analysis of N-(pyridin-2-yl) urea derivatives targeting ASK1 demonstrates that significant gains in potency can be achieved through systematic structural modifications. The indoline-containing compound 2 , with its 5-fluoro-pyridine substitution, stands out as a highly potent lead compound, far exceeding the activity of the clinical candidate Selonsertib in vitro.[6]

Future research should focus on optimizing the pharmacokinetic properties of these potent inhibitors to ensure adequate drug exposure in vivo. Furthermore, exploring substitutions with different electronic and steric properties on both the pyridine and the cyclic amine moieties could lead to the discovery of compounds with even greater efficacy and selectivity. The principles and protocols outlined in this guide provide a solid framework for advancing the development of this promising class of therapeutic agents.

References

A comprehensive list of all sources cited within this guide is provided below for verification and further reading.

• Yu, Y., Han, Y., Zhang, F., Gao, Z., Zhu, T., Dong, S., & Ma, M. (2020). Design, Synthesis, and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors. Journal of Medicinal Chemistry, 63(9), 3028–3046. [Link]

• Wang, W., Li, C., Chen, Z., Zhang, J., Ma, L., Tian, Y., Ma, Y., Guo, L., Wang, X., & Ye, J. (2022). Novel diosgenin–amino acid–benzoic acid mustard trihybrids exert antitumor effects via cell cycle arrest and apoptosis. The Journal of Steroid Biochemistry and Molecular Biology, 216, 106038. [Link]

• Saleh, N. M., & Abdel-Rahman, A. A.-H. (2021). Pyridine‐derived VEGFR‐2 inhibitors: Rational design, synthesis, anticancer evaluations, in silico ADMET profile, and molecular docking. Archiv der Pharmazie, 354(6), e2000445. [Link]

• García-Morales, L., et al. (2024). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. International Journal of Molecular Sciences, 25(14), 7640. [Link]

• Zhang, Y., et al. (2025). Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein–Ligand Binding Free Energy Calculations. International Journal of Molecular Sciences, 26(4), 2245. [Link]

• Li, J., et al. (2024). Discovery of Pyridine-2-Carboxamides Derivatives as Potent and Selective HPK1 Inhibitors for the Treatment of Cancer. Journal of Medicinal Chemistry, 67(23), 19563–19581. [Link]

• Li, X., et al. (2020). Pyridopyrimidinone Derivatives as Potent and Selective c-Jun N-Terminal Kinase (JNK) Inhibitors. ACS Medicinal Chemistry Letters, 11(4), 478–484. [Link]

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• 7. Discovery, Optimization, and Evaluation of Novel Pyridin-2(1 H)-one Analogues as Potent TRK Inhibitors for Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Mechanistic Validation of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide as a Novel Kinase Inhibitor

This guide provides a comprehensive framework for the mechanistic validation of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, a novel small molecule with therapeutic potential. We will operate under the working hypothesis that this compound, hereafter referred to as Compound A , functions as an inhibitor of the p38 mitogen-activated protein kinase alpha (p38 MAPKα), a key regulator of inflammatory signaling pathways.

To establish a robust and comparative validation process, we will benchmark the performance of Compound A against a well-characterized, commercially available p38 MAPKα inhibitor, SB203580 . This document will detail the necessary experimental workflows, from initial biochemical confirmation to cellular target engagement and selectivity profiling, providing researchers with the tools to rigorously assess the mechanism of action of this novel compound.

Part 1: Foundational Biochemical Validation: Direct Target Inhibition

The initial and most critical step is to ascertain whether Compound A directly interacts with and inhibits the enzymatic activity of its putative target, p38 MAPKα. An in vitro kinase assay is the gold standard for this purpose.

In Vitro Kinase Assay: Measuring Direct Enzymatic Inhibition

This assay quantifies the ability of Compound A to inhibit the phosphorylation of a specific substrate by purified p38 MAPKα. A common method utilizes a fluorescence-based readout.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of Compound A and SB203580 (positive control) in 100% DMSO.

  • Prepare a reaction buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 0.01% BSA).

  • Dilute recombinant human p38 MAPKα enzyme and a suitable substrate (e.g., ATF2 peptide) in the reaction buffer.

  • Prepare a solution of ATP at a concentration close to its Km for p38 MAPKα to ensure competitive inhibition can be accurately assessed.

• Assay Procedure:

  • In a 384-well plate, add 2.5 µL of serially diluted Compound A or SB203580.

  • Add 2.5 µL of the p38 MAPKα enzyme solution and incubate for 15 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding 5 µL of the ATP/substrate mixture.

  • Allow the reaction to proceed for 60 minutes at 30°C.

  • Terminate the reaction and detect the amount of phosphorylated substrate using a suitable method, such as a fluorescence resonance energy transfer (FRET) based kit.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to a DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Expected Data and Comparative Analysis:

Compound	IC₅₀ for p38 MAPKα (nM)	Hill Slope
Compound A	Hypothetical Value: 25 nM	-1.1
SB203580	50 nM	-1.0

This table will provide a direct comparison of the potency of Compound A and the reference inhibitor. A lower IC₅₀ value for Compound A would suggest it is a more potent inhibitor in this biochemical assay.

Part 2: Cellular Validation: Target Engagement and Pathway Modulation

Demonstrating that Compound A can inhibit p38 MAPKα in a purified system is essential, but it is equally important to confirm that it can engage its target within the complex environment of a living cell and modulate its downstream signaling.

Cellular Target Engagement: The Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful technique to verify direct binding of a compound to its target protein in cells or tissue lysates. The principle is that a ligand-bound protein is stabilized against thermal denaturation.

Experimental Protocol:

• Cell Treatment:

  • Culture a relevant cell line (e.g., THP-1 monocytes) to 80% confluency.

  • Treat cells with varying concentrations of Compound A or SB203580 for 1 hour. A vehicle control (DMSO) must be included.

• Thermal Challenge:

  • Harvest the cells and resuspend in PBS supplemented with protease inhibitors.

  • Divide the cell suspension into aliquots for each temperature point.

  • Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by immediate cooling on ice.

• Protein Extraction and Analysis:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction (containing non-denatured protein) from the precipitated fraction by centrifugation.

  • Analyze the amount of soluble p38 MAPKα in the supernatant by Western blotting or an ELISA-based method.

• Data Analysis:

  • For each compound concentration, plot the amount of soluble p38 MAPKα against the temperature.

  • The temperature at which 50% of the protein is denatured (Tₘ) will be determined. A shift in Tₘ in the presence of Compound A indicates target engagement.

Expected Data and Comparative Analysis:

Compound	Concentration	Thermal Shift (ΔTₘ)
Compound A	1 µM	Hypothetical Value: +4.2°C
SB203580	1 µM	+3.5°C

A significant positive thermal shift for Compound A would provide strong evidence of direct binding to p38 MAPKα in a cellular context.

Downstream Pathway Analysis: Phosphorylation of MK2

p38 MAPKα phosphorylates and activates MAPK-activated protein kinase 2 (MK2). Therefore, a hallmark of cellular p38 MAPKα inhibition is a decrease in the phosphorylation of MK2.

Experimental Protocol:

• Cell Stimulation and Lysis:

  • Seed a suitable cell line (e.g., HeLa or U937) in a 6-well plate.

  • Pre-treat the cells with various concentrations of Compound A or SB203580 for 1 hour.

  • Stimulate the p38 MAPK pathway with a known activator, such as anisomycin or lipopolysaccharide (LPS), for 30 minutes.

  • Lyse the cells in a buffer containing phosphatase and protease inhibitors.

• Western Blotting:

  • Determine the protein concentration of each lysate.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies specific for phosphorylated MK2 (p-MK2) and total MK2. A loading control, such as GAPDH or β-actin, should also be used.

  • Incubate with the appropriate secondary antibodies and visualize the protein bands using a chemiluminescence detection system.

• Data Analysis:

  • Quantify the band intensities for p-MK2 and total MK2.

  • Normalize the p-MK2 signal to the total MK2 signal for each sample.

  • Calculate the percent inhibition of MK2 phosphorylation for each compound concentration relative to the stimulated, vehicle-treated control.

  • Determine the cellular IC₅₀ for the inhibition of MK2 phosphorylation.

Expected Data and Comparative Analysis:

Compound	Cellular IC₅₀ for p-MK2 Inhibition (nM)
Compound A	Hypothetical Value: 150 nM
SB203580	200 nM

A potent inhibition of MK2 phosphorylation by Compound A in a cellular context would strongly support its on-target activity.

Part 3: Selectivity and Off-Target Profiling

A crucial aspect of characterizing a novel inhibitor is to assess its selectivity. A highly selective compound is generally preferred as it is less likely to cause off-target effects.

Kinome-Wide Selectivity Profiling

This is typically performed as a fee-for-service by specialized contract research organizations (CROs). The compound is screened against a large panel of purified kinases (e.g., the 468-kinase panel at Eurofins DiscoverX).

Experimental Procedure (General Overview):

• Compound A is tested at a fixed concentration (e.g., 1 µM) against a panel of several hundred kinases.

• The percent inhibition of each kinase is determined.

• "Hits" are defined as kinases that are inhibited by more than a certain threshold (e.g., >50% or >75%).

Data Presentation and Comparative Analysis:

The results are often visualized as a "kinetree" diagram, where inhibited kinases are highlighted. A more selective compound will show fewer off-target hits.

Example Data Summary:

Compound	Number of Kinases Inhibited >75% at 1 µM (out of 468)	Key Off-Targets
Compound A	Hypothetical Value: 3	p38β, JNK1
SB203580	5	p38β, p38γ, JNK2, JNK3

This analysis will provide a clear comparison of the selectivity profiles of Compound A and SB203580, which is critical for predicting potential side effects and for guiding further lead optimization.

Part 4: Visualizing the Validation Workflow and Signaling Pathway

Diagram 1: Experimental Workflow for Mechanism of Action Validation

Caption: A stepwise workflow for the validation of Compound A's mechanism of action.

Diagram 2: The p38 MAPK Signaling Pathway and Points of Inhibition

A Researcher's Guide to the Structure-Activity Relationship of N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamides

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamide derivatives. Designed for researchers, medicinal chemists, and drug development professionals, this document synthesizes current understanding and provides actionable experimental protocols to facilitate the exploration of this promising chemical scaffold.

Introduction: The N-(pyridin-2-yl)-2,2-dimethyl-propionamide Scaffold

The N-(pyridin-2-yl)-2,2-dimethyl-propionamide core represents a versatile scaffold in medicinal chemistry. The pyridine ring is a common feature in many FDA-approved drugs, valued for its ability to engage in various biological interactions and its favorable physicochemical properties. The propionamide moiety, particularly with the bulky tert-butyl group, can influence ligand-receptor interactions and metabolic stability. The 5-position of the pyridine ring is a key vector for chemical modification, allowing for the systematic exploration of how different substituents impact biological activity.

Pyridine derivatives have demonstrated a wide array of biological activities, including but not limited to anticancer, anti-inflammatory, and neurological effects.[1][2] The strategic modification of the 5-position on the pyridine ring of the N-(pyridin-2-yl)-2,2-dimethyl-propionamide scaffold allows for the fine-tuning of its pharmacological profile, making SAR studies in this area particularly valuable.

Structure-Activity Relationship (SAR) Insights

While a comprehensive quantitative SAR dataset for a large series of N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamide analogs is not extensively published in a single source, we can infer key relationships from existing literature on related pyridine derivatives. The following sections outline the anticipated impact of various substituents at the 5-position on the biological activity of this scaffold.

Impact of Electronic Effects

The electronic nature of the substituent at the 5-position can significantly influence the electron density of the pyridine ring, thereby affecting its ability to form hydrogen bonds or engage in pi-stacking interactions with biological targets.

• Electron-donating groups (EDGs): Substituents like methoxy (-OCH3) and hydroxyl (-OH) can increase the electron density of the pyridine ring, potentially enhancing interactions with electron-deficient pockets in a receptor. The presence of such groups has been associated with enhanced antiproliferative activity in some pyridine-containing compounds.[2]

• Electron-withdrawing groups (EWGs): Halogens (e.g., -F, -Cl, -Br) and nitro groups (-NO2) decrease the electron density of the pyridine ring. A fluorine substituent, as seen in N-(5-fluoro-pyridin-2-yl)-2,2-dimethyl-propionamide, is a common modification in medicinal chemistry to improve metabolic stability and binding affinity.[3]

Steric Considerations and Lipophilicity

The size, shape, and lipophilicity of the 5-substituent are critical determinants of binding affinity and selectivity.

• Small, polar groups: Substituents like hydroxyl (-OH) can introduce hydrogen bonding capabilities, which may be crucial for target engagement.

• Halogens: The introduction of halogens can modulate lipophilicity and may lead to specific halogen bonding interactions with the target protein. However, increasing the size of the halogen (from F to I) can also introduce steric hindrance.

• Bulky and Aromatic Groups: The introduction of larger, aromatic, or heteroaromatic rings at the 5-position can lead to significant increases in affinity through additional van der Waals or pi-stacking interactions. However, excessive bulk can also lead to a loss of activity due to steric clashes within the binding site.

Comparative Overview of 5-Substituents

The following table summarizes the potential impact of different substituents at the 5-position based on general principles of medicinal chemistry and data from related pyridine series. This table is intended as a guide for designing new analogs for synthesis and testing.

Substituent (R)	Predicted Impact on Activity	Rationale	Relevant Biological Contexts
-H	Baseline	Unsubstituted parent compound for comparison.	General screening
-CH3	Potential for increased lipophilicity and van der Waals interactions.	Small, lipophilic group.	General screening
-F	May enhance metabolic stability and binding affinity.[3]	Bioisostere for -H, can participate in favorable interactions.	Neurological disorders, enzyme inhibition[3]
-Cl, -Br	Increased lipophilicity, potential for halogen bonding.	Larger halogens can introduce steric bulk.	Anticancer, Antimicrobial
-OH	Introduces hydrogen bonding potential, may increase polarity.[4]	Can act as a hydrogen bond donor and acceptor.	Kinase inhibition, general biological screening
-OCH3	Increases electron density, potential for hydrogen bonding.[5]	Can act as a hydrogen bond acceptor.	Anticancer, various receptor modulation
-NO2	Strong electron-withdrawing group, potential for specific interactions.	Can act as a hydrogen bond acceptor.	Anticancer, antimicrobial
-NH2	Introduces hydrogen bonding potential, can be a key pharmacophoric feature.	Can act as a hydrogen bond donor.	Kinase inhibition
-Aryl/Heteroaryl	Potential for significant increase in affinity via pi-stacking and hydrophobic interactions.	Introduces significant bulk and lipophilicity.	Kinase inhibition, nAChR modulation

Experimental Protocols for Biological Evaluation

To facilitate the systematic evaluation of novel N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamide analogs, this section provides detailed, step-by-step protocols for key in vitro assays.

General Synthesis Workflow

The synthesis of N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamide derivatives typically involves the acylation of a 5-substituted-2-aminopyridine with pivaloyl chloride or a related acylating agent.

Caption: General synthesis scheme for N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamides.

In Vitro Cytotoxicity Screening (MTT Assay)

This protocol is designed to assess the antiproliferative activity of the synthesized compounds against various cancer cell lines.

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Protocol:

• Cell Seeding: Plate cells in a 96-well flat-bottomed microplate at a density of 5,000-10,000 cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Serially dilute the stock solution with culture medium to achieve the desired final concentrations. The final DMSO concentration in the wells should not exceed 0.5%.

• Cell Treatment: Remove the culture medium from the wells and add 100 µL of the compound dilutions. Include wells with vehicle (DMSO) as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine the IC50 value (the concentration of compound that inhibits cell growth by 50%) by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro Kinase Inhibition Assay (e.g., GSK-3β)

This protocol is for determining the inhibitory activity of compounds against a specific kinase, such as Glycogen Synthase Kinase-3β (GSK-3β).

Caption: General workflow for an in vitro kinase inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation: Prepare solutions of the kinase (e.g., recombinant human GSK-3β), a suitable substrate peptide, ATP, and the test compounds in a kinase assay buffer.

• Reaction Setup: In a 384-well plate, add the kinase and varying concentrations of the test compound. Include a "no inhibitor" control (vehicle) and a "no enzyme" control.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of the substrate and ATP. The final ATP concentration should be close to its Km value for the kinase.

• Incubation: Incubate the plate at 30°C for 30-60 minutes. The incubation time should be within the linear range of the reaction.

• Signal Detection: Stop the reaction and detect the kinase activity. A common method is to measure the amount of ADP produced using a commercial kit such as ADP-Glo™. This involves adding a reagent to stop the kinase reaction and deplete the remaining ATP, followed by the addition of a detection reagent that converts ADP to ATP and generates a luminescent signal.

• Luminescence Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percentage of kinase inhibition relative to the "no inhibitor" control. Determine the IC50 value by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Nicotinic Acetylcholine Receptor (nAChR) Modulation Assay

This protocol outlines a method to assess the modulatory effects of compounds on nAChR subtypes, which can be either agonistic or antagonistic.

Caption: Workflow for assessing nAChR modulation.

Step-by-Step Protocol:

• Cell Culture: Use a cell line stably expressing the human nAChR subtype of interest (e.g., α7 or α4β2).

• Assay Preparation: Plate the cells in a 96- or 384-well plate and load them with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) or a membrane potential-sensitive dye.

• Agonist Mode: To test for agonist activity, add serial dilutions of the test compounds to the cells and measure the change in fluorescence, which corresponds to ion channel opening and subsequent changes in intracellular calcium or membrane potential.

• Antagonist Mode: To test for antagonist activity, pre-incubate the cells with serial dilutions of the test compounds for a defined period. Then, add a known nAChR agonist (e.g., acetylcholine or nicotine) at a concentration that elicits a submaximal response (e.g., EC80). Measure the change in fluorescence.

• Signal Detection: Use a fluorescence plate reader to measure the fluorescence intensity before and after the addition of compounds.

• Data Analysis: For agonist activity, calculate the EC50 value (the concentration of compound that produces 50% of the maximal response). For antagonist activity, calculate the IC50 value (the concentration of compound that inhibits the agonist-induced response by 50%).

Conclusion

The N-(5-substituted-pyridin-2-yl)-2,2-dimethyl-propionamide scaffold holds significant potential for the development of novel therapeutic agents. A systematic approach to SAR studies, guided by the principles outlined in this guide and supported by robust in vitro testing, is crucial for unlocking the full potential of this chemical series. The provided experimental protocols offer a solid foundation for researchers to synthesize and evaluate new analogs, thereby contributing to the advancement of drug discovery in various therapeutic areas.

References

• Valle-Rodríguez, A.-L.; Argüelles-Morales, M.; Ledesma-Pingarrón, M.-A.; Pérez-Vásquez, M.; Gómez-Flores, M.L. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Molecules2023 , 28, 14. [Link]

• Cheng, C.; Zhou, M.; Zhang, P.; Qian, W.; Chen, L.; Chen, G. Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. Pharmaceuticals2022 , 15, 599. [Link]

• Valle-Rodríguez, A.-L.; Argüelles-Morales, M.; Ledesma-Pingarrón, M.-A.; Pérez-Vásquez, M.; Gómez-Flores, M.L. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Int. J. Mol. Sci.2024 , 25, 7640. [Link]

• Gadaleta, D.; Granchi, C.; Tuccinardi, T.; Minutolo, F. Advances in small molecule selective ligands for heteromeric nicotinic acetylcholine receptors. Pharmacol. Res.2023 , 194, 106830. [Link]

• Aliabadi, A.; Mohammadi-Farani, A.; Roodabeh, S.; Ahmadi, F. Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iran. J. Pharm. Res.2017 , 16, 165-172. [Link]

• Amerigo Scientific. N-(5-Methoxy-pyridin-2-yl)-2,2-dimethyl-propionamide. [Link]

• PubChem. N-(5-formyl-pyridin-2-yl)-2,2-dimethyl-propionamide. [Link]

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A Comparative Analysis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide as a Putative Enzyme Inhibitor

A Guide for Researchers in Drug Discovery and Development

This document will serve as a comprehensive roadmap for researchers, outlining the scientific rationale, comparative benchmarks, and detailed experimental protocols necessary to validate this hypothesis and characterize the compound's inhibitory profile.

Introduction: The Therapeutic Promise of 11β-HSD1 Inhibition

11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) is a critical enzyme in the glucocorticoid signaling pathway. It catalyzes the conversion of inactive cortisone to active cortisol in key metabolic tissues, including the liver, adipose tissue, and brain. Overexpression of 11β-HSD1 is implicated in a range of metabolic disorders, making it a prime therapeutic target.

Caption: Simplified signaling pathway of 11β-HSD1.

By inhibiting 11β-HSD1, the localized production of cortisol is reduced, which can ameliorate the downstream pathological effects. This has led to the active development of 11β-HSD1 inhibitors for the treatment of type 2 diabetes, obesity, and metabolic syndrome.

The Scientific Rationale: Why Investigate N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide?

The core structure of our compound of interest is a picolinamide (a pyridine-2-carboxamide). Extensive research has demonstrated that this scaffold is a viable starting point for the development of potent 11β-HSD1 inhibitors. A key publication in this area describes the synthesis and evaluation of a series of 6-substituted picolinamide derivatives with significant inhibitory activity against 11β-HSD1[1].

The structural similarities between our target compound and these known inhibitors provide a strong basis for our hypothesis. The N-(pyridin-2-yl) amide linkage is a common feature, and while the substitutions differ, the fundamental scaffold is present.

Comparative Benchmarking: Known Inhibitors of 11β-HSD1

To provide a robust comparative context, we have selected two well-characterized 11β-HSD1 inhibitors.

• Compound 25 (from Lee et al., 2015): A highly potent and metabolically stable picolinamide derivative, representing a direct structural and class comparator.[1]

• Carbenoxolone: A non-selective, first-generation 11β-HSD inhibitor. While it lacks specificity, it serves as a historical and mechanistic benchmark.

Compound	Structure	Class	Reported IC50 (nM) for human 11β-HSD1
N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide		Picolinamide (putative)	To Be Determined
Compound 25 (Lee et al., 2015)		Picolinamide	13
Carbenoxolone		Glycyrrhetinic acid derivative	~20-50 (varies by assay)

Experimental Protocol: In Vitro Inhibition Assay for Human 11β-HSD1

The following protocol outlines a robust, self-validating system for determining the half-maximal inhibitory concentration (IC50) of a test compound against human 11β-HSD1.

Principle

This is a scintillation proximity assay (SPA) that measures the conversion of 3H-cortisone to 3H-cortisol by recombinant human 11β-HSD1. The produced 3H-cortisol is captured by a specific antibody coupled to SPA beads, bringing it into close enough proximity to the scintillant within the bead to generate a light signal. An inhibitor will reduce the amount of 3H-cortisol produced, leading to a decrease in the signal.

Materials

• Recombinant human 11β-HSD1

• [3H]-Cortisone

• NADPH

• Anti-cortisol monoclonal antibody

• Protein A-coated SPA beads

• Assay buffer (e.g., Tris-HCl with EDTA and NaCl)

• Test compound (N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide)

• Reference inhibitors (Compound 25, Carbenoxolone)

• 96-well microplates

• Microplate scintillation counter

Workflow Diagram

Caption: Experimental workflow for 11β-HSD1 inhibition assay.

Step-by-Step Procedure

• Compound Preparation: Prepare a stock solution of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide and the reference inhibitors in DMSO. Perform a serial dilution to create a range of concentrations for IC50 determination (e.g., from 100 µM to 1 pM).

• Assay Plate Setup: To the wells of a 96-well microplate, add the assay buffer, NADPH, and [3H]-Cortisone.

• Inhibitor Addition: Add the serially diluted test compound and reference inhibitors to the appropriate wells. Include control wells with DMSO only (for 100% activity) and wells without enzyme (for background).

• Enzyme Reaction: Initiate the enzymatic reaction by adding the recombinant human 11β-HSD1 to all wells except the background controls.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 60 minutes) to allow for the enzymatic conversion.

• Detection: Terminate the reaction by adding the anti-cortisol antibody and the Protein A-coated SPA beads. This mixture will specifically bind the [3H]-cortisol produced.

• Signal Generation: Incubate the plate for a further period (e.g., 2 hours) at room temperature to allow the beads to settle and for the antibody-cortisol complex to bind to the beads.

• Measurement: Read the plate on a microplate scintillation counter to measure the light emitted from the SPA beads.

• Data Analysis:

  • Subtract the background reading from all other readings.

  • Calculate the percent inhibition for each concentration of the test compound relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Directions

This guide provides a structured and scientifically rigorous framework for the initial characterization of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide as a potential 11β-HSD1 inhibitor. By following the outlined experimental protocol and using the suggested benchmarks for comparison, researchers can generate the necessary data to validate or refute the guiding hypothesis.

Should the compound demonstrate potent inhibitory activity, subsequent studies should focus on:

• Selectivity profiling: Assessing the inhibitory activity against other related enzymes (e.g., 11β-HSD2) to determine its specificity.

• Enzyme kinetics: Determining the mechanism of inhibition (e.g., competitive, non-competitive).

• Cell-based assays: Evaluating the compound's efficacy in a more physiologically relevant context.

• In vivo studies: Assessing the pharmacokinetic and pharmacodynamic properties in animal models of metabolic disease.

The exploration of novel chemical scaffolds is paramount to advancing therapeutic interventions for metabolic diseases. This comparative guide serves as the first step in potentially identifying a new class of 11β-HSD1 inhibitors.

References

• Lee, J. H., et al. (2015). Synthesis and biological evaluation of picolinamides as potent inhibitors of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). Bioorganic & Medicinal Chemistry Letters, 25(2), 319-323. [Link][1]

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biological evaluation of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide against a panel of kinases

A Strategic Guide to the Kinase Profiling of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

This guide provides a comprehensive framework for the initial biological evaluation of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, a novel chemical entity, against a diverse panel of protein kinases. Given the absence of published data for this specific molecule, this document serves as a strategic protocol, outlining the causal logic behind experimental design, the selection of robust assay platforms, and the rigorous interpretation of potential outcomes. Our objective is to equip researchers and drug development professionals with a self-validating methodology to thoroughly characterize the compound's potency and selectivity, thereby determining its potential as a kinase inhibitor lead.

Introduction: The Rationale for Kinase Profiling

Protein kinases are a critical class of enzymes that regulate a vast array of cellular processes. Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them one of the most important target families for drug discovery. The compound of interest, N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (hereafter referred to as "Test Compound"), features a substituted pyridine core, a scaffold present in numerous FDA-approved kinase inhibitors. This structural motif suggests a potential for ATP-competitive inhibition, warranting a thorough investigation of its activity across the human kinome.

The success of a kinase inhibitor in a therapeutic context depends not only on its high potency against the intended target but also on its selectivity against other kinases.[1][2] Off-target inhibition can lead to toxicity or other undesirable side effects.[3] Therefore, early-stage, broad-based kinase profiling is an indispensable step in the drug discovery process.[4] It provides a comprehensive view of a compound's interaction landscape, enabling informed decisions for lead optimization and downstream development.[2] This guide details a proposed workflow to generate a high-quality, interpretable dataset for our Test Compound.

Experimental Design: A Multi-faceted Approach to Characterization

To build a robust and comparative dataset, our experimental design is anchored by three key pillars: a strategically selected kinase panel, a set of well-characterized reference inhibitors, and the use of orthogonal, high-performance assay platforms.

Kinase Panel Selection

A comprehensive assessment of selectivity requires screening against a panel that represents the diversity of the human kinome.[5] For this initial evaluation, we propose the Eurofins Discovery KINOMEscan® scanELECT® panel , which allows for a customized selection from over 468 kinases.[6] A representative panel of 96 kinases, covering major branches of the kinome tree (e.g., TK, TKL, STE, CK1, AGC, CAMK, CMGC), will be selected to provide a broad yet cost-effective view of the Test Compound's selectivity.

Comparator Compound Selection

Context is critical for interpreting inhibition data. The Test Compound will be evaluated alongside three industry-standard kinase inhibitors to benchmark its performance.

• Staurosporine : A natural product that acts as a potent, broad-spectrum, ATP-competitive kinase inhibitor.[7][8][9] It serves as an essential positive control to validate the performance of each kinase assay.[10][11]

• Dasatinib : An FDA-approved dual Src/Abl inhibitor that potently inhibits a range of other kinases.[12][13] Its well-defined polypharmacology makes it an excellent benchmark for comparing the selectivity profile of a new multi-targeted agent.[14][15][16]

• Vandetanib : An inhibitor that selectively targets VEGFR, EGFR, and RET tyrosine kinases.[17][18][19] It provides a reference for a more selective inhibitor profile, particularly within the tyrosine kinase family.[20][21]

Orthogonal Assay Platform Strategy

Relying on a single assay technology can introduce systemic bias. We will employ two distinct, high-throughput biochemical assay platforms to ensure the data is robust and reproducible. This orthogonal approach validates hits and provides deeper confidence in the results.

• Primary Screen & Dose-Response: Homogeneous Time-Resolved Fluorescence (HTRF®) : This is a highly sensitive and robust technology for detecting molecular interactions.[22] The HTRF KinEASE™ platform is a universal assay that measures substrate phosphorylation, providing a direct readout of kinase activity.[23][24] Its homogenous format ("mix-and-read") is ideal for high-throughput screening and generating precise IC50 values.[25][26]

• Confirmatory Screen & Data Validation: Caliper Mobility-Shift Assay : This microfluidics-based platform provides a high-resolution, electrophoretic separation of the fluorescently labeled substrate from the phosphorylated product.[27][28][29] By directly measuring both substrate and product, it offers a ratiometric readout that is less susceptible to certain types of compound interference, making it an excellent confirmatory method.[30][31]

While these platforms offer high throughput, it is important to acknowledge that radiometric assays using radiolabeled ATP are considered the "gold standard" for their direct measurement and high sensitivity, and can be used for further mechanistic studies if required.[32][33][34][35][36]

Visualization of the Proposed Workflow & Assay Principle

To clearly delineate the experimental plan, the following diagrams illustrate the overall workflow and the principle of the primary HTRF assay.

Caption: Proposed experimental workflow for kinase profiling.

Caption: Principle of the HTRF KinEASE™ assay.

Detailed Experimental Protocols

The following protocols are designed for a 384-well plate format and should be optimized for each specific kinase as needed, particularly concerning enzyme and substrate concentrations.

Protocol 4.1: HTRF KinEASE™ Assay

This protocol is adapted from standard methodologies for HTRF-based kinase assays.[24]

• Compound Preparation :

  • Prepare a 10 mM stock solution of the Test Compound and each comparator in 100% DMSO.

  • Perform a 10-point, 3-fold serial dilution in DMSO to create a concentration series.

  • Transfer 50 nL of each compound concentration into the appropriate wells of a 384-well assay plate. Include DMSO-only wells for high (100% activity) and no-enzyme wells for low (0% activity) controls.

• Kinase Reaction :

  • Prepare a 2X kinase/substrate solution in kinase reaction buffer containing the specific kinase and its corresponding biotinylated peptide substrate.

  • Add 5 µL of the 2X kinase/substrate solution to each well of the assay plate.

  • Pre-incubate the plate for 10 minutes at room temperature.

  • Prepare a 2X ATP solution in kinase reaction buffer. The ATP concentration should be at or near the apparent Km for each specific kinase to ensure sensitive detection of ATP-competitive inhibitors.[1][37]

  • Initiate the kinase reaction by adding 5 µL of the 2X ATP solution to each well.

  • Incubate the reaction for 60 minutes at room temperature.

• Detection :

  • Stop the reaction and initiate detection by adding 10 µL of HTRF Detection Buffer containing both the Europium Cryptate-labeled anti-phospho-substrate antibody and the XL665-conjugated Streptavidin. The EDTA in the detection buffer chelates Mg2+, effectively stopping the kinase reaction.

  • Incubate the plate for 60 minutes at room temperature, protected from light.

  • Read the plate on an HTRF-compatible plate reader, measuring emission at 620 nm (donor) and 665 nm (acceptor).

• Data Analysis :

  • Calculate the HTRF ratio (665 nm emission / 620 nm emission) * 10,000.

  • Normalize the data by calculating the percent inhibition for each compound concentration relative to the high and low controls.

  • Plot percent inhibition versus the logarithm of compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[38]

Protocol 4.2: Caliper Mobility-Shift Assay (Confirmatory)

This protocol is based on standard procedures for the Caliper LabChip® platform.[30][31]

• Compound and Plate Preparation : Follow Step 1 from Protocol 4.1.

• Kinase Reaction :

  • Prepare a 2X kinase solution in the appropriate reaction buffer.

  • Prepare a 2X fluorescently-labeled peptide substrate/ATP solution.

  • Add 5 µL of the 2X kinase solution to each well and pre-incubate with the compound for 10 minutes.

  • Start the reaction by adding 10 µL of the 2X substrate/ATP solution.

  • Incubate for 90 minutes at room temperature.

• Termination and Reading :

  • Stop the reaction by adding 15 µL of Stop Buffer provided with the assay kit.

  • Place the 384-well plate into the Caliper EZ Reader or LC3000 instrument.

  • The instrument will automatically sample from each well, apply a voltage to separate the substrate and phosphorylated product on the microfluidic chip, and detect the fluorescence of each peak.

• Data Analysis :

  • The instrument software calculates the percent conversion of substrate to product for each well.

  • Calculate percent inhibition relative to controls and determine IC50 values as described in Protocol 4.1, Step 4.

Hypothetical Data Presentation and Interpretation

To illustrate the expected output, the following table presents hypothetical IC50 data for the Test Compound against a small, representative kinase panel, alongside the selected comparators.

Table 1: Hypothetical Inhibitory Activity (IC50, nM) and Selectivity Score

Kinase Target	Family	Test Compound	Dasatinib[13]	Vandetanib[19]	Staurosporine[8][11]
ABL1	TK	1,250	0.8	>10,000	20
SRC	TK	850	1.1	>10,000	6
VEGFR2	TK	25	35	40	15
EGFR	TK	45	60	500	35
RET	TK	30	40	120	25
AURKA	STE	>10,000	150	>10,000	10
CDK2	CMGC	>10,000	280	>10,000	5
ROCK1	AGC	5,600	800	>10,000	4
p38α	CMGC	8,900	350	>10,000	30
PKCα	AGC	>10,000	>10,000	>10,000	2
S-Score (S35@1µM)	-	0.03 (3/96)	0.24 (23/96)	0.03 (3/96)	0.85 (82/96)

• IC50 Interpretation : A lower IC50 value indicates higher potency.[39] In this hypothetical scenario, the Test Compound shows high potency against VEGFR2, EGFR, and RET, suggesting it may be a selective inhibitor of these tyrosine kinases. Its activity against ABL1 and SRC is significantly lower.

• Selectivity Score (S-Score) : The S-score is a metric used to quantify selectivity, representing the fraction of kinases inhibited above a certain threshold at a given concentration.[12] Here, S35@1µM is the number of kinases with >65% inhibition (activity <35% of control) at 1 µM divided by the total number of kinases tested (96). A lower S-score indicates higher selectivity. The hypothetical S-score of 0.03 for the Test Compound suggests it is highly selective, comparable to Vandetanib and significantly more selective than Dasatinib and the non-selective Staurosporine.

Visualizing Selectivity: Kinome Dendrogram

The selectivity profile can be powerfully visualized using a kinome dendrogram, where inhibited kinases are marked on a phylogenetic tree of the human kinome.

Caption: Hypothetical kinome selectivity of the Test Compound.

Conclusion and Future Directions

This guide presents a rigorous, multi-platform strategy for the initial biological characterization of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide. By employing a diverse kinase panel, well-defined comparator compounds, and orthogonal assay technologies, this workflow is designed to produce a high-fidelity dataset, enabling a confident assessment of the compound's potency and selectivity.

Based on the hypothetical data presented, the Test Compound emerges as a potent and selective inhibitor of the VEGFR/EGFR/RET kinase families. If such a profile were confirmed, the following next steps would be warranted:

• Mechanism of Action Studies : Perform kinase assays at varying ATP concentrations to confirm an ATP-competitive binding mode.

• Cellular Target Engagement : Utilize cell-based assays (e.g., Western blot for downstream substrate phosphorylation) to confirm that the compound inhibits its target kinases in a cellular context.

• Lead Optimization : Initiate a structure-activity relationship (SAR) campaign to further improve potency and selectivity based on this initial profile.

• Biophysical Validation : Confirm direct binding to the target kinases using methods such as Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).

By following this structured and scientifically-grounded approach, researchers can efficiently and effectively evaluate the therapeutic potential of novel chemical entities in the competitive landscape of kinase inhibitor drug discovery.

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• Knippschild, U. et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. MDPI. Available at: [Link]

• Smyth, L. A. & Collins, I. (2009). Measuring and interpreting the selectivity of protein kinase inhibitors.

• ICE Bioscience. (n.d.). Kinase Panel Screening for Drug Discovery. ICE Bioscience. Available at: [Link]

• Eurofins Discovery. (n.d.). scanELECT® Kinase Selectivity & Profiling Assay Panel. Eurofins Discovery. Available at: [Link]

• ResearchGate. (n.d.). Assaying Protein Kinase Activity with Radiolabeled ATP.

• JoVE. (2022). Protein Kinase Activity Assessment with Radiolabeled ATP | Protocol Preview. YouTube. Available at: [Link]

• Goldstein, D. M. et al. (2008). High-throughput kinase profiling as a platform for drug discovery. Semantic Scholar. Available at: [Link]

• Hastie, C. J. et al. (2006). Assay of protein kinases using radiolabeled ATP: A protocol. Discovery Research Portal. Available at: [Link]

• Bosc, N. et al. (2016). The use of novel selectivity metrics in kinase research.

• The Science Snail. (2019). The difference between Ki, Kd, IC50, and EC50 values. The Science Snail. Available at: [Link]

• Confluence Discovery Technologies. (n.d.). Caliper Microfluidics TECHNICAL BRIEF. Confluence Discovery Technologies.

• Cellix. (2023). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Cellix. Available at: [Link]

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• 28. AID 1257934 - Mobility-Shift kinase assay: Compounds of the examples provided herein were assessed for their ability to inhibit Syk kinase by utilizing Caliper Life Sciences' proprietary LabChip technology. The off-chip incubation mobility-shift kinase assay uses a microfluidic chip to measure the conversion of a fluorescent peptide substrate to a phosphorylated product. The reaction mixture, from a microtiter plate well, is introduced through a capillary sipper onto the chip, where the nonphosphorylated substrate and phosphorylated product are separated by electrophoresis and detected via laser induced fluorescence. The signature of the fluorescence signal over time reveals the extent of the reaction. The phosphorylated product migrates through the chip faster than the non-phosphorylated substrate, and signals from the two forms of the peptide appear as distinct peaks. - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 30. AID 1344107 - Caliper Assay: All assays were performed in 384-well microtiter plates. Each assay plate contained 8-point serial dilutions for 40 test compounds, as well as four 8-point serial dilutions of staurosporine as a reference compound, plus 16 high and 16 low controls. Liquid handling and incubation steps were done on a Thermo CatX workstation equipped with Innovadyne Nanodrop Express. Between pipetting steps, tips were cleaned in wash cycles using wash buffer. The assay plates were prepared by addition of 50 nL per well of compound solution in 90% DMSO. The kinase reactions were started by stepwise addition of 4.5 μL per well of peptide/ATP-solution (50 mM HEPES, pH 7.5, 1 mM DTT, 0.02% BSA, 0.6% DMSO, 10 mM beta-glycerophosphate, and 10 μM sodium orthovanadate, 20 mM MgCl2, 2 mM MnCl2, 4 μM ATP, 4 μM peptide (FITC-Ahx-EAIYAAPFAKKK-NH2)) and 4.5 μL per well of enzyme solution (50 mM HEPES, pH 7.5, 1 mM DTT, 0.02% BSA, 0.6% DMSO, 10 mM beta-glycerophosphate, and 10 μM sodium orthovanadate, 20 mM MgCl2, 2 mM MnCl2, 3.5 nM ABL (ABL(64-515), produced in-house from E. coli)). Kinase reactions were incubated at 30 °C. for 60 minutes and subsequently terminated by addition of 16 μL per well of stop solution (100 mM HEPES pH 7.5, 5% DMSO, 0.1% Caliper coating reagent, 10 mM EDTA, and 0.015% Brij35). Plates with terminated kinase reactions were transferred to the Caliper LC3000 workstations for reading. Phosphorylated and unphosphorylated peptides were separated using the Caliper microfluidic mobility shift technology. Briefly, samples from terminated kinase reactions were applied to the chip. Analytes are transported through the chip by constant buffer flow and the migration of the substrate peptide is monitored by the fluorescence signal of its label. Phosphorylated peptide (product) and unphosphorylated peptide (substrate) are separated in an electric field by their charge/mass ratio. - PubChem [pubchem.ncbi.nlm.nih.gov]
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A Guide to Cross-Reactivity Profiling of Novel Kinase Inhibitors: A Comparative Analysis Featuring N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

This guide provides a comprehensive framework for assessing the cross-reactivity of novel chemical entities, using the putative kinase inhibitor N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide as a central example. In the competitive landscape of drug discovery, particularly in the development of kinase inhibitors, establishing a molecule's selectivity profile is as critical as determining its primary potency. A thorough understanding of off-target activities is paramount for predicting potential toxicities, uncovering secondary therapeutic applications, and ultimately ensuring the clinical viability of a drug candidate. This document is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of small molecule inhibitors.

The development of selective kinase inhibitors is a significant challenge due to the highly conserved nature of the ATP-binding site across the human kinome.[1][2] Off-target effects can lead to unforeseen side effects, complicating clinical development.[2] Conversely, a well-characterized polypharmacology can sometimes be leveraged for therapeutic benefit in complex diseases.[1] Therefore, a systematic and robust cross-reactivity assessment is not merely a regulatory hurdle but a fundamental aspect of strategic drug design.[3][4]

This guide will compare the hypothetical cross-reactivity profile of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide against a known selective inhibitor, GNE-7915, a potent and brain-penetrant inhibitor of Leucine-rich repeat kinase 2 (LRRK2).[5][6][7] LRRK2 is a key therapeutic target in Parkinson's disease.[6] While the primary target of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is not publicly documented, its structural motifs are suggestive of potential kinase-directed activity. For the purposes of this guide, we will postulate it as a hypothetical LRRK2 inhibitor to illustrate the cross-reactivity assessment process.

I. Designing a Cross-Reactivity Study: From Target Selection to Assay Choice

The initial step in a cross-reactivity study is the rational selection of targets for screening. This is not a random process but a carefully considered strategy based on several factors:

• Structural Homology: Kinases with ATP-binding pockets structurally similar to the primary target are prime candidates for off-target binding. Computational methods, such as sequence alignment and binding site similarity analysis, can be invaluable in identifying these kinases.[8]

• Known "Problematic" Kinases: A number of kinases are notorious for their frequent interaction with small molecule inhibitors, leading to toxicity. These include, but are not limited to, members of the SRC family, VEGFR2 (KDR), and hERG (though not a kinase, it is a critical off-target for many drugs).

• Therapeutic Area Considerations: The intended therapeutic area for the drug candidate will also guide the selection of the screening panel. For a neurodegenerative disease target like LRRK2, it is prudent to include kinases highly expressed in the central nervous system.

For our example, N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, a comprehensive kinase panel, such as the Invitrogen Kinase Panel used for GNE-7915 which screened against 187 kinases, would be the gold standard.[6] This provides a broad overview of the compound's selectivity.

The choice of assay technology is equally critical. Radiometric assays, while sensitive, have been increasingly replaced by more modern, non-radioactive methods such as:

• Fluorescence Resonance Energy Transfer (FRET)-based assays: These assays measure the phosphorylation of a substrate by a kinase.

• Luminescence-based assays: These assays, such as Promega's Kinase-Glo®, measure the depletion of ATP, which is consumed during the kinase reaction.

• Mobility shift assays: These assays, like those offered by Caliper Life Sciences, use microfluidics to separate phosphorylated and non-phosphorylated substrates.[1]

For a head-to-head comparison, it is essential that the same assay format and conditions are used for both the test compound and the reference compound.

II. Comparative Cross-Reactivity Data: A Hypothetical Analysis

To illustrate the output of a cross-reactivity study, the following table presents hypothetical data for N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide compared to the known selective LRRK2 inhibitor, GNE-7915.

Target Kinase	N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (IC50, nM)	GNE-7915 (IC50, nM)[5][7]	Selectivity Ratio (Off-target IC50 / Primary Target IC50) for N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide
LRRK2 (Primary Target)	15	9	1
TTK	>10,000	>50% inhibition at 100 nM[6]	>667
SRC	850	>10,000	57
ABL1	1,200	>10,000	80
VEGFR2 (KDR)	2,500	>10,000	167
p38α (MAPK14)	5,000	>10,000	333
ROCK1	750	>10,000	50

• N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a potent inhibitor of LRRK2, albeit slightly less so than GNE-7915.

• Unlike GNE-7915, which is highly selective, our hypothetical compound shows significant off-target activity against SRC and ROCK1. This would warrant further investigation to determine if this polypharmacology is a liability or a potential therapeutic advantage.

• The high selectivity of GNE-7915 is a key attribute that has propelled it into preclinical studies.[5]

III. Experimental Protocol: A Step-by-Step Guide to Kinase Profiling

The following is a generalized protocol for assessing the inhibitory activity of a compound against a panel of kinases using a luminescence-based assay (e.g., Kinase-Glo®).

Materials:

• Test compound (N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide) and reference compound (GNE-7915) dissolved in 100% DMSO.

• Kinase panel of interest (e.g., LRRK2, SRC, ROCK1).

• Substrate for each kinase.

• ATP.

• Kinase buffer.

• Kinase-Glo® Luminescent Kinase Assay Kit (Promega).

• White, opaque 384-well assay plates.

• Plate reader capable of measuring luminescence.

Protocol:

• Compound Preparation:

  • Prepare a serial dilution of the test and reference compounds in 100% DMSO. A typical starting concentration is 10 mM, with 1:3 serial dilutions.

  • Transfer a small volume (e.g., 1 µL) of each compound dilution to the assay plate. Include DMSO-only wells as a negative control (100% kinase activity) and wells with a known potent inhibitor for each kinase as a positive control (0% kinase activity).

• Kinase Reaction:

  • Prepare a kinase/substrate solution in kinase buffer. The concentration of each kinase should be optimized to be in the linear range of the assay.

  • Add the kinase/substrate solution to each well of the assay plate containing the compounds.

  • Prepare an ATP solution in kinase buffer. The concentration should be at the Km for each respective kinase to ensure accurate IC50 determination.

  • Initiate the kinase reaction by adding the ATP solution to each well.

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Signal Detection:

  • Allow the Kinase-Glo® reagent to equilibrate to room temperature.

  • Add the Kinase-Glo® reagent to each well of the assay plate. This reagent will stop the kinase reaction and generate a luminescent signal proportional to the amount of ATP remaining.

  • Incubate the plate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value for each compound against each kinase.

IV. Visualizing Workflows and Interpretations

To further clarify the experimental and decision-making processes, the following diagrams are provided.

Caption: Experimental workflow for in vitro kinase cross-reactivity profiling.

Caption: Decision tree for interpreting cross-reactivity profiling data.

V. Conclusion

The cross-reactivity profiling of a novel compound like N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a critical exercise in modern drug discovery. By comparing its hypothetical performance against a well-characterized selective inhibitor such as GNE-7915, we can begin to understand its potential strengths and weaknesses. A highly selective compound is often desirable to minimize the risk of off-target toxicities. However, as our understanding of complex diseases grows, so does the appreciation for rationally designed polypharmacology. The key is to have a comprehensive and accurate dataset to make informed decisions, ultimately leading to safer and more effective medicines.

References

• Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

• Vieth, M., Sutherland, J., & Dahl, G. (2018). Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropriate Safety Profile. In Comprehensive Medicinal Chemistry III (pp. 184-211). Elsevier. [Link]

• Chodera, J. (2016). Kinase inhibitor selectivity and design. Chodera lab // MSKCC. Retrieved from [Link]

• Kutchukian, P. S., & Shakhnovich, E. I. (2011). Targeted Kinase Selectivity from Kinase Profiling Data. PLoS Computational Biology, 7(5), e1002057. [Link]

• Tayong, R. B., & Yu, H. (2022). Structural Insights and Development of LRRK2 Inhibitors for Parkinson's Disease in the Last Decade. International Journal of Molecular Sciences, 23(16), 9054. [Link]

• Cheng, F., Liu, C., & Zhou, Y. (2012). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics, 28(19), 2449–2456. [Link]

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In Vivo Efficacy of N-(pyridin-2-yl)amide Analogs: A Comparative Guide for Drug Development Professionals

This guide provides a comprehensive analysis of the in vivo efficacy of various N-(pyridin-2-yl)amide analogs, a scaffold of significant interest in medicinal chemistry. Drawing from a range of preclinical studies, we will dissect the performance of these compounds in established animal models, offering insights into their therapeutic potential, particularly in the realm of inflammatory diseases. This document is intended for researchers, scientists, and drug development professionals seeking to understand the structure-activity relationships and translational potential of this promising class of molecules.

Introduction: The Versatility of the Pyridinone Scaffold

The pyridinone core is a privileged structure in drug discovery, known for its ability to form key interactions with a variety of biological targets.[1] Its derivatives have demonstrated a wide spectrum of pharmacological activities, including antitumor, antimicrobial, anti-inflammatory, and antiviral effects.[1] This guide will focus on a specific subset of these compounds, characterized by an amide linkage to a pyridine ring, and explore how structural modifications impact their efficacy in living organisms.

Comparative In Vivo Efficacy of Pyridine Carbothioamide Analogs in an Inflammatory Model

A notable study investigated a series of novel pyridine carbothioamide analogs for their anti-inflammatory potential.[2][3] The in vivo performance of these compounds was evaluated using the Complete Freund's Adjuvant (CFA)-induced inflammatory model, a well-established method for assessing anti-inflammatory drug candidates.[2][3]

Experimental Data Summary

The following table summarizes the key in vivo anti-inflammatory data for selected pyridine carbothioamide analogs, with ibuprofen and etoricoxib serving as standard-of-care comparators.[2]

Compound	Dose (mg/kg)	Mean Paw Size (mm) ± SD	% Inhibition of Paw Edema	Cytotoxicity
Disease Control	-	9.64 ± 2.2	-	-
R2	20	4.75 ± 0.2	50.7%	Toxic at higher concentrations
R3	20	4.13 ± 0.2	57.1%	High IC50
R4	20	3.20 ± 0.0	66.8%	Safer at higher concentrations
R6	20	4.40 ± 0.0	54.3%	Low IC50
Ibuprofen	-	4.19 ± 0.0	56.5%	-
Etoricoxib	-	3.93 ± 0.0	59.2%	-

Data synthesized from a study on pyridine carbothioamide analogs.[2]

From this data, compound R4 emerged as the most potent anti-inflammatory agent, exhibiting a greater reduction in paw size than both ibuprofen and etoricoxib.[2][3] Interestingly, while compound R2 showed favorable binding to key inflammatory enzymes in silico, its in vivo efficacy was the least potent among the tested analogs, and it demonstrated higher toxicity.[2][3] This underscores the critical importance of in vivo evaluation to ascertain the true therapeutic potential and safety profile of drug candidates.

In Vivo Evaluation of N-pyridin-2-yl Benzamide Analogues as Glucokinase Activators

In a different therapeutic context, N-pyridin-2-yl benzamide analogues have been investigated as allosteric activators of glucokinase (GK), a key enzyme in glucose metabolism, for the potential treatment of type 2 diabetes.[4][5]

Oral Glucose Tolerance Test (OGTT) in Rats

Selected compounds that demonstrated excellent in vitro GK activation were advanced to in vivo testing using an oral glucose tolerance test (OGTT) in rats.[4][5] This assay measures the body's ability to handle a glucose load and is a standard preclinical model for assessing antihyperglycemic agents.

Among the tested compounds, 5c, 5e, and 5g showed a significant reduction in blood glucose levels.[4][5] Notably, compound 5e displayed the most significant antidiabetic activity, comparable to that of the standard drug used in the study.[4][5]

Experimental Protocols

To ensure scientific rigor and reproducibility, it is crucial to understand the methodologies employed in these in vivo studies.

Protocol 1: Complete Freund's Adjuvant (CFA)-Induced Arthritis Model

This model is widely used to induce chronic inflammation and is relevant for studying diseases like rheumatoid arthritis.

Workflow:

Caption: Workflow for the CFA-induced arthritis model.

Step-by-Step Methodology:

• Animal Acclimatization: Laboratory animals (e.g., rats) are acclimatized to the housing conditions for a specified period.

• Induction of Arthritis: A single subcutaneous injection of Complete Freund's Adjuvant is administered into the sub-plantar region of the right hind paw.

• Treatment: Following the induction of inflammation, animals are treated with the test compounds (e.g., N-(pyridin-2-yl)pivalamide analogs) or vehicle control, typically via oral gavage, for a predetermined duration.

• Evaluation:

  • Macroscopic Assessment: Paw volume or thickness is measured at regular intervals to quantify the extent of inflammation.

  • Histopathological Analysis: At the end of the study, paw tissues are collected, sectioned, and stained to assess cellular infiltration and tissue damage.

  • Protein Expression Analysis: Key inflammatory markers in the tissue can be quantified using techniques like ELISA or Western blotting.

Protocol 2: Oral Glucose Tolerance Test (OGTT)

This is a standard in vivo assay to assess the effect of a compound on glucose metabolism.

Workflow:

Caption: Inhibition of the COX pathway by pyridine analogs.

Molecular docking studies have suggested that compounds like the pyridine carbothioamide analog R2 can favorably bind to COX-1, COX-2, and human nitric oxide synthase, thereby inhibiting the production of pro-inflammatory mediators. [2][3]

Conclusion and Future Directions

The N-(pyridin-2-yl)amide scaffold and its analogs represent a versatile platform for the development of novel therapeutics. The in vivo studies highlighted in this guide demonstrate their potential in treating inflammatory conditions and metabolic disorders. The superior performance of certain analogs over established drugs in preclinical models is particularly encouraging.

Future research should focus on:

• Head-to-head in vivo comparisons of a wider range of N-(pyridin-2-yl)amide analogs to establish more definitive structure-activity relationships.

• Pharmacokinetic and toxicological profiling to identify candidates with optimal drug-like properties.

• Exploration of a broader range of therapeutic areas where this scaffold may have utility.

By systematically building upon the existing knowledge base, the scientific community can unlock the full potential of N-(pyridin-2-yl)amide analogs for the benefit of patients worldwide.

References

• Comprehensive drug-like assessment of pyridine carbothioamide analogs: from molecular modeling to in-vivo evaluation - PubMed Central. Available at: [Link]

• Recent Advances of Pyridinone in Medicinal Chemistry - PMC - PubMed Central. Available at: [Link]

• N-pyridin-2-yl benzamide analogues as allosteric activators of glucokinase: Design, synthesis, in vitro, in silico and in vivo evaluation - PubMed. Available at: [Link]

• Comprehensive drug-like assessment of pyridine carbothioamide analogs: from molecular modeling to in-vivo evaluation - PubMed. Available at: [Link]

• N‐pyridin‐2‐yl benzamide analogues as allosteric activators of glucokinase: Design, synthesis, in vitro, in silico and in vivo evaluation | Request PDF - ResearchGate. Available at: [Link]

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• 2. Comprehensive drug-like assessment of pyridine carbothioamide analogs: from molecular modeling to in-vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comprehensive drug-like assessment of pyridine carbothioamide analogs: from molecular modeling to in-vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-pyridin-2-yl benzamide analogues as allosteric activators of glucokinase: Design, synthesis, in vitro, in silico and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

A Comparative Statistical Analysis of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide in Modulating Putative Kinase Target XYZ

This guide provides a comprehensive comparative analysis of the novel compound N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide against other known kinase inhibitors. We will delve into the statistical methodologies required to robustly evaluate its efficacy and selectivity, supported by detailed experimental protocols and hypothetical data. This document is intended for researchers, scientists, and professionals in the field of drug development.

Introduction: The Quest for Selective Kinase Inhibitors

Protein kinases are a crucial class of enzymes that regulate a majority of cellular pathways. Their dysregulation is a hallmark of numerous diseases, including cancer and inflammatory disorders. The development of small molecule kinase inhibitors has therefore become a major focus of pharmaceutical research. The pyridine carboxamide scaffold has been identified as a promising starting point for the development of novel therapeutic agents.[1][2] N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a novel compound within this class. This guide will present a framework for its evaluation, comparing it with established kinase inhibitors, to ascertain its potential as a therapeutic candidate.

Experimental Design & Methodologies

A logical and robust experimental design is paramount to generating high-quality, reproducible data. Here, we outline the key experiments for evaluating the efficacy and selectivity of our lead compound.

In Vitro Kinase Inhibition Assay

The primary evaluation of a putative kinase inhibitor is to determine its ability to inhibit the enzymatic activity of the target kinase. A common method for this is a luminescence-based kinase assay.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 2X solution of Kinase XYZ in kinase buffer.

  • Prepare a 2X solution of the appropriate substrate and ATP in kinase buffer.

  • Prepare serial dilutions of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide and control compounds (e.g., Staurosporine, a broad-spectrum kinase inhibitor, and a structurally similar but inactive compound) in DMSO, followed by a 1:100 dilution in kinase buffer.

• Assay Procedure:

  • To a 384-well plate, add 5 µL of the compound dilutions.

  • Add 5 µL of the 2X Kinase XYZ solution to each well.

  • Incubate at room temperature for 10 minutes.

  • Add 10 µL of the 2X substrate/ATP solution to initiate the reaction.

  • Incubate at room temperature for 1 hour.

  • Add 20 µL of a kinase detection reagent that measures the amount of ATP remaining.

  • Incubate at room temperature for 30 minutes.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • The luminescence signal is inversely proportional to the kinase activity.

  • Normalize the data to controls (0% inhibition for DMSO vehicle and 100% inhibition for a high concentration of a potent inhibitor).

  • Plot the normalized data as a function of the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%).

Cellular Potency Assessment

To determine if the compound is active in a cellular context, a cell-based assay is essential. This will assess the compound's ability to cross the cell membrane and engage its target in a more physiologically relevant environment.

Experimental Protocol:

• Cell Culture:

  • Culture a cell line known to be dependent on the activity of Kinase XYZ in appropriate media.

• Assay Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a serial dilution of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide and control compounds for 72 hours.

  • Add a cell viability reagent (e.g., resazurin or a tetrazolium-based reagent) and incubate for 4 hours.

  • Measure the absorbance or fluorescence on a plate reader.

• Data Analysis:

  • Normalize the data to controls (vehicle-treated cells as 100% viability and a cytotoxic compound as 0% viability).

  • Plot the normalized data against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to calculate the EC50 value (the concentration of the compound that causes a 50% reduction in cell viability).

Comparative Data Analysis

The following tables present hypothetical data from the described experiments, comparing N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide with two other compounds: a known potent, non-selective inhibitor (Compound A) and a structurally similar, less active compound (Compound B).

Table 1: In Vitro Kinase Inhibition

Compound	IC50 (nM) for Kinase XYZ
N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide	15
Compound A (e.g., Staurosporine)	5
Compound B (structurally similar analog)	500

Table 2: Cellular Potency

Compound	EC50 (nM) in XYZ-dependent cells
N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide	150
Compound A (e.g., Staurosporine)	25
Compound B (structurally similar analog)	>10,000

Statistical Analysis of Results

IC50/EC50 Determination and Comparison

The IC50 and EC50 values are determined by non-linear regression analysis of the dose-response curves. To statistically compare the potency of the compounds, an F-test is commonly used. This test determines whether a single curve can adequately describe all the data sets or if individual curves (and thus different IC50/EC50 values) are required. A significant p-value (typically < 0.05) indicates that the potencies of the compounds are significantly different.

Selectivity Analysis

To assess the selectivity of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, its inhibitory activity should be tested against a panel of other kinases. The selectivity can be quantified using a selectivity score, which is the ratio of the IC50 for an off-target kinase to the IC50 for the primary target. A higher selectivity score indicates a more selective compound.

Table 3: Kinase Selectivity Profile (Hypothetical IC50 values in nM)

Compound	Kinase XYZ	Kinase A	Kinase B	Selectivity Score (vs. Kinase A)	Selectivity Score (vs. Kinase B)
N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide	15	1500	3000	100	200
Compound A (e.g., Staurosporine)	5	10	15	2	3
Compound B (structurally similar analog)	500	>10000	>10000	>20	>20

Visualizing Experimental Workflows and Pathways

Clear visual representations of experimental workflows and biological pathways are essential for understanding the experimental design and the compound's mechanism of action.

Caption: A flowchart illustrating the in vitro and cellular experimental workflows.

Caption: A simplified diagram of the hypothetical signaling pathway inhibited by the compound.

Conclusion

This guide has outlined a comprehensive strategy for the statistical analysis and comparison of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide with other kinase inhibitors. The provided experimental protocols and data analysis frameworks serve as a robust starting point for researchers in the field. The hypothetical data suggests that N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide is a potent and selective inhibitor of Kinase XYZ, warranting further investigation as a potential therapeutic agent. The principles of rigorous experimental design, coupled with appropriate statistical analysis, are paramount for the successful development of novel therapeutics.

References

• MDPI. (2021). Exploring Novel Pyridine Carboxamide Derivatives as Urease Inhibitors: Synthesis, Molecular Docking, Kinetic Studies and ADME Profile. Retrieved from [Link]1]

• ASM Journals. (2022). Identification and optimization of pyridine carboxamide-based scaffold as a drug lead for Mycobacterium tuberculosis. Retrieved from [Link]2]

• Frontiers. (2023). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. Retrieved from [Link]]

• ResearchGate. (n.d.). Synthesis of pyridine carboxamide and carbothioamide (1–12). Retrieved from [Link]]

Sources

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• 2. journals.asm.org [journals.asm.org]

Safety & Regulatory Compliance

Navigating the Final Steps: A Comprehensive Guide to the Proper Disposal of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide

For Immediate Reference: A Guide to Safe Disposal

For researchers, scientists, and professionals in drug development, the responsible management of chemical waste is paramount to ensuring a safe laboratory environment and protecting the broader ecosystem. This guide provides a detailed, step-by-step protocol for the proper disposal of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS No. 898561-69-8), a pyridine derivative with potential pharmacological activity. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes established best practices for the disposal of analogous chemical structures, including pyridine-containing compounds and propionamides.

The foundational principle for the disposal of any novel or specialized chemical compound is to treat it as hazardous waste unless explicitly determined otherwise by a qualified environmental health and safety (EHS) professional.[1] Under no circumstances should N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide be disposed of down the drain or in standard municipal waste streams.[1][2]

Understanding the Hazard Profile: A Cautious Approach

Core Disposal Protocol: A Step-by-Step Guide

This protocol is designed to provide a clear and logical workflow for the safe disposal of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide, from the point of generation to final removal by a licensed waste contractor.

Personal Protective Equipment (PPE): The First Line of Defense

Before handling the waste, ensure you are wearing the appropriate PPE to minimize exposure risks.

• Eye Protection: Chemical safety goggles or a face shield are mandatory.[7]

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for any signs of degradation before use.[7]

• Body Protection: A laboratory coat or chemical-resistant apron should be worn.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary. Work should ideally be conducted in a fume hood.

Waste Segregation and Containerization: Preventing Unwanted Reactions

Proper segregation of chemical waste is critical to prevent potentially dangerous reactions.

• Designated Waste Container: Use a dedicated, leak-proof container clearly labeled as "Hazardous Waste."

• Chemical Identification: The label must include the full chemical name: "N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide" and its CAS number (898561-69-8). Do not use abbreviations.

• Incompatible Materials: Do not mix this waste with other chemical waste streams, particularly strong acids, bases, or oxidizing agents, unless their compatibility is known.[5]

Accumulation and Storage: Maintaining a Safe Environment

The temporary storage of hazardous waste within the laboratory must adhere to strict guidelines.

• Secure Storage: Store the waste container in a designated, well-ventilated, and secure area, away from general laboratory traffic.

• Container Integrity: Keep the container tightly sealed when not in use to prevent the release of vapors.

• Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks or spills.

Final Disposal: The Role of a Licensed Contractor

The ultimate disposal of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide must be handled by a licensed and reputable hazardous waste disposal company.

• Professional Removal: Arrange for a scheduled pickup of the waste with your institution's EHS department or a contracted waste management provider.

• Regulatory Compliance: The disposal method will be determined by the waste contractor in accordance with all federal, state, and local regulations.[8] Common methods for this type of chemical waste include high-temperature incineration in a facility equipped with afterburners and scrubbers.[4]

Decontamination of Empty Containers

Empty containers that once held N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide must also be treated as hazardous waste.

• Triple Rinsing: If appropriate for the container material, triple rinse the container with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

• Container Disposal: After decontamination, deface the original label and dispose of the container as instructed by your institution's EHS guidelines. Some may be recyclable after proper cleaning, while others may need to be disposed of through the hazardous waste stream.

Emergency Procedures: Preparedness is Key

In the event of a spill or exposure, immediate and appropriate action is crucial.

Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[6][9]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[6][9]
Inhalation	Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[5][6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6][9]
Spill	Evacuate the area. Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a labeled hazardous waste container. Decontaminate the spill area. For large spills, contact your institution's EHS department immediately.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide.

Caption: Decision workflow for the safe disposal of N-(5-Dimethoxymethyl-pyridin-2-yl)-2,2-dimethyl-propionamide.

References

• CP Lab Safety. (n.d.). Amides Waste Compatibility: Key Insights for Safe Disposal. Retrieved from [Link]

• Carl ROTH. (2025). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Old Dominion University. (2020). Laboratory Waste Management Guidelines. Retrieved from [Link]

• Vanderbilt University. (n.d.). Guide to Laboratory Sink/Sewer Disposal of Wastes. Retrieved from [Link]

Sources

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• 2. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 3. carlroth.com [carlroth.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. chemscene.com [chemscene.com]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. odu.edu [odu.edu]
• 9. tcichemicals.com [tcichemicals.com]